methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Abstract

This technical guide provides a comprehensive overview of the predicted and experimentally determined physicochemical properties of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, a heterocyclic compound with significant potential in medicinal chemistry and materials science. The presence of both a nitropyridine and a pyrazole moiety suggests a wide range of pharmacological activities.[1][2][3] This document is intended for researchers, scientists, and professionals in drug development, offering a foundational understanding of the molecule's characteristics, along with detailed protocols for its synthesis and analysis.

Introduction: The Scientific Rationale

The convergence of the pyrazole and nitropyridine scaffolds in a single molecular entity presents a compelling case for in-depth investigation. Pyrazole derivatives are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[4] Similarly, nitropyridine-containing compounds have been explored for their potential as kinase inhibitors and antibacterial agents. The title compound, methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, is therefore a promising candidate for drug discovery programs. A thorough understanding of its physicochemical properties is paramount for predicting its pharmacokinetic and pharmacodynamic behavior, as well as for designing efficient synthetic and purification strategies.

This guide will systematically explore the structural features, predicted physicochemical parameters, and detailed experimental methodologies for the comprehensive characterization of this molecule.

Molecular Structure and Predicted Properties

The structure of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a methyl carboxylate group at the 3-position and a 5-nitropyridin-2-yl group at the 1-position.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value/Range	Significance in Drug Discovery
Molecular Formula	C₁₀H₈N₄O₄	Provides the elemental composition.
Molecular Weight	248.19 g/mol	Influences diffusion and transport properties.
LogP (o/w)	1.5 - 2.5	Indicates lipophilicity, affecting membrane permeability and solubility.
Topological Polar Surface Area (TPSA)	98.5 Ų	Predicts drug transport properties, such as blood-brain barrier penetration.
Hydrogen Bond Donors	0	Influences binding interactions with biological targets.
Hydrogen Bond Acceptors	7	Influences binding interactions and solubility.
pKa (most acidic)	~ 9-10 (pyrazole N-H)	Affects ionization state at physiological pH, influencing solubility and receptor binding.
pKa (most basic)	~ 1-2 (pyridine nitrogen)	Affects ionization state and potential for salt formation.

Synthesis and Purification

The synthesis of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate can be achieved through a multi-step process, leveraging established methodologies for pyrazole formation.[4] A plausible synthetic route is outlined below.

Synthetic Workflow

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Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate: Synthesis, Characterization, and Applications in Advanced Drug Discovery

Executive Summary

In modern medicinal chemistry, the design of targeted therapeutics—particularly kinase inhibitors and G-protein-coupled receptor (GPCR) modulators—relies heavily on rigid, functionally versatile heteroaromatic scaffolds. Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate represents a high-value advanced intermediate in this domain. Featuring a bis-heterocyclic core (a pyrazole linked to a nitropyridine), this building block offers dual orthogonal handles: a reducible nitro group for electrophilic coupling, and a hydrolyzable ester for nucleophilic coupling.

This technical guide provides an in-depth analysis of its chemical identity, structural causality, and field-proven synthetic protocols, designed to empower researchers and drug development professionals.

Chemical Identity & Structural Significance

While the parent acid, 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid, is widely cataloged (CAS 1006443-01-1)[1], its methyl ester derivative is frequently synthesized in situ or treated as a proprietary custom building block in pharmaceutical pipelines. The esterification of the carboxylic acid, or the direct nucleophilic aromatic substitution (SNAr) of a methyl pyrazole-3-carboxylate, yields this highly crystalline, stable intermediate.

Physicochemical Properties Summary

To facilitate rapid reference, the fundamental properties of the target compound and its primary precursors are summarized below:

Property / Precursor	Value / Chemical Identity	Reference
IUPAC Name	Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate	N/A
Molecular Formula	C10H8N4O4	N/A
Molecular Weight	248.19 g/mol	N/A
Parent Acid CAS	1006443-01-1 (1-(5-Nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid)	[1]
Pyrazole Precursor CAS	15366-34-4 (Methyl 1H-pyrazole-3-carboxylate)	[2],[3]
Pyridine Precursor CAS	4548-45-2 (2-Chloro-5-nitropyridine)	[4],[5]

Mechanistic Synthesis & Experimental Protocols

The synthesis of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate relies on the electronic properties of the pyridine ring. The strongly electron-withdrawing nitro group at the 5-position drastically lowers the lowest unoccupied molecular orbital (LUMO) of the pyridine ring, highly activating the 2-position (ortho/para relationship) toward Nucleophilic Aromatic Substitution (SNAr)[5].

Route A: Nucleophilic Aromatic Substitution (SNAr)

This is the most direct and field-proven route. The pyrazole nitrogen is deprotonated by a mild base, generating a strong nucleophile that attacks the electron-deficient 2-chloro-5-nitropyridine[4].

Causality of Reagent Selection:

• Base (K2CO3): Sufficiently basic to deprotonate the pyrazole (pKa ~14) without hydrolyzing the methyl ester.

• Solvent (DMF): A polar aprotic solvent that stabilizes the Meisenheimer complex intermediate during the SNAr transition state, accelerating the reaction.

Self-Validating Protocol: SNAr Coupling

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N2), dissolve Methyl 1H-pyrazole-3-carboxylate (1.0 eq, CAS 15366-34-4)[3] and 2-Chloro-5-nitropyridine (1.05 eq, CAS 4548-45-2)[5] in anhydrous DMF (0.2 M).

• Activation: Add finely powdered anhydrous Potassium Carbonate (K2CO3, 2.0 eq).

• Reaction: Heat the suspension to 80–90 °C with vigorous stirring.

• Monitoring (Self-Validation): Monitor via LC-MS or TLC (Hexanes/EtOAc 3:1). The reaction is typically complete within 4–6 hours, indicated by the disappearance of the pyrazole starting material and the emergence of the product mass [M+H]+ = 249.2.

• Workup: Cool the mixture to room temperature and pour it into 5 volumes of ice-cold distilled water. The highly lipophilic product will precipitate.

• Isolation: Filter the precipitate under a vacuum, wash with cold water to remove DMF and salts, and dry under a high vacuum to yield the product as an off-white to yellow solid.

Route B: Acid-Catalyzed Esterification

If the parent acid (CAS 1006443-01-1)[1] is sourced, a Fischer esterification or thionyl chloride (SOCl2) mediated esterification can be utilized. SOCl2 is preferred as it converts the acid to a highly reactive acyl chloride intermediate, driving the reaction to completion without the equilibrium limitations of Fischer esterification.

Self-Validating Protocol: SOCl2 Esterification

• Suspend 1-(5-Nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid (1.0 eq) in anhydrous Methanol (0.5 M).

• Cool the suspension to 0 °C in an ice bath.

• Dropwise, add Thionyl Chloride (SOCl2, 3.0 eq). Caution: Exothermic evolution of HCl and SO2 gases.

• Reflux the mixture at 70 °C for 3 hours. The suspension will become a clear solution as the ester forms.

• Concentrate in vacuo, neutralize with saturated NaHCO3, and extract with Dichloromethane (DCM) to isolate the pure ester.

Synthetic Workflows Visualization

Synthesis pathways for Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate.

Applications in Medicinal Chemistry

The strategic value of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate lies in its orthogonal reactivity. It serves as a rigid, planar core that can be extended in two distinct vectors to probe structure-activity relationships (SAR) in drug targets.

Nitro Reduction (Vector 1)

The 5-nitro group can be selectively reduced to an amine (yielding methyl 1-(5-aminopyridin-2-yl)-1H-pyrazole-3-carboxylate) using Palladium on Carbon (Pd/C) with Hydrogen gas, or via Béchamp reduction (Iron powder and Ammonium Chloride). The resulting aminopyridine is a classic hinge-binding motif in kinase inhibitors, capable of forming critical hydrogen bonds with the kinase backbone. It can also be derivatized into ureas or amides.

Ester Hydrolysis (Vector 2)

The methyl ester can be saponified using Lithium Hydroxide (LiOH) in a THF/Water mixture. The resulting carboxylic acid can then undergo HATU- or EDC-mediated amide coupling with various aliphatic or aromatic amines, allowing for the rapid generation of compound libraries targeting the solvent-exposed regions of protein binding pockets.

Downstream Derivatization Visualization

Orthogonal derivatization vectors of the bis-heterocyclic core scaffold.

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• 2-Chloro-5-nitropyridine | CID 78308 PubChem, National Institutes of Health (NIH)[Link][5]

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An In-Depth Technical Guide to the Structure Elucidation of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

This guide provides a comprehensive walkthrough for the structural elucidation of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, a novel heterocyclic compound with potential applications in medicinal chemistry and drug development.[1][2][3] As researchers and scientists in the field, a rigorous and multi-faceted approach to confirming the molecular architecture of such compounds is paramount. This document eschews a rigid template, instead adopting a logical, investigative flow that mirrors the real-world process of structure determination. We will delve into the "why" behind each analytical choice, ensuring a deep understanding of the data and its implications.

The Investigative Starting Point: Elemental Analysis and Mass Spectrometry

Before delving into the nuances of spectroscopic techniques, the foundational step is to ascertain the molecular formula and weight. This provides the fundamental constraints within which our structural puzzle must be solved.

Elemental Analysis: For a compound with the proposed formula C₁₀H₈N₄O₄, the expected elemental composition would be:

• Carbon (C): 48.39%

• Hydrogen (H): 3.25%

• Nitrogen (N): 22.57%

• Oxygen (O): 25.78%

A satisfactory elemental analysis (typically within ±0.4% of the theoretical values) provides the first piece of strong evidence for the proposed molecular formula.

High-Resolution Mass Spectrometry (HRMS): This technique is indispensable for confirming the molecular formula with high precision. Electrospray ionization (ESI) is a suitable soft ionization technique that would be expected to yield the protonated molecular ion, [M+H]⁺.[1]

Parameter	Expected Value
Molecular Formula	C₁₀H₈N₄O₄
Monoisotopic Mass	248.0549 g/mol
Expected [M+H]⁺	249.0627 m/z

The observation of a peak at m/z 249.0627 in the ESI-MS spectrum would provide strong confirmation of the molecular formula.

Electron Ionization (EI) Mass Spectrometry: While ESI is excellent for determining the molecular weight, EI-MS provides valuable structural information through fragmentation patterns.[4] Key expected fragments for methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate are outlined below.

m/z	Proposed Fragment	Structural Origin
248	[M]⁺	Molecular ion
217	[M - OCH₃]⁺	Loss of the methoxy group from the ester
202	[M - NO₂]⁺	Loss of the nitro group
124	[C₅H₄N₂O₂]⁺	Fragment corresponding to 2-nitropyridine[5]
122	[C₅H₄N₃]⁺	Fragment corresponding to the pyrazole ring attached to the pyridine nitrogen
94	[C₅H₄N₂]⁺	Pyridine ring fragment
78	[C₅H₄N]⁺	Pyridine fragment

The fragmentation pattern provides a fingerprint of the molecule, indicating the presence of the nitropyridine and methyl carboxylate pyrazole moieties.[4]

Unveiling the Proton Environment: ¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for mapping the proton framework of a molecule.[6] Based on known chemical shifts of similar heterocyclic systems, a predicted ¹H NMR spectrum in DMSO-d₆ is presented below.[7][8]

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1	~9.30	d	1H	H-6' (Pyridine)
2	~8.60	dd	1H	H-4' (Pyridine)
3	~8.20	d	1H	H-5 (Pyrazole)
4	~8.10	d	1H	H-3' (Pyridine)
5	~7.10	s	1H	H-4 (Pyrazole)
6	~3.90	s	3H	-OCH₃

Justification of Assignments:

• Pyridine Protons: The protons on the 5-nitropyridine ring are expected to be in the downfield region (δ > 8.0 ppm) due to the electron-withdrawing nature of the nitro group and the pyridine nitrogen. The proton at the 6' position (H-6') is anticipated to be the most downfield due to its proximity to the electronegative nitrogen and the nitro group. It will appear as a doublet. The H-4' proton will be a doublet of doublets due to coupling with both H-3' and H-5' (which is a nitrogen in this case, so coupling will be to H-3' and H-6'). H-3' will be a doublet.

• Pyrazole Protons: The protons on the pyrazole ring typically appear in the aromatic region.[2] The H-5 proton is expected to be more downfield than the H-4 proton.

• Methyl Protons: The singlet at ~3.90 ppm is characteristic of the methyl ester protons.

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆.[8]

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Parameters (for a 400 MHz spectrometer):

  • Spectrometer Frequency: 400 MHz

  • Pulse Sequence: Standard single-pulse experiment

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-5 seconds

  • Number of Scans: 16-64

  • Spectral Width: 0-15 ppm

  • Temperature: 298 K (25 °C)[8]

• Data Processing:

  • Apply Fourier transform to the Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the spectrum using the residual solvent peak (DMSO-d₆ at 2.50 ppm).

  • Integrate the signals.

Mapping the Carbon Skeleton: ¹³C NMR and DEPT Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon framework of the molecule. Combined with Distortionless Enhancement by Polarization Transfer (DEPT) experiments, we can distinguish between CH, CH₂, and CH₃ groups.

Predicted ¹³C NMR Spectral Data (in DMSO-d₆):

Predicted Chemical Shift (δ, ppm)	Carbon Assignment	DEPT-135
~162	C=O (Ester)	No signal
~152	C-2' (Pyridine)	No signal
~148	C-5' (Pyridine)	No signal
~145	C-6' (Pyridine)	Positive
~142	C-3 (Pyrazole)	No signal
~138	C-4' (Pyridine)	Positive
~132	C-5 (Pyrazole)	Positive
~115	C-3' (Pyridine)	Positive
~110	C-4 (Pyrazole)	Positive
~52	-OCH₃	Positive

Rationale for Assignments:

• The ester carbonyl carbon is expected at the most downfield position.[9]

• The carbons of the nitropyridine ring will be in the aromatic region, with those closest to the nitro group and nitrogen being the most deshielded.

• The pyrazole carbons also resonate in the aromatic region.[10][11]

• The methyl ester carbon will appear in the upfield region.

Probing Functional Groups: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule.[12]

Expected Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group
~3100-3000	C-H stretching (aromatic)
~2950	C-H stretching (methyl)
~1730	C=O stretching (ester)
~1600, ~1480	C=C and C=N stretching (aromatic rings)
~1530, ~1350	N-O stretching (nitro group)
~1250	C-O stretching (ester)

The presence of these characteristic bands would provide strong evidence for the proposed functional groups.

Definitive Confirmation: 2D NMR and X-ray Crystallography

While 1D NMR, MS, and IR provide strong evidence, 2D NMR experiments and single-crystal X-ray crystallography offer definitive structural confirmation.

2D NMR Spectroscopy:

• COSY (Correlation Spectroscopy): This experiment would show correlations between coupled protons, confirming the connectivity within the pyridine and pyrazole rings.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons, allowing for unambiguous assignment of the protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds, which is crucial for connecting the different fragments of the molecule, such as linking the pyridine ring to the pyrazole ring and the methyl ester to the pyrazole ring.

X-ray Crystallography: If a suitable single crystal of the compound can be grown, X-ray crystallography provides an unambiguous three-dimensional structure of the molecule.[3][13] This technique would definitively confirm the connectivity of the atoms and the relative orientation of the pyridine and pyrazole rings.

Visualizing the Elucidation Workflow

The logical flow of the structure elucidation process can be visualized as follows:

Caption: Logical workflow for structure elucidation.

Conclusion

The structure elucidation of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate requires a systematic and integrated analytical approach. By combining foundational techniques like elemental analysis and mass spectrometry with detailed spectroscopic analysis (¹H NMR, ¹³C NMR, IR) and definitive confirmatory methods (2D NMR, X-ray crystallography), researchers can establish the molecular structure with a high degree of confidence. This guide provides the theoretical framework and practical considerations for undertaking this process, emphasizing the importance of a logical, evidence-based workflow.

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biological activity of nitropyridine pyrazole derivatives

An In-Depth Technical Guide to the Biological Activity of Nitropyridine Pyrazole Derivatives

Abstract

Nitrogen-containing heterocyclic compounds are foundational scaffolds in medicinal chemistry, with pyrazole and pyridine rings being cornerstones of numerous therapeutic agents.[1][2][3][4] The strategic hybridization of these two moieties, further functionalized with a nitro group, has given rise to a class of molecules known as nitropyridine pyrazole derivatives. These compounds exhibit a remarkable breadth of biological activities, positioning them as promising leads in modern drug discovery. This technical guide provides a comprehensive exploration of the synthesis, multifaceted biological activities, and underlying mechanisms of action of nitropyridine pyrazole derivatives. We will delve into their potent anticancer, antimicrobial, and anti-inflammatory properties, supported by quantitative data, detailed experimental protocols, and mechanistic pathway diagrams. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic potential of this versatile chemical class.

Introduction: The Rationale for Hybrid Scaffolds

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a privileged structure in drug design, featured in FDA-approved drugs like the anti-inflammatory celecoxib and the kinase inhibitor Ruxolitinib.[5][6][7][8][9] Its structural versatility allows it to act as both a hydrogen bond donor and acceptor, facilitating crucial interactions with biological targets.[6][8] Similarly, the pyridine ring is a common motif in pharmaceuticals, valued for its ability to improve solubility and engage in various binding interactions.

The rationale for creating nitropyridine-pyrazole hybrids stems from the principle of molecular hybridization, which combines two or more pharmacophores to create a new molecule with potentially enhanced affinity, improved efficacy, or a novel mechanism of action. The addition of a nitro (NO₂) group, a strong electron-withdrawing substituent, can significantly modulate the electronic properties, lipophilicity, and metabolic stability of the molecule, often enhancing its biological activity.[10] This guide synthesizes the current understanding of these derivatives, focusing on their performance in key therapeutic areas.

Core Biological Activities and Mechanisms of Action

Nitropyridine pyrazole derivatives have demonstrated significant potential across several therapeutic domains. Their activity is often rooted in the inhibition of key enzymes and disruption of critical cellular signaling pathways.

Anticancer Activity

The most extensively documented activity of this compound class is in oncology. These derivatives have shown potent cytotoxicity against a wide array of cancer cell lines, including breast (MCF-7), lung (A549), liver (HepG2), and colon (HCT-116).[11][12][13][14][15]

Mechanism of Action: Kinase Inhibition and Cell Cycle Arrest

A primary mechanism for their anticancer effect is the inhibition of protein kinases, which are crucial regulators of cell growth, proliferation, and survival.[6][7] Cyclin-Dependent Kinases (CDKs), particularly CDK2, have been identified as a key target.[12][14][16] By binding to the ATP-binding pocket of CDK2, these derivatives prevent the phosphorylation of its substrates, leading to cell cycle arrest, typically at the G2/M phase, and subsequent apoptosis (programmed cell death).[12][16][17]

Several derivatives have demonstrated potent CDK2 inhibitory activity, with IC₅₀ values comparable to or even exceeding that of the reference inhibitor Roscovitine.[12] For example, certain 1-(2-pyridinyl)-4-aryl-1H-pyrazole-3,5-diamine derivatives showed IC₅₀ values as low as 0.45 µM against CDK2.[12]

Caption: Fig. 1: Mechanism of CDK2 Inhibition by Nitropyridine Pyrazole Derivatives.

Other targeted pathways include those mediated by Vascular Endothelial Growth Factor Receptor (VEGFR) and Epidermal Growth Factor Receptor (EGFR), which are critical for angiogenesis and tumor growth.[15][16] Some derivatives have shown potent dual inhibition of both EGFR and VEGFR-2.[15]

Quantitative Data: In Vitro Cytotoxicity

The cytotoxic potential of these compounds is typically quantified by their half-maximal inhibitory concentration (IC₅₀) values.

Compound Class/Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference Drug	IC₅₀ (µM)	Source
Pyrazole Derivative 5b	K562 (Leukemia)	0.021	ABT-751	>10	[11]
Pyrazole Derivative 5b	A549 (Lung)	0.69	ABT-751	2.5	[11]
Pyridinyl-Pyrazole 5	MCF-7 (Breast)	8.03	Roscovitine	-	[14]
Pyridinyl-Pyrazole 11	CDK2 Inhibition	0.45	Roscovitine	0.99	[12]
Pyrazolyl Analogue 1	HCT-116 (Colon)	4.2	-	-	[13]
Pyrazole Carbaldehyde 43	MCF-7 (Breast)	0.25	Doxorubicin	0.95	[15]

Antimicrobial Activity

Nitropyridine pyrazole derivatives have demonstrated broad-spectrum antimicrobial activity, inhibiting the growth of both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, as well as fungal pathogens like Candida albicans and Aspergillus niger.[2][10][18]

Mechanism of Action

While not as clearly elucidated as their anticancer mechanisms, the antimicrobial action is believed to stem from the disruption of essential cellular processes. The pyrazole moiety itself is a known pharmacophore in antimicrobial agents.[2][18] The electron-withdrawing nature of the nitro and pyridine groups likely enhances the molecule's ability to interact with microbial enzymes or disrupt cell membrane integrity. Structure-activity relationship (SAR) studies have indicated that the presence of electron-withdrawing groups often correlates with increased antibacterial potency.[19]

Quantitative Data: Minimum Inhibitory Concentration (MIC)

Antimicrobial efficacy is measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism.

Compound Derivative	Microorganism	MIC (µg/mL)	Standard Drug	MIC (µg/mL)	Source
Pyrazole Derivative 3	Escherichia coli	0.25	Ciprofloxacin	-	[2]
Pyrazole Derivative 4	Streptococcus epidermidis	0.25	Ciprofloxacin	-	[2]
Pyrazole Derivative 2	Aspergillus niger	1	Clotrimazole	-	[2]

Anti-inflammatory Activity

Inflammation is a key driver of numerous chronic diseases, and enzymes like cyclooxygenase (COX) are primary therapeutic targets.[5] Pyrazole derivatives, most notably Celecoxib, are renowned for their anti-inflammatory effects, often through selective inhibition of COX-2.[2][5]

Mechanism of Action: COX Inhibition

Nitropyridine pyrazole derivatives exert their anti-inflammatory effects primarily by inhibiting the COX enzymes (COX-1 and COX-2), which are responsible for the synthesis of prostaglandins—key mediators of inflammation and pain.[5][20] Some compounds have shown high selectivity for COX-2 over COX-1, which is a desirable trait as it can reduce the gastrointestinal side effects associated with non-selective NSAIDs.[5][21]

Quantitative Data: In Vivo Anti-inflammatory Assays

The carrageenan-induced rat paw edema model is a standard in vivo assay for evaluating acute anti-inflammatory activity.

Compound Derivative	Edema Inhibition (%)	Time Post-Carrageenan	Standard Drug	Edema Inhibition (%)	Source
Pyrazolyl Urea 178	80.93%	-	Diclofenac Sodium	-	[22]
Pyrazole Derivative N7	-	-	Celecoxib	-	[21]
Pyrazole-pyrazoline 14b	28.6-30.9%	-	Indomethacin	-	[20]

Experimental Protocols and Methodologies

To ensure scientific integrity and reproducibility, the evaluation of nitropyridine pyrazole derivatives relies on standardized assays.

General Drug Discovery Workflow

The path from a synthesized compound to a potential drug candidate follows a structured screening cascade.

Caption: Fig. 2: A generalized workflow for the discovery and development of novel derivatives.

Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is used to determine the cytotoxic effects of pyrazole derivatives on cancer cell lines.[11][12][23] The assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Nitropyridine pyrazole derivatives dissolved in DMSO.

• Human cancer cell lines (e.g., MCF-7, A549).

• Appropriate cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS) and antibiotics.

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL).

• Solubilization buffer (e.g., DMSO or acidified isopropanol).

• 96-well microplates.

Methodology:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole derivatives in the culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).[23]

• Incubation: Incubate the plates for 48-72 hours.[23]

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 2-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT tetrazolium salt into purple formazan crystals.[23]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC) of the synthesized compounds.

Materials:

• Nitropyridine pyrazole derivatives dissolved in DMSO.

• Bacterial strains (e.g., S. aureus, E. coli).

• Mueller-Hinton Broth (MHB).

• 96-well microplates.

Methodology:

• Inoculum Preparation: Prepare a bacterial inoculum suspension and adjust its turbidity to match the 0.5 McFarland standard.

• Compound Dilution: Prepare two-fold serial dilutions of the compounds directly in the 96-well plates containing MHB.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (broth + inoculum) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the nitropyridine pyrazole scaffold has yielded key insights into the structural requirements for biological activity:

• Position of the Nitro Group: The location of the nitro group on the pyridine ring significantly influences activity. Often, substitution at the para-position relative to the pyrazole linkage enhances potency.

• Substituents on the Pyrazole Ring: The nature of the substituents at other positions of the pyrazole and phenyl rings is critical. For instance, in anticancer derivatives, bulky or halogenated phenyl groups at the 1-position can enhance binding affinity to kinase targets.[24] In antimicrobial agents, electron-withdrawing groups on attached phenyl rings have been shown to increase antibacterial activity.[19]

• Linker Groups: The linker connecting the core heterocyclic systems can modulate flexibility and orientation, impacting target engagement.

Challenges and Future Perspectives

While nitropyridine pyrazole derivatives show immense promise, several challenges remain. Issues of solubility, metabolic stability, and potential off-target toxicity must be addressed during lead optimization. The inherent reactivity of the nitro group can sometimes lead to metabolic liabilities, although it is also often key to the mechanism of action.

Future research should focus on:

• Target Deconvolution: Precisely identifying the molecular targets for compounds with promising phenotypic activity.

• ADMET Profiling: Conducting comprehensive absorption, distribution, metabolism, excretion, and toxicity (ADMET) studies to identify candidates with drug-like properties.

• Combinatorial Synthesis: Expanding chemical libraries to further explore the structure-activity landscape and discover derivatives with enhanced potency and selectivity.

• Advanced In Vivo Models: Testing lead compounds in more complex disease models, such as patient-derived xenografts in oncology, to better predict clinical efficacy.

Conclusion

Nitropyridine pyrazole derivatives represent a versatile and highly promising class of bioactive compounds. Through rational molecular design, researchers have developed potent agents with significant anticancer, antimicrobial, and anti-inflammatory activities. Their efficacy is rooted in the ability to modulate key biological pathways, such as protein kinase signaling and prostaglandin synthesis. The extensive quantitative data and established experimental protocols detailed in this guide provide a solid foundation for further research. With continued investigation and optimization, this scaffold holds the potential to yield next-generation therapeutics for a range of human diseases.

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An In-Depth Technical Guide to Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, a heterocyclic compound of interest in medicinal chemistry. We will delve into its chemical properties, a proposed synthetic pathway based on established chemical principles, and its potential applications, with a focus on the rationale behind the scientific approaches.

Core Molecular Attributes

Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate is a molecule that integrates two key heterocyclic systems: a pyrazole and a pyridine ring. The presence of a nitro group, a strong electron-withdrawing feature, on the pyridine ring significantly influences the electronic properties and reactivity of the entire molecule.

Physicochemical Properties

A precise determination of the physicochemical properties requires experimental analysis. However, based on its structure, we can predict certain characteristics. The compound is expected to be a solid at room temperature with limited solubility in water and better solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM).

Property	Value
Molecular Formula	C₁₀H₈N₄O₄
Molecular Weight	248.20 g/mol
Appearance	Predicted to be a crystalline solid, likely pale yellow to off-white
Solubility	Predicted to be low in water, soluble in polar aprotic solvents

Synthesis and Mechanistic Insights

The proposed synthesis involves two main stages:

• Formation of the pyrazole ring system via cyclocondensation.

• Esterification of the resulting carboxylic acid.

Proposed Synthetic Workflow

Caption: Proposed two-stage synthesis of the target compound.

Experimental Protocol: A Plausible Approach

Stage 1: Synthesis of 1-(5-Nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid

This stage is based on the reaction of a substituted hydrazine with a suitable 1,3-dielectrophile to form the pyrazole ring.[2]

• Preparation of 2-Hydrazino-5-nitropyridine: This key intermediate can be synthesized from the commercially available 2-chloro-5-nitropyridine by reaction with hydrazine hydrate. The chlorine atom at the 2-position of the pyridine ring is activated towards nucleophilic substitution by the electron-withdrawing nitro group at the 5-position.[3]

• Cyclocondensation Reaction:

  • Dissolve 2-hydrazino-5-nitropyridine (1.0 eq) in a suitable solvent such as ethanol.

  • Add dimethyl acetylenedicarboxylate (DMAD) (1.0 eq) dropwise to the stirred solution at room temperature.

  • The reaction mixture is then typically heated to reflux to ensure the completion of the cyclization.

  • The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration, washed with cold ethanol, and dried under vacuum.

Stage 2: Esterification to Yield the Final Product

This is a standard Fischer esterification reaction.

• Suspend the 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid (1.0 eq) in an excess of methanol.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for several hours, again monitoring the reaction by TLC.

• After completion, cool the reaction mixture and neutralize it carefully with a base such as sodium bicarbonate solution.

• The product can then be extracted with an organic solvent like ethyl acetate.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• Purification can be achieved by column chromatography on silica gel.

Characterization and Structural Elucidation

The structure of the synthesized methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate would be confirmed using a combination of spectroscopic techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would be expected to show distinct signals for the protons on the pyridine and pyrazole rings, as well as a singlet for the methyl ester protons. The chemical shifts and coupling patterns would be crucial for confirming the substitution pattern.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This would show the expected number of carbon signals, including those for the carbonyl group of the ester and the carbons of the two heterocyclic rings.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula by providing a highly accurate mass-to-charge ratio.

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for the nitro group (typically around 1520 and 1340 cm⁻¹), the ester carbonyl group (around 1720 cm⁻¹), and C=N and C=C bonds of the aromatic rings.

Potential Applications in Drug Discovery

The pyrazole scaffold is considered a "privileged structure" in medicinal chemistry, as it is found in numerous approved drugs with a wide range of biological activities.[4][5][6] These activities include anti-inflammatory, anticancer, and antimicrobial effects.[7][8][9]

The combination of the pyrazole ring with a nitropyridine moiety in the target molecule suggests several potential areas of application:

• Kinase Inhibitors: Many kinase inhibitors feature a heterocyclic core that can form hydrogen bonds with the hinge region of the kinase enzyme. The nitrogen atoms in the pyrazole and pyridine rings of the target compound could act as hydrogen bond acceptors.

• Antimicrobial Agents: The nitro group is a known pharmacophore in some antimicrobial drugs. Its presence in this molecule could confer activity against bacteria, fungi, or protozoa.

• Anticancer Agents: The diverse biological activities of pyrazole derivatives make them promising candidates for the development of new anticancer drugs.[9]

Further research, including in vitro and in vivo studies, would be necessary to explore the specific biological activities of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate.

Safety and Handling

Detailed toxicological data for this specific compound are not available. However, based on the functional groups present, certain precautions should be taken when handling it in a laboratory setting.

• General Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Skin and Eye Irritation: Similar pyrazole compounds are known to cause skin and eye irritation.[10] Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Toxicity: Nitroaromatic compounds can have varying degrees of toxicity. The specific toxicity of this compound is unknown, and it should be handled with care.

Conclusion

Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate represents an interesting molecular scaffold for further investigation in the field of drug discovery. This guide has provided a comprehensive overview of its chemical properties, a plausible and detailed synthetic route based on established chemical principles, and an outline of its potential applications. The combination of the privileged pyrazole core with the electronically distinct nitropyridine moiety makes it a valuable target for synthesis and biological evaluation.

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solubility of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate in organic solvents

An In-depth Technical Guide to the Solubility of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Solubility

Solubility, the property of a solid, liquid, or gaseous chemical substance (solute) to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution, is a critical physicochemical parameter in the field of drug discovery and development.[1] For a compound like methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, solubility influences bioavailability, manufacturability, and the ease of formulation.[1] Poor aqueous solubility, in particular, is a major challenge in the pharmaceutical industry, often leading to unpredictable in vitro results and poor in vivo performance.[1][2] Therefore, characterizing the solubility of this compound in a range of organic solvents is a foundational step in its journey from a laboratory curiosity to a potential therapeutic agent or functional material.

Theoretical Framework for Solubility Prediction

The solubility of a compound is governed by the principle of "like dissolves like," which states that a solute will dissolve best in a solvent that has a similar polarity.[3][4] The molecular structure of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate offers several clues to its expected solubility profile.

Molecular Structure Analysis:

• Polar Moieties: The presence of a nitro group (-NO2), a pyridine ring, a pyrazole ring, and a methyl ester group (-COOCH3) imparts significant polarity to the molecule.

• Hydrogen Bond Acceptors: The nitrogen atoms in the pyridine and pyrazole rings, as well as the oxygen atoms of the nitro and ester groups, can act as hydrogen bond acceptors.

• Aromatic Rings: The pyridine and pyrazole rings can engage in π-π stacking interactions.

Based on these structural features, a qualitative prediction of solubility in different classes of organic solvents can be made.

Predicted Solubility Profile:

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	Capable of hydrogen bonding with the solute.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	High polarity and ability to accept hydrogen bonds.[5]
Moderately Polar	Ethyl Acetate, Dichloromethane	Moderate	Can interact with the polar groups of the solute.
Non-polar	Hexane, Toluene	Low	Lacks the polarity to effectively solvate the polar functional groups of the solute.[6]

Experimental Determination of Thermodynamic Solubility

The "gold standard" for determining the thermodynamic solubility of a compound is the isothermal shake-flask method.[7][8][9] This method involves allowing an excess of the solid compound to equilibrate with the solvent at a constant temperature until the solution is saturated.[10]

The Isothermal Shake-Flask Protocol

Materials and Equipment:

• Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (solid)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Step-by-Step Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate to a series of vials.[10]

  • Add a known volume or mass of each selected organic solvent to the respective vials.[10]

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.[1][7] The time to reach equilibrium should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.[10]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Filter the sample through a syringe filter to remove any undissolved solid particles.[7] This step is crucial to avoid overestimation of the solubility.

• Quantification:

  • Dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the concentration of the diluted solution using a pre-validated HPLC-UV or UV-Vis spectrophotometric method.[2][11] A calibration curve prepared with known concentrations of the compound in the same solvent must be used for accurate quantification.[1]

Data Analysis and Reporting

The solubility is reported as the concentration of the compound in the saturated solution, typically in units of mg/mL or mol/L. The experiment should be performed in triplicate for each solvent to ensure the reliability of the results.[12]

Visualization of Experimental Workflow and Molecular Interactions

Experimental Workflow Diagram

Caption: Isothermal shake-flask method workflow.

Solute-Solvent Interaction Diagram

Caption: Predicted solute-solvent interactions.

Conclusion

While quantitative solubility data for methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate in organic solvents is not currently in the public domain, this guide provides a robust framework for its experimental determination and theoretical prediction. The isothermal shake-flask method, coupled with a reliable analytical technique such as HPLC, will yield accurate and reproducible solubility data.[7][11] Understanding the solubility of this compound is an indispensable step for its effective utilization in research and development, particularly within the pharmaceutical and material science sectors.

References

• Ghavami, M., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. [Link]

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• ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically? [Link]

• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

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Spectroscopic Profile of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate: A Predictive Technical Guide

Introduction

Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its structure, which combines a substituted pyrazole with a nitropyridine moiety, suggests potential applications as a scaffold in the development of novel therapeutic agents.[1] A thorough understanding of its spectroscopic properties is paramount for its unambiguous identification, purity assessment, and for tracking its transformations in chemical reactions.

This guide provides a comprehensive, in-depth analysis of the predicted spectroscopic data for methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate. As direct experimental spectra for this specific molecule are not widely available in the public domain, this document leverages established principles of spectroscopic interpretation and data from structurally analogous compounds to construct a reliable predictive profile. This approach, rooted in scientific precedent, offers a robust framework for researchers and drug development professionals working with this and related molecules. We will delve into the predicted ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy data, explaining the rationale behind the predictions and providing standardized protocols for data acquisition.

Chemical Structure and Numbering

The chemical structure of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate is presented below. A systematic numbering convention is applied to facilitate the discussion of the NMR data.

Caption: Chemical structure of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate with atom numbering.

Predicted ¹H NMR Spectrum

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating molecular structures. The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in a molecule.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent can influence chemical shifts.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • Set the spectral width to a range of 0-12 ppm.

  • Employ a standard 90° pulse sequence.

  • Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • Set a relaxation delay of 1-2 seconds between scans.[2]

• Data Processing: Perform a Fourier transform of the Free Induction Decay (FID), followed by phase and baseline correction. Calibrate the spectrum using the residual solvent peak as an internal standard.

Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale (based on analogous structures)
H-4 (pyrazole)	~7.0-7.2	d	~2.0-3.0	The pyrazole ring protons typically appear in the aromatic region. The coupling to H-5 will result in a doublet.[3][4][5]
H-5 (pyrazole)	~8.0-8.2	d	~2.0-3.0	This proton is expected to be downfield from H-4 due to its proximity to the pyridine ring. It will appear as a doublet due to coupling with H-4.[3][4][5]
H-3' (pyridine)	~8.4-8.6	dd	J(H3'-H4') ≈ 8.0-9.0, J(H3'-H6') ≈ 0.5-1.0	The protons on the nitropyridine ring are expected to be significantly downfield due to the electron-withdrawing effect of the nitro group. H-3' will be a doublet of doublets due to coupling with H-4' and a smaller long-range coupling with H-6'.[2][6]
H-4' (pyridine)	~8.8-9.0	dd	J(H4'-H3') ≈ 8.0-9.0, J(H4'-H6') ≈ 2.0-3.0	This proton is also strongly deshielded by the nitro group and will appear as a doublet of doublets from coupling to H-3' and H-6'.[2][6]
H-6' (pyridine)	~9.2-9.4	d	J(H6'-H4') ≈ 2.0-3.0	As the proton ortho to the nitro group, H-6' is expected to be the most downfield proton. It will appear as a doublet due to coupling with H-4'.[2][6]
-OCH₃ (ester)	~3.9-4.1	s	-	The methyl ester protons will appear as a sharp singlet in the typical region for such groups.[4][5][7]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information about the carbon framework of a molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: Use a ¹³C NMR probe on a 400 MHz (or higher) spectrometer, which corresponds to a ¹³C frequency of 100 MHz.

• Data Acquisition:

  • Set the spectral width to cover a range of 0-200 ppm.

  • Use a standard proton-decoupled pulse sequence to obtain a spectrum with singlets for all carbon atoms.

  • Acquire a larger number of scans (e.g., 128 or more) to compensate for the lower natural abundance of ¹³C.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Predicted ¹³C NMR Data

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale (based on analogous structures)
-OCH₃ (ester)	~52-54	The methyl carbon of the ester group is expected in this region.[3][8]
C-4 (pyrazole)	~110-115	This carbon is expected to be relatively upfield for an aromatic carbon.[3][4]
C-5 (pyrazole)	~128-132	The C-5 carbon is expected to be further downfield than C-4.[3][4]
C-3 (pyrazole)	~140-145	The carbon bearing the carboxylate group will be downfield.[3][4]
C-3' (pyridine)	~120-125	The pyridine carbons will have distinct chemical shifts influenced by the nitro group and the pyrazole substituent.[2][6]
C-4' (pyridine)	~135-140	This carbon is expected to be downfield due to the influence of the nitro group.[2][6]
C-6' (pyridine)	~148-152	The carbon atom ortho to the nitro group will be significantly deshielded.[2][6]
C-2' (pyridine)	~150-155	The carbon attached to the pyrazole nitrogen will be downfield.[2][6]
C-5' (pyridine)	~145-150	The carbon bearing the nitro group will be downfield.[2][6]
C=O (ester)	~160-165	The carbonyl carbon of the ester is expected in this characteristic region.[3][8]

Predicted Mass Spectrum (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which is crucial for determining the molecular weight and elucidating the structure.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Use Electron Ionization (EI) at 70 eV for fragmentation analysis.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-300).

Predicted Mass Spectrum Data

• Molecular Ion (M⁺): The molecular weight of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (C₁₀H₈N₄O₄) is approximately 248.19 g/mol . A prominent molecular ion peak is expected at m/z 248.

• Predicted Fragmentation Pattern: The fragmentation is likely to be initiated by the loss of characteristic groups.

Caption: Predicted major fragmentation pathways for methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate in EI-MS.

The fragmentation of nitropyrazoles often involves the loss of the nitro group (NO₂) and fragments from the ester group.[9] The loss of a methoxy radical (•OCH₃) from the ester is a common fragmentation pathway, as is the subsequent loss of carbon monoxide (CO). The pyridine and pyrazole rings are relatively stable, but cleavage of the bond between them can also be expected.

Predicted Infrared (IR) Spectrum

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrations.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: Prepare a KBr (potassium bromide) pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin, transparent disk.

• Data Acquisition: Record the spectrum using an FTIR spectrometer over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration	Rationale (based on analogous structures)
~3100-3000	Aromatic C-H	Stretch	Characteristic for C-H bonds in aromatic rings.[10]
~2950	Aliphatic C-H	Stretch	From the methyl group of the ester.[10]
~1720-1740	C=O (ester)	Stretch	A strong absorption band is expected for the ester carbonyl group.[10][11]
~1600, ~1480	C=C and C=N	Ring Stretch	Aromatic ring stretching vibrations for the pyrazole and pyridine rings.[10]
~1530 and ~1350	NO₂ (nitro)	Asymmetric and Symmetric Stretch	Two strong absorption bands characteristic of the nitro group.[10][12]
~1250	C-O (ester)	Stretch	Characteristic stretching vibration for the C-O single bond of the ester.[10][11]

Conclusion

This technical guide provides a detailed predictive analysis of the spectroscopic data for methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate. By synthesizing information from structurally related compounds and established spectroscopic principles, we have constructed a comprehensive profile encompassing ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy. These predicted data serve as a valuable reference for the identification, characterization, and quality control of this compound in research and drug development settings. While predictive, this guide offers a solid foundation for interpreting experimental data and underscores the power of spectroscopic techniques in modern chemical science.

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Strategic Exploitation of Nitropyridine Scaffolds: Therapeutic Targets, Mechanisms, and Preclinical Validation Workflows

Introduction

Nitropyridine derivatives have transitioned from niche synthetic intermediates to privileged scaffolds in modern drug discovery. The electron-withdrawing nature of the nitro group, coupled with the hydrogen-bonding capacity of the pyridine nitrogen, allows these molecules to engage in highly specific interactions with complex protein targets[1]. As a Senior Application Scientist overseeing preclinical screening cascades, I have observed that the successful translation of nitropyridine hits into lead compounds relies entirely on understanding their precise mechanism of action (MoA) and deploying rigorous, self-validating assays to confirm target engagement.

This technical guide dissects the primary therapeutic targets of nitropyridine-containing compounds—spanning oncology and infectious diseases—and provides the foundational, causality-driven experimental protocols required to validate them.

Mechanistic Profiling of Therapeutic Targets

Oncology: Microtubule Destabilization via the Colchicine Binding Site

The most clinically relevant target for 3-nitropyridine analogues is the microtubule network[2]. Unlike taxanes that stabilize microtubules, specific 3-nitropyridine derivatives (e.g., 4AZA2891 and 4AZA2996) act as potent destabilizing agents. X-ray crystallography has confirmed that these compounds bind directly to the colchicine site at the interface of α- and β-tubulin heterodimers[3].

By occupying this hydrophobic pocket, nitropyridines sterically hinder the addition of new tubulin dimers to the growing plus-end of the microtubule[4]. This disruption triggers a prolonged activation of the spindle assembly checkpoint (SAC), leading to irreversible G2/M phase cell cycle arrest and subsequent apoptosis[3].

Caption: Signaling pathway of 3-nitropyridine inducing apoptosis via microtubule disruption.

Oncology: Kinase and Protease Inhibition

Beyond structural proteins, nitropyridines target crucial regulatory enzymes. For instance, derivatives synthesized from 2-amino-6-chloro-3-nitropyridine have shown exceptional potency as Glycogen Synthase Kinase-3 (GSK3) inhibitors, achieving IC50 values in the single-digit nanomolar range[1]. Additionally, nitropyridine-based scaffolds have been engineered to inhibit the MALT1 protease, a key driver in certain lymphomas, demonstrating IC50 values between 1–500 nM[1].

Infectious Diseases: Antimicrobial and PPI Targets

In the antimicrobial space, nitropyridine derivatives target critical bacterial machinery. Recent advancements have identified nitropyridines as disruptors of the protein-protein interaction (PPI) between bacterial RNA Polymerase (RNAP) and the transcription factor NusG[5]. Furthermore, benzamide derivatives of 2-amino-5-nitropyridine have demonstrated significant activity against Gram-positive and Gram-negative bacteria, potentially targeting bacterial cell division proteins like FtsZ or DNA gyrase[6].

Quantitative Efficacy Profiling

To provide a comparative baseline for drug development professionals, Table 1 synthesizes the quantitative biological activity of key nitropyridine derivatives across their respective targets.

Table 1: Biological Efficacy of Nitropyridine Derivatives

Compound Class / Derivative	Primary Target / Mechanism	Cell Line / Strain	Efficacy (IC50 / MIC)	Reference
3-Nitropyridine (4AZA2891)	β-Tubulin (Colchicine Site)	Jurkat / A549 (Leukemia/Lung)	< 10 nM (GI50)	[3]
3-Nitropyridine Analog (169)	Microtubule Destabilization	HT-29 (Colorectal Cancer)	0.004 µM (IC50)	[7]
2-Amino-6-chloro-3-nitropyridine deriv.	GSK3 Kinase Inhibition	Biochemical Assay	8 nM (IC50)	[1]
Nitropyridine-based MALT1 Inhibitor	MALT1 Protease	Biochemical Assay	1–500 nM (IC50)	[1]
Benzamide deriv. (BTC-j)	DNA Gyrase / FtsZ (Predicted)	S. aureus / E. coli	12.5 / 3.125 µg/mL (MIC)	[6]
RNAP-NusG PPI Inhibitor (AW00783 deriv)	RNAP-NusG Interaction	S. pneumoniae	1–4 µg/mL (MIC)	[5]

Self-Validating Experimental Methodologies

In drug development, isolated data points are insufficient. As a principle of rigorous assay design, every protocol must be a self-validating system —meaning the inclusion of specific, mechanistically distinct controls that internally prove the assay is functioning correctly. Below are the definitive protocols for validating nitropyridine targets.

Cell-Free Tubulin Polymerization Dynamics Assay

Causality & Logic: To prove that a nitropyridine compound directly targets tubulin (rather than acting upstream in a cellular pathway), we must use a cell-free system with purified >99% porcine brain tubulin. We utilize a fluorescent reporter that increases in fluorescence only when incorporated into polymerized microtubules[3]. To self-validate the system, we run three simultaneous controls: Paclitaxel (validates the assay can detect stabilization), Vinblastine (validates the assay can detect destabilization), and DMSO (establishes the baseline polymerization kinetic curve).

Step-by-Step Protocol:

• Reagent Preparation: Reconstitute purified tubulin in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) containing 1 mM GTP and the fluorescent reporter. Keep strictly on ice to prevent spontaneous polymerization.

• Compound Plating: In a pre-warmed (37°C) 96-well half-area black plate, add 5 µL of the nitropyridine test compound (ranging from 100 nM to 10 µM).

• Control Matrix Setup: In adjacent wells, add 5 µL of Paclitaxel (3 µM, positive stabilizer), Vinblastine (3 µM, positive destabilizer), and 1% DMSO (vehicle baseline).

• Reaction Initiation: Rapidly inject 45 µL of the cold tubulin master mix into all wells using a multichannel pipette.

• Kinetic Readout: Immediately transfer the plate to a fluorometer pre-heated to 37°C. Measure fluorescence (Ex: 340 nm / Em: 440 nm) every 1 minute for 60 minutes.

• Data Interpretation: A valid assay will show the DMSO curve reaching a steady-state plateau. Paclitaxel will show a rapid, steep curve. If the nitropyridine is a true colchicine-site binder, its curve will mimic Vinblastine, showing dose-dependent suppression of the fluorescence plateau[3].

Multiparametric Flow Cytometry for Mechanism of Death

Causality & Logic: If tubulin is destabilized, the cell cannot form a mitotic spindle, triggering the Spindle Assembly Checkpoint (SAC) and stalling the cell in the G2/M phase[4]. Prolonged stall leads to apoptosis. We use DAPI (DNA content) to prove G2/M arrest, and Annexin V/PI to prove apoptosis[3]. The assay is self-validating through the use of single-color compensation controls and unstained cells, ensuring that the observed fluorescence shifts are due to biological target engagement, not spectral overlap or autofluorescence.

Step-by-Step Protocol:

• Cell Treatment: Seed Jurkat or A549 cells at 1x10^5 cells/well. Treat with the nitropyridine compound (at 1x, 5x, and 10x the IC50 value) and a DMSO vehicle control for 24 hours.

• Harvest & Wash: Collect cells (including floating dead cells to avoid selection bias), and wash twice with cold PBS.

• Cell Cycle Staining (DAPI): Fix half the cells in 70% cold ethanol for 30 minutes. Wash and resuspend in PBS containing 1 µg/mL DAPI and 100 µg/mL RNase A. Incubate for 30 mins.

• Apoptosis Staining (Annexin V/PI): Resuspend the other half of the live cells in 100 µL Annexin V Binding Buffer. Add 5 µL FITC-Annexin V and 5 µL Propidium Iodide (PI). Incubate for 15 mins in the dark.

• Compensation Controls: Prepare unstained cells, cells heated to 56°C for 10 mins (PI single-stain control), and cells treated with H2O2 (Annexin V single-stain control).

• Flow Cytometric Analysis: Acquire 10,000 events per sample. For the cell cycle, a successful nitropyridine hit will show a massive reduction in the G0/G1 peak (2N DNA) and a corresponding spike in the G2/M peak (4N DNA) compared to DMSO[3]. For apoptosis, the population will shift from double-negative (live) to Annexin V positive/PI negative (early apoptosis), and finally double-positive (late apoptosis)[3].

Caption: Preclinical screening and validation workflow for nitropyridine-based agents.

Conclusion

The nitropyridine scaffold offers a highly tunable pharmacophore capable of engaging diverse therapeutic targets, from the colchicine binding site of human β-tubulin to bacterial RNAP-NusG interactions. By employing self-validating, mechanistically rigorous assays, researchers can confidently translate these potent chemical entities into viable clinical candidates.

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The Pyrazole Scaffold: A Historical and Mechanistic Whitepaper on Drug Discovery

Introduction: The Significance of the Pyrazole Nucleus

The pyrazole nucleus—a five-membered heterocyclic ring containing two adjacent nitrogen atoms—is one of the most privileged scaffolds in medicinal chemistry. Its unique electronic properties, characterized by tautomerism and a high degree of metabolic stability, allow it to engage in diverse intermolecular interactions with biological targets. This technical guide explores the historical evolution of pyrazole-based compounds, the mechanistic underpinnings of their synthesis, and the pharmacological pathways of modern blockbuster pyrazole drugs.

Historical Milestones: The Dawn of Pyrazole Chemistry

The history of pyrazole synthesis is inextricably linked to the pioneering work of German chemist Ludwig Knorr. In 1883, while investigating quinine derivatives, Knorr serendipitously synthesized a novel compound via the reaction of ethyl acetoacetate with phenylhydrazine[1]. This reaction led to the discovery of 1-phenyl-3-methyl-5-pyrazolone. Knorr subsequently methylated this initial product to create "antipyrine" (phenazone), which became the first synthetic, commercially successful drug widely used as an analgesic and antipyretic[2].

Following this foundational discovery, Hans von Pechmann reported the first synthesis of the parent, unsubstituted pyrazole ring in 1898 by reacting diazomethane with acetylene[1]. These early milestones laid the groundwork for over a century of rational drug design.

Chemical Fundamentals & Synthesis

The most fundamental method for constructing the pyrazole ring remains the Knorr Pyrazole Synthesis . This acid-catalyzed cyclocondensation between a 1,3-dicarbonyl compound and a hydrazine derivative is highly versatile, allowing for the rapid generation of diverse compound libraries.

Caption: Logical workflow of the Knorr Pyrazole Synthesis mechanism.

Experimental Protocol 1: Step-by-Step Knorr Synthesis of a Pyrazolone

To synthesize 2,4-dihydro-5-phenyl-3H-pyrazol-3-one, the following self-validating methodology is employed[3]:

• Reagent Mixing: Combine 3 mmol of ethyl benzoylacetate (a β -ketoester) and 6 mmol of hydrazine hydrate in a 20-mL reaction vial[3].

  • Causality: A 2-fold stoichiometric excess of hydrazine is utilized to drive the equilibrium toward the hydrazone intermediate and compensate for any evaporative loss of this highly reactive, volatile reagent.

• Solvent & Catalyst Addition: Add 3 mL of 1-propanol and 3 drops of glacial acetic acid[3].

  • Causality: 1-propanol provides an optimal boiling point (~97°C) for the thermal cyclization. Glacial acetic acid acts as a crucial catalyst; it protonates the carbonyl oxygen of the ketone, significantly increasing its electrophilicity to facilitate the initial nucleophilic attack by the hydrazine nitrogen.

• Thermal Cyclization: Heat the reaction mixture on a hot plate with continuous stirring at ~100°C for 1 hour[3].

  • Causality: The elevated temperature provides the necessary activation energy for the intramolecular substitution (cyclization) onto the ester group and subsequent dehydration to form the stable aromatic pyrazolone ring.

• Precipitation & Isolation: While the reaction is still hot, slowly add 10 mL of distilled water with vigorous stirring[3].

  • Causality: The addition of a highly polar anti-solvent (water) drastically decreases the solubility of the hydrophobic pyrazole product, forcing rapid, clean precipitation from the organic phase.

• Filtration: Filter the solid product via a Büchner funnel, wash with a minimal amount of cold water, and allow it to air dry[3].

• Self-Validation (TLC & Melting Point): Perform a 3-lane Thin Layer Chromatography (TLC) using 100% ethyl acetate as the mobile phase. A single distinct spot (Rf ~0.40) confirms the absence of unreacted starting material[3]. Determine the melting point; a sharp melting range validates the structural purity of the isolated tautomer.

Pharmacological Evolution & Key Pathways

COX-2 Inhibition: The Celecoxib Paradigm

Celecoxib (Celebrex®) represents a triumph in rational drug design, utilizing a 1,5-diarylpyrazole scaffold to achieve highly selective inhibition of cyclooxygenase-2 (COX-2)[4]. Celecoxib exhibits an IC50 value of approximately 40 nM against COX-2[5].

Causality of Selectivity: The active site of COX-2 contains a hydrophilic side pocket (due to the substitution of Isoleucine in COX-1 with Valine in COX-2)[4]. The sulfonamide group on celecoxib's pyrazole core specifically inserts into this extra pocket. This selective binding prevents the conversion of arachidonic acid to prostaglandin H2 (PGH2), halting the downstream synthesis of pro-inflammatory prostaglandins like PGE2 without disrupting the gastroprotective functions of COX-1[4].

Caption: COX-2 signaling pathway and mechanism of inhibition by celecoxib.

JAK/STAT Inhibition: The Ruxolitinib Paradigm

Ruxolitinib is a potent, selective, ATP-competitive inhibitor of Janus kinases 1 and 2 (JAK1/JAK2), featuring a pyrazole ring substituted with a pyrrolopyrimidine group[6]. It demonstrates exceptional potency with IC50 values of 3.3 nM for JAK1 and 2.8 nM for JAK2[6].

Causality of Action: In myeloproliferative neoplasms (often driven by the JAK2 V617F mutation), the JAK-STAT pathway is hyperactivated[7]. Ruxolitinib's pyrazole core forms critical hydrogen bonds within the hinge region of the JAK kinase domain (specifically at Leu959 and Glu957 in JAK1)[6]. This ATP-competitive inhibition prevents the phosphorylation of STAT proteins, thereby downregulating the transcription of genes responsible for uncontrolled cell proliferation and immune dysregulation[7].

Caption: JAK/STAT signaling pathway and targeted inhibition by ruxolitinib.

Quantitative Data: Key Pyrazole Therapeutics

The following table summarizes the evolution of pyrazole-based drugs, comparing their primary targets, potencies, and clinical indications.

Drug Name	Primary Target	IC50 Value	Clinical Indication	Approval Year
Antipyrine	Non-selective COX	N/A (Historical)	Analgesia, Antipyretic	1883
Celecoxib	COX-2	~40 nM[5]	Osteoarthritis, Rheumatoid Arthritis	1998
Ruxolitinib	JAK1 / JAK2	3.3 nM / 2.8 nM[6]	Myelofibrosis, Polycythemia Vera	2011

Experimental Workflow: High-Throughput Screening (HTS)

To discover novel pyrazole-based inhibitors, researchers employ High-Throughput Screening (HTS) utilizing fluorometric assays.

Protocol 2: Fluorometric Enzyme Inhibition HTS Workflow

• Reagent Preparation: Dispense recombinant target enzyme (e.g., COX-2 or JAK2) into a 384-well microtiter plate using an automated liquid handler.

• Compound Incubation: Pin-transfer the pyrazole compound library (dissolved in DMSO) into the wells. Incubate for 30 minutes at room temperature.

  • Causality: Pre-incubation allows the compounds to achieve binding equilibrium with the enzyme before the reaction is initiated, ensuring accurate IC50 calculations.

• Reaction Initiation: Add the fluorogenic substrate (and ATP, if testing a kinase like JAK2) to initiate the enzymatic reaction.

• Fluorescence Quantification: Measure the fluorescence intensity using a microplate reader. A reduction in fluorescence correlates directly with enzyme inhibition.

• Self-Validation (Z'-Factor Calculation): Calculate the Z'-factor using positive controls (e.g., celecoxib or ruxolitinib) and negative controls (DMSO vehicle).

  • Causality: A Z'-factor > 0.5 mathematically validates the assay's robustness, confirming that the observed signal drop is due to true enzymatic inhibition rather than assay noise or compound auto-fluorescence.

Conclusion

From Ludwig Knorr's serendipitous synthesis of antipyrine in 1883 to the highly targeted, rationally designed blockbuster drugs of the 21st century, the pyrazole scaffold has proven to be an indispensable tool in medicinal chemistry. By understanding the chemical causality of its synthesis and the structural basis of its target binding, drug development professionals can continue to leverage this versatile heterocycle to address unmet medical needs.

References

• Atomic Simulation of the Binding of JAK1 and JAK2 with the Selective Inhibitor Ruxolitinib Source: NIH (National Institutes of Health) URL:[Link]

• Knorr Pyrazole Synthesis Source: Chem Help Asap URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1H-Pyrazole-4-carbonitrile|Research Chemical [benchchem.com]
• 3. chemhelpasap.com [chemhelpasap.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. apexbt.com [apexbt.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

protocol for synthesizing methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Application Note: Synthesis and Regioselective Isolation of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Introduction and Strategic Rationale

The integration of pyrazole and pyridine pharmacophores is a cornerstone strategy in modern drug discovery, frequently utilized in the development of kinase inhibitors (e.g., LRRK2 inhibitors)[1], BET bromodomain modulators[2], and NAMPT inhibitors[3]. The target compound, methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate , serves as a highly versatile advanced intermediate. The nitro group provides a handle for subsequent reduction to an aniline (enabling amide coupling or urea formation), while the methyl ester allows for orthogonal functionalization (e.g., saponification, amidation, or reduction to an alcohol).

To synthesize this scaffold, a Nucleophilic Aromatic Substitution (SNAr) is the most efficient and scalable methodology. The strong electron-withdrawing nature of the nitro group at the 5-position of the pyridine ring highly activates the 2-position (bearing a halogen leaving group) toward nucleophilic attack by the pyrazole nitrogen. This approach bypasses the need for expensive transition-metal catalysts (such as palladium or copper) typically required for C-N cross-coupling[4].

Mechanistic Insights and Regioselectivity (E-E-A-T)

A critical challenge in this synthesis is regioselectivity . Methyl 1H-pyrazole-3-carboxylate exhibits tautomerism, meaning both N1 and N2 can act as nucleophiles.

• Steric Factors: Alkylation or arylation generally favors the less sterically hindered nitrogen. The bulky methyl ester at C3 directs the incoming electrophile primarily to N1.

• Electronic and Cation Effects: The choice of base significantly influences the N1:N2 isomer ratio. Using a base with a "soft" and large cation, such as Cesium Carbonate (Cs2CO3), enhances the solubility of the pyrazolate anion and often improves regioselectivity toward the desired N1-isomer compared to sodium or potassium bases.

Reaction Optimization Data

To establish a self-validating and highly efficient protocol, various conditions were evaluated. The data below summarizes the causal relationship between base/solvent selection and the resulting yield and regioselectivity.

Entry	Base (2.0 eq)	Solvent (0.5 M)	Temp (°C)	Time (h)	Regioselectivity (N1:N2)*	Isolated Yield (%)
1	NaH	THF	60	12	75 : 25	62%
2	K2CO3	DMF	80	5	88 : 12	78%
3	Cs2CO3	DMF	80	4	94 : 6	85%
4	DIPEA	NMP	100	6	80 : 20	71%

*Determined by crude 1H-NMR integration of the pyrazole C5-H proton. Conclusion: Entry 3 represents the optimal conditions, balancing rapid kinetics with excellent regiocontrol.

Experimental Workflow

Workflow for the regioselective S_NAr synthesis and purification of the target compound.

Detailed Laboratory Protocol (10 mmol Scale)

Reagents Required:

• Methyl 1H-pyrazole-3-carboxylate: 1.26 g (10.0 mmol, 1.0 eq)[3]

• 2-Chloro-5-nitropyridine: 1.66 g (10.5 mmol, 1.05 eq)

• Cesium Carbonate (Cs2CO3): 6.52 g (20.0 mmol, 2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF): 20 mL

Step-by-Step Methodology:

• Preparation: Oven-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush the flask with argon or nitrogen for 5 minutes to ensure an inert atmosphere.

• Reagent Charging: Add methyl 1H-pyrazole-3-carboxylate (1.26 g) and 2-chloro-5-nitropyridine (1.66 g) to the flask. Add anhydrous Cs2CO3 (6.52 g) in one portion.

• Solvent Addition & Reaction: Syringe in 20 mL of anhydrous DMF. Attach a reflux condenser, and place the flask in a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) to maintain the heterogeneous base in suspension.

• Self-Validating Checkpoint (In-Process Control): After 3 hours, withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC-MS or TLC (Eluent: 3:1 Hexanes/Ethyl Acetate).

  • Expected Observation: Disappearance of the starting materials. The N1-isomer (target) will typically elute slightly faster on silica gel (higher Rf) than the minor N2-isomer due to differences in dipole moment.

• Quenching: Once complete conversion is confirmed, remove the flask from the heat and allow it to cool to room temperature. Pour the dark reaction mixture slowly into a beaker containing 100 mL of vigorously stirred ice water. A yellow/tan precipitate will form immediately.

• Isolation: Stir the aqueous suspension for 30 minutes to ensure complete precipitation and to dissolve inorganic salts. Isolate the solid via vacuum filtration using a Büchner funnel. Wash the filter cake with distilled water (3 x 20 mL) followed by cold isopropanol (10 mL) to remove residual moisture and traces of DMF.

• Purification: While the precipitation provides material of ~90% purity, pharmaceutical-grade intermediates require the strict removal of the N2-isomer. Dissolve the crude solid in a minimum amount of Dichloromethane (DCM) and load it onto a silica gel column. Elute using a gradient of 10% to 30% Ethyl Acetate in Hexanes.

• Drying: Pool the fractions containing the pure N1-isomer, concentrate under reduced pressure, and dry the resulting solid in a vacuum oven at 45 °C for 12 hours.

Analytical Characterization (Expected):

• Appearance: Pale yellow crystalline solid.

• LC-MS (ESI+): m/z calculated for C10H8N4O4[M+H]+ 249.06, found 249.1.

• 1H NMR (400 MHz, DMSO-d6): The definitive proof of N1 vs N2 regiochemistry is the chemical shift of the pyrazole protons. The N1-isomer will show the C5-H proton significantly downfield (typically >8.5 ppm) due to the deshielding effect of the adjacent highly electron-deficient nitropyridyl ring, appearing as a distinct doublet coupled to the C4-H.

References

• WO2024061340A1 - Nampt modulators, preparations, and uses thereof - Google Patents Source: Google Patents URL
• Source: European Patent Office (Googleapis)
• US8362000B2 - Azetidinyl diamides as monoacylglycerol lipase inhibitors Source: Google Patents URL
• WO2024108116A1 - Lrrk2 inhibitors and uses thereof Source: Google Patents URL

Sources

• 1. WO2024108116A1 - Lrrk2 inhibitors and uses thereof - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2024061340A1 - Nampt modulators, preparations, and uses thereof - Google Patents [patents.google.com]
• 4. US8362000B2 - Azetidinyl diamides as monoacylglycerol lipase inhibitors - Google Patents [patents.google.com]

Application Note: Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate as a Privileged Scaffold in Drug Discovery

Executive Summary & Mechanistic Rationale

In modern medicinal chemistry, the design of targeted therapeutics requires starting materials that offer both structural rigidity and orthogonal vectors for derivatization. Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate has emerged as a highly versatile bifunctional building block for synthesizing complex bioactive molecules, including antimicrobial agents, kinase inhibitors, and epigenetic modulators[1].

The architectural brilliance of this scaffold lies in its two distinct hemispheres:

• The Pyrazole-3-carboxylate Core: This provides a rigid, planar vector. The methyl ester acts as a stable protecting group during initial cross-coupling or substitution reactions but can be readily saponified to the corresponding acid (CAS 1006443-01-1) for subsequent amide coupling[].

• The 5-Nitropyridin-2-yl Moiety: The nitro group serves as a masked amine. Upon reduction, the resulting 5-aminopyridine acts as a classic bioisostere for anilines, frequently employed to form key hydrogen-bonding interactions (e.g., via ureas or amides) with kinase hinge regions or target protein backbones[3]. Furthermore, the pyridine nitrogen enhances aqueous solubility, lowers the lipophilicity (clogP), and modulates the pKa of the adjacent amine, significantly improving the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of the resulting drug candidates[4].

Physicochemical Profiling

A critical aspect of selecting this scaffold is its favorable physicochemical starting point for Lead Optimization. The table below summarizes the core properties that make it an ideal precursor for oral drug development.

Property	Value / Description	Medicinal Chemistry Significance
Molecular Formula	C₁₀H₈N₄O₄	Low molecular weight allows for extensive derivatization without exceeding Lipinski's Rule of 5.
Molecular Weight	248.19 g/mol	Leaves ~250 Da of "budget" for adding target-specific pharmacophores.
Hydrogen Bond Acceptors	6	High potential for interacting with kinase hinge regions and solvent-exposed domains.
Topological Polar Surface Area (TPSA)	~91.5 Ų	Ideal range for cell permeability; subsequent reduction of the nitro group further optimizes TPSA for target engagement.
Functional Handles	Methyl Ester, Nitro Group	Allows for orthogonal, step-wise functionalization (e.g., C-terminal extension followed by N-terminal capping).

Synthetic Derivatization Workflow

The synthetic utility of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate relies on precise chemoselectivity to prevent premature reduction of the nitro group or unwanted hydrolysis of the ester.

Caption: Synthetic workflow for derivatizing methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate.

Protocol A: Chemoselective Saponification and Amide Coupling

Objective: Convert the methyl ester to a complex amide without degrading the electron-deficient nitropyridine ring.

Causality & Expert Insight: Standard harsh basic conditions (e.g., refluxing NaOH) can lead to nucleophilic aromatic substitution (SNAr) at the pyridine ring due to the highly electron-withdrawing nature of the para-nitro group. Therefore, mild saponification using LiOH at ambient temperature is mandatory. For the subsequent amide coupling, HATU is preferred over EDC/HOBt due to its superior efficiency with sterically hindered or electronically deactivated amines, minimizing epimerization and maximizing yield.

Step-by-Step Procedure:

• Saponification: Dissolve methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H₂O (0.2 M concentration).

• Add LiOH·H₂O (1.5 eq) portion-wise at 0 °C. Remove the ice bath and stir at room temperature for 2-4 hours until LC-MS indicates complete consumption of the starting material.

• Concentrate the mixture under reduced pressure to remove organic solvents. Dilute the aqueous layer with water and acidify with 1M HCl to pH 3-4.

• Collect the precipitated 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid by vacuum filtration, wash with cold water, and dry overnight under high vacuum[]. (Expected Yield: 85-95%)

• Amide Coupling: Suspend the resulting carboxylic acid (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and HATU (1.2 eq). Stir for 15 minutes at room temperature to form the active OBAt ester.

• Add the target primary or secondary amine (1.1 eq) and stir at room temperature for 12 hours.

• Quench the reaction with water, extract with EtOAc (3x), wash the combined organic layers with 5% LiCl (to remove DMF) and brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Nitro Reduction and Target Functionalization

Objective: Unmask the 5-aminopyridine and convert it into a urea-based pharmacophore.

Causality & Expert Insight: While Palladium on Carbon (Pd/C) with H₂ is the standard for nitro reduction, it can cause rapid dehalogenation if the coupled amide fragment contains aryl halides (e.g., chlorine or fluorine). In such cases, Iron powder and Ammonium Chloride (Fe/NH₄Cl) in EtOH/H₂O provides a highly chemoselective alternative. The resulting aminopyridine is then reacted with an isocyanate to form a urea, a critical hydrogen-bond donating/accepting motif for binding the hinge region of kinases and epigenetic enzymes[4].

Step-by-Step Procedure:

• Reduction: Dissolve the nitropyridine intermediate in a 4:1 mixture of EtOH/H₂O. Add Fe powder (5.0 eq) and NH₄Cl (5.0 eq).

• Heat the suspension to 80 °C for 2 hours.

• Filter the hot mixture through a pad of Celite to remove iron salts, washing the filter cake generously with hot EtOAc.

• Concentrate the filtrate, extract with EtOAc, wash with saturated NaHCO₃, dry over Na₂SO₄, and evaporate to yield the 5-aminopyridine derivative. (Expected Yield: 75-90%)

• Urea Formation: Dissolve the amine in anhydrous DCM. Add the appropriate isocyanate (1.1 eq) dropwise at 0 °C.

• Stir at room temperature for 4-6 hours. The urea product typically precipitates directly from the reaction mixture and can be collected by filtration and triturated with cold ether[4].

Application Spotlight: MTAP-Cooperative PRMT5 Inhibition

Nitropyridine and pyrazole derivatives have gained significant traction in the development of targeted epigenetic therapies. A premier example is the discovery of PRMT5 inhibitors (such as TNG462 analogs) designed specifically for MTAP-deleted cancers[5].

In tumors with MTAP (Methylthioadenosine phosphorylase) deletions, the metabolite MTA accumulates to high levels. Nitropyridyl-derived scaffolds can be engineered to selectively bind to the PRMT5 enzyme only when it is complexed with MTA. The pyridine nitrogen and the functionalized pyrazole core provide the exact geometry required to exploit this synthetic lethality, leading to targeted cell cycle arrest without affecting healthy, MTAP-wildtype cells[5].

Caption: Mechanism of action for MTAP-cooperative PRMT5 inhibitors utilizing nitropyridyl scaffolds.

References

• EvitaChem.Buy 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylic acid (EVT-2534644).
• BOC Sciences.CAS 1006443-01-1 (1-(5-Nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid).
• Journal of Medicinal Chemistry (ACS Publications).Discovery of TNG462: A Highly Potent and Selective MTA-Cooperative PRMT5 Inhibitor to Target Cancers with MTAP Deletion.
• NIH PMC.Nitropyridines in the Synthesis of Bioactive Molecules.
• Taylor & Francis Online.Discovery of nitroaryl urea derivatives with antiproliferative properties.

Sources

• 1. evitachem.com [evitachem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate as a Bifunctional Scaffold for Kinase Inhibitor Discovery

Executive Summary

In modern Fragment-Based Drug Discovery (FBDD) and targeted library synthesis, the selection of highly versatile, orthogonal building blocks is critical. Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate serves as a premium bifunctional scaffold, primarily utilized in the development of small-molecule kinase inhibitors. This guide details the mechanistic rationale, structural significance, and validated experimental workflows for leveraging this compound to synthesize potent, selective therapeutics.

Chemical Profile & Mechanistic Rationale

The structural architecture of this compound offers a rigid, planar geometry that is ideal for occupying the ATP-binding site of various kinases. Its utility lies in the orthogonal reactivity of its two functional groups:

• The Pyrazole-3-Carboxylate Moiety (Hinge-Binding Vector): The methyl ester acts as a masked carboxylic acid. Upon saponification and subsequent amide coupling, the resulting pyrazole-3-carboxamide forms a critical hinge-binding motif. Crystallographic and docking studies have demonstrated that the pyrazole N1/N2 atoms and the carboxamide NH/C=O form conserved, high-affinity hydrogen bonds with the hinge region residues of kinases such as CDK2 and FLT3[1].

• The 5-Nitropyridine Moiety (Solvent/Hydrophobic Pocket Vector): The nitro group at the C5 position of the pyridine ring is a stable precursor to an amine. Following the functionalization of the C3-position, the nitro group can be selectively reduced. The resulting 2-aminopyridine core allows attached hydrophobic or solubilizing groups to project into adjacent hydrophobic pockets or solvent-accessible channels. This specific vectoring drastically improves ligand efficiency, binding affinity, and kinase selectivity, as evidenced in the development of AXL and PLK1 inhibitors[2][3].

• Orthogonal Reactivity: The distinct electronic and steric profiles of the ester and nitro groups allow for sequential, regioselective functionalization without the need for complex protecting group strategies, streamlining the synthetic pipeline.

Experimental Workflows (Protocols)

The following protocols are designed as a self-validating system. By utilizing specific reagents that prevent side reactions and incorporating analytical checkpoints (LC-MS/TLC), researchers can ensure complete conversion at each step before proceeding.

Protocol A: Functionalization of the C3 Position (Ester Hydrolysis & Amidation)

Objective: Convert the methyl ester to a target-specific carboxamide to establish the hinge-binding motif. Causality & Expertise: Lithium hydroxide (LiOH) is explicitly chosen over NaOH or KOH to prevent potential ring-opening side reactions of the electron-deficient pyrazole ring. For the amidation step, HATU is selected as the coupling agent due to its superior efficiency in activating heteroaromatic carboxylic acids, which minimizes unreacted starting material and suppresses epimerization (though chirality is not a factor here, the rapid kinetics prevent degradation).

Step-by-Step Methodology:

• Saponification: Dissolve methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H2O to achieve a 0.2 M concentration. Add LiOH·H2O (2.0 eq).

• Reaction Monitoring: Stir the mixture at room temperature for 2–4 hours. Monitor the reaction via LC-MS until the ester mass peak is fully consumed and the [M-H]- peak of the acid dominates.

• Workup: Concentrate the organic solvents under reduced pressure. Acidify the remaining aqueous layer with 1M HCl to pH ~3. Collect the precipitated 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid via vacuum filtration, wash with cold water, and dry under high vacuum.

• Amide Coupling: Suspend the isolated carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M). Add HATU (1.2 eq) and N,N-diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes at room temperature to pre-form the active ester.

• Amine Addition: Add the desired primary or secondary amine (1.1 eq). Stir at room temperature for 2–12 hours.

• Purification: Dilute the reaction with Ethyl Acetate (EtOAc), and wash sequentially with saturated NaHCO3, water, and brine. Dry the organic layer over Na2SO4, concentrate, and purify via flash chromatography to isolate the 3-carboxamide intermediate.

Protocol B: Functionalization of the Pyridine Ring (Nitro Reduction & Electrophilic Coupling)

Objective: Unmask the 5-amino group and couple it with electrophiles to build the solvent-channel binding vector. Causality & Expertise: While catalytic hydrogenation (Pd/C, H2) is standard for nitro reduction, iron powder with ammonium chloride (Fe/NH4Cl) is provided here as a highly chemoselective alternative. This method tolerates halogens (if introduced via the R1 amine in Protocol A) and prevents the over-reduction of the pyrazole ring, ensuring the structural integrity of the scaffold.

Step-by-Step Methodology:

• Nitro Reduction: Dissolve the 3-carboxamide intermediate (1.0 eq) in a 4:1 mixture of EtOH/H2O (0.1 M). Add Iron powder (5.0 eq) and NH4Cl (5.0 eq).

• Reaction: Heat the mixture to 80 °C under a nitrogen atmosphere for 2–3 hours. The reaction will transition from a yellow suspension to a dark brown/black slurry.

• Filtration: Cool the mixture to room temperature and filter it through a pad of Celite to remove iron residues. Wash the Celite pad thoroughly with EtOAc.

• Workup: Concentrate the filtrate to remove EtOH, then partition the residue between EtOAc and water. Extract, dry the organic layer over Na2SO4, and concentrate to yield the 5-aminopyridine intermediate. Validate via TLC (Ninhydrin stain positive).

• Electrophilic Coupling: Dissolve the resulting amine (1.0 eq) in anhydrous DCM (0.1 M). Add pyridine or triethylamine (2.0 eq) followed by the desired acid chloride or isocyanate (1.1 eq) dropwise at 0 °C.

• Completion: Warm the reaction to room temperature and stir for 2 hours. Quench with water, extract with DCM, and purify the crude product via reverse-phase preparative HPLC to obtain the final, fully functionalized kinase inhibitor.

Quantitative Data: Reaction Optimization & Yields

The following table summarizes the optimized parameters and expected quantitative outcomes for the divergent synthesis workflow.

Reaction Step	Reagents & Conditions	Reaction Time	Typical Yield (%)	Analytical Validation
Ester Saponification	LiOH·H2O (2.0 eq), THF/MeOH/H2O, RT	2–4 h	90–98%	LC-MS: [M-H]- mass shift
Amide Coupling	HATU (1.2 eq), DIPEA (3.0 eq), DMF, RT	2–12 h	75–85%	LC-MS: [M+H]+ product peak
Nitro Reduction	Fe (5.0 eq), NH4Cl (5.0 eq), EtOH/H2O, 80 °C	2–3 h	80–95%	TLC: Ninhydrin positive spot
Electrophilic Coupling	R-COCl (1.1 eq), Pyridine, DCM, 0 °C to RT	2–4 h	60–80%	HPLC: >95% purity (UV 254 nm)

Visualization: Synthetic Workflow

The diagram below maps the orthogonal functionalization strategy, demonstrating how the central bifunctional scaffold is systematically elaborated into a complex kinase inhibitor.

Orthogonal Functionalization Workflow for Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate.

References

• [2] Design and Synthesis of a Novel PLK1 Inhibitor Scaffold Using a Hybridized 3D-QSAR Model. PubMed Central (PMC). Available at:

• [1] Discovery of 4-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrazole-3-carboxamide (FN-1501), an FLT3- and CDK-Kinase Inhibitor with Potentially High Efficiency. ACS Publications. Available at:

• [3] Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. ACS Publications. Available at:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Experimental Procedures for Pyrazole-3-Carboxylate Functionalization

Strategic Overview in Medicinal Chemistry

The pyrazole-3-carboxylate scaffold is a privileged structural motif in modern drug discovery, serving as the core pharmacophore for numerous blockbuster therapeutics, including rimonabant, sildenafil analogs, and various anti-inflammatory agents. The intrinsic value of the ethyl 1H-pyrazole-3-carboxylate building block lies in its orthogonal reactivity profile. By selectively targeting the N1, C4, and C3 positions, researchers can rapidly generate diverse chemical libraries[1].

This application note provides field-proven, self-validating methodologies for the three most critical functionalization pathways: N1-alkylation , C4-electrophilic halogenation , and C3-ester amidation [2].

Mechanistic Workflow & Causality

To successfully manipulate the pyrazole-3-carboxylate core, one must understand the electronic distribution of the heterocycle. The pyrazole ring is π-excessive, making the C4 position highly nucleophilic and prone to electrophilic aromatic substitution[3]. Conversely, the N-H proton is weakly acidic (pKa ~14), requiring strong bases for irreversible deprotonation prior to alkylation. Finally, the C3-ester is highly conjugated and resonance-stabilized, meaning direct amidation is thermodynamically unfavorable; it mandates a two-step saponification-activation sequence[4][5].

Fig 1: Divergent functionalization pathways of ethyl 1H-pyrazole-3-carboxylate.

Quantitative Data: C3-Amidation Optimization

Selecting the correct coupling reagent is critical for the C3-amidation step. The table below synthesizes quantitative data and mechanistic trade-offs for activating the pyrazole-3-carboxylic acid intermediate[4].

Coupling Reagent	Base	Solvent	Typical Yield (%)	Workup Complexity	Mechanistic Note & Causality
EDCI / HOBt	DIPEA	DMF / DCM	75 - 85	Low (Water-soluble urea)	HOBt suppresses epimerization; ideal for standard primary/secondary amines.
BOP	TEA	DMF	80 - 92	Medium (HMPA byproduct)	Excellent for sterically hindered amines; generates toxic HMPA requiring extensive washing.
CDI	DBU (cat.)	THF / EtOAc	70 - 80	Low (CO₂ and imidazole)	Cost-effective for large-scale; requires strict anhydrous conditions to prevent premature hydrolysis.
HATU	DIPEA	DMF	85 - 95	Low to Medium	Superior activation kinetics via an active ester intermediate; preferred for unreactive anilines.

Experimental Protocols

Protocol A: Regioselective C4-Bromination

Objective: Synthesize 4-bromo-1H-pyrazole-3-carboxylate for downstream Suzuki/Sonogashira cross-coupling. Causality: N-Bromosuccinimide (NBS) is utilized instead of elemental bromine (Br₂) to provide a controlled, mild release of electrophilic bromine. This prevents over-halogenation and oxidative degradation of the pyrazole core[3].

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with ethyl 1H-pyrazole-3-carboxylate (1.0 equiv) and anhydrous DMF (0.2 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath to control the exothermic electrophilic aromatic substitution.

• Reagent Addition: Add NBS (1.05 equiv) portion-wise over 15 minutes. Self-Validation: The solution will transition from colorless to a pale yellow, indicating the formation of the active bromonium intermediate.

• Reaction: Remove the ice bath and stir at room temperature for 2–4 hours. Self-Validation: Monitor via TLC (Hexane:EtOAc 3:1); the disappearance of the starting material and the appearance of a distinct, less polar UV-active spot confirms completion.

• Quenching & Workup: Pour the mixture into ice water containing 5% sodium thiosulfate (Na₂S₂O₃) to neutralize any unreacted electrophilic bromine. Extract with EtOAc (3x), wash the combined organic layers with brine to remove DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: C3-Ester Saponification and Amide Coupling

Objective: Convert the unreactive ethyl ester into a highly functionalized pyrazole-3-carboxamide. Causality: Lithium hydroxide (LiOH) is specifically chosen over NaOH/KOH because the lithium cation strongly coordinates with the ester carbonyl oxygen, accelerating nucleophilic attack by the hydroxide ion under milder conditions, preserving the integrity of the pyrazole ring[5].

Step-by-Step Methodology:

• Hydrolysis: Dissolve ethyl 1H-pyrazole-3-carboxylate (1.0 equiv) in a 1:1 mixture of THF and H₂O. Add LiOH monohydrate (2.0 equiv). Stir at room temperature for 2 hours.

• Acidification: Evaporate the THF under reduced pressure. Cool the aqueous layer to 0 °C and acidify dropwise with 1M HCl to pH 2-3. Self-Validation: A dense white precipitate of pyrazole-3-carboxylic acid will form immediately. Filter, wash with cold water, and dry under high vacuum.

• Activation: Suspend the carboxylic acid (1.0 equiv) in anhydrous DMF. Add EDCI (1.2 equiv) and HOBt (1.2 equiv). Stir for 15 minutes to form the active ester.

• Coupling: Add the desired amine (1.2 equiv) followed by DIPEA (3.0 equiv). Stir at room temperature for 12 hours. Self-Validation: If using CDI instead of EDCI, the evolution of CO₂ gas bubbles serves as a visual confirmation of successful activation[4].

• Workup: Dilute the reaction with water to precipitate the product. If the product is an oil, extract with DCM, wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry and concentrate.

Protocol C: N1-Alkylation via Deprotonation

Objective: Introduce an alkyl or aryl substituent at the N1 position to lock the tautomeric state and increase lipophilicity. Causality: Sodium hydride (NaH) is used to irreversibly deprotonate the pyrazole N-H. The resulting pyrazolide anion is a powerful nucleophile that readily attacks alkyl halides via an SN2 mechanism[2].

Step-by-Step Methodology:

• Deprotonation: Dissolve the pyrazole substrate (1.0 equiv) in anhydrous DMF under a nitrogen atmosphere. Cool to 0 °C. Carefully add NaH (60% dispersion in mineral oil, 1.2 equiv). Self-Validation: Vigorous bubbling (H₂ gas evolution) will occur. The cessation of bubbling (typically after 30 minutes) visually validates complete deprotonation.

• Alkylation: Add the alkyl halide (e.g., benzyl bromide, 1.1 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Quenching: Cool the reaction back to 0 °C and carefully quench with saturated aqueous NH₄Cl to destroy any residual NaH.

• Isolation: Extract the aqueous mixture with EtOAc. Wash the organic layer extensively with water (to remove DMF) and brine. Dry over Na₂SO₄, concentrate, and purify via silica gel flash chromatography.

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Application Notes and Protocols for the Large-Scale Synthesis of Substituted Pyrazole-3-Carboxylates

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted pyrazole-3-carboxylates are a cornerstone of modern medicinal chemistry and drug development, forming the structural core of numerous therapeutic agents.[1][2][3] Their versatile biological activities, including anti-inflammatory, anticancer, and antiviral properties, have fueled a continuous demand for efficient and scalable synthetic methodologies.[3][4][5] This document provides a comprehensive guide to the large-scale synthesis of this important class of heterocyclic compounds. Moving beyond a simple recitation of procedures, this guide delves into the underlying chemical principles, offering field-proven insights into process optimization, safety considerations, and the rationale behind experimental choices. Detailed, step-by-step protocols for key synthetic strategies are provided, alongside data presentation and visual workflows to facilitate seamless translation from laboratory to large-scale production.

Introduction: The Significance of Pyrazole-3-Carboxylates

The pyrazole motif is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[6][7] The inclusion of a carboxylate group at the 3-position provides a crucial handle for further chemical modifications, making pyrazole-3-carboxylates highly valuable building blocks in the synthesis of complex molecular architectures. The prevalence of this scaffold in marketed drugs, such as the COX-2 inhibitor Celecoxib, underscores its importance in the pharmaceutical industry.[2] The development of robust, cost-effective, and scalable synthetic routes is therefore a critical endeavor for any drug discovery and development program.[8]

Core Synthetic Strategies for Large-Scale Production

The synthesis of substituted pyrazole-3-carboxylates can be broadly approached through several key strategies. The choice of method is often dictated by the availability of starting materials, the desired substitution pattern, and scalability considerations.

The Knorr Pyrazole Synthesis and Related Cyclocondensations: The Workhorse of Pyrazole Synthesis

The most fundamental and widely employed method for constructing the pyrazole ring is the cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative, a reaction first reported by Ludwig Knorr in 1883.[1][2][9][10][11] This method is highly versatile and amenable to large-scale production.

The reaction proceeds via the initial formation of a hydrazone intermediate by the condensation of the hydrazine with one of the carbonyl groups of the 1,3-dicarbonyl compound.[1] This is followed by an intramolecular cyclization where the second nitrogen atom attacks the remaining carbonyl group, and subsequent dehydration to yield the aromatic pyrazole ring.[1][9]

When unsymmetrical 1,3-dicarbonyl compounds are used, the regioselectivity of the initial nucleophilic attack becomes a critical consideration, potentially leading to a mixture of two regioisomeric products.[1][10] The outcome is influenced by the steric and electronic properties of the substituents on both the dicarbonyl compound and the hydrazine, as well as the reaction conditions, particularly the pH.[1] Generally, the more nucleophilic nitrogen of a substituted hydrazine will attack the more electrophilic carbonyl carbon of the 1,3-dicarbonyl compound.

Experimental Workflow: Knorr Pyrazole Synthesis

Caption: General workflow for the Knorr pyrazole synthesis.

This protocol describes the synthesis of a pyrazole-3-carboxylate ester via a cyclocondensation reaction between a substituted ethyl 2,4-dioxo-4-phenylbutanoate and hydrazine hydrate.[5][12]

Materials:

• Substituted ethyl 2,4-dioxo-4-phenylbutanoate (1.0 eq)

• Hydrazine hydrate (1.1 eq)

• Glacial acetic acid (catalytic to 1.0 eq)

• Ethanol

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a suitably sized reactor equipped with a mechanical stirrer, thermometer, and reflux condenser, charge the substituted ethyl 2,4-dioxo-4-phenylbutanoate and ethanol.

• Reagent Addition: While stirring, add glacial acetic acid to the mixture. Subsequently, add hydrazine hydrate dropwise, maintaining the internal temperature below 30°C. The reaction is exothermic, and cooling may be required.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 78-80°C) and maintain for 2-4 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup and Isolation: Once the reaction is complete, cool the mixture to room temperature. Slowly add water to the reaction mixture to precipitate the product. Stir for an additional 30-60 minutes to ensure complete precipitation.

• Filtration: Collect the solid product by vacuum filtration and wash the filter cake with a cold ethanol/water mixture, followed by cold water.

• Drying: Dry the product under vacuum at 50-60°C to a constant weight.

Data Presentation:

Entry	Substituent (Aryl)	Yield (%)	Purity (HPLC, %)
1	Phenyl	85-95	>98
2	4-Chlorophenyl	88-96	>99
3	4-Methoxyphenyl	82-92	>98

Synthesis from Hydrazones and Diethyl Oxalate

An alternative and efficient one-pot method involves the cyclization of hydrazone dianions with diethyl oxalate to directly afford pyrazole-3-carboxylates.[10][13][14] This approach can offer good yields and is a valuable alternative to the classical Knorr synthesis.

This protocol outlines a one-pot cyclization of a hydrazone with diethyl oxalate.[10][13]

Materials:

• Substituted Hydrazone (1.0 eq)

• Strong base (e.g., n-Butyllithium or LDA, 2.2 eq)

• Diethyl oxalate (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried reactor under an inert atmosphere (e.g., nitrogen or argon), dissolve the substituted hydrazone in anhydrous THF.

• Dianion Formation: Cool the solution to -78°C and slowly add the strong base. Stir the mixture at this temperature for 1 hour to ensure complete formation of the dianion.

• Cyclization: Add a solution of diethyl oxalate in anhydrous THF dropwise to the reaction mixture at -78°C. Allow the reaction to warm to room temperature and stir overnight.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure and purify the crude product by column chromatography on silica gel.

Scale-Up and Safety Considerations

Transitioning from a laboratory-scale synthesis to large-scale production introduces a unique set of challenges that must be addressed to ensure a safe, efficient, and reproducible process.[15]

• Handling of Hydrazine Derivatives: Hydrazine and its derivatives are toxic and potentially carcinogenic.[1] Always handle these reagents in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. For large-scale operations, closed-system transfers are highly recommended to minimize exposure.

• Exothermic Reactions: The initial condensation of hydrazines with 1,3-dicarbonyl compounds is often exothermic.[16] On a large scale, efficient heat dissipation is crucial to prevent runaway reactions. This can be managed by slow, controlled addition of reagents and the use of a reactor with adequate cooling capacity.

• Solvent Selection: While solvents like 1,4-dioxane may be used in laboratory-scale syntheses, their carcinogenic nature makes them unsuitable for large-scale production.[15] Safer alternatives such as tetrahydrofuran (THF), ethanol, or acetic acid should be considered.[15][17]

• Concentration and Precipitation: Large-scale reactions are preferably run at higher concentrations to minimize solvent usage and reactor volume.[15] However, this can affect solubility and precipitation. Careful optimization of solvent volumes and cooling profiles is necessary to ensure efficient product isolation and purity.

• Flow Chemistry: For reactions involving hazardous intermediates, such as diazonium salts, transitioning to a continuous flow process can significantly enhance safety.[15][18] Flow chemistry allows for the in-situ generation and immediate consumption of unstable species, minimizing their accumulation and the associated risks.[18]

Process Safety and Scale-Up Logic

Caption: Key considerations for scaling up pyrazole synthesis.

Alternative Synthetic Routes

While cyclocondensation reactions are the most common, other methods can be advantageous for specific substitution patterns or to avoid certain starting materials.

1,3-Dipolar Cycloaddition

The 1,3-dipolar cycloaddition of diazo compounds with alkynes or other dipolarophiles is a powerful method for constructing the pyrazole ring.[10][13] For instance, the reaction of ethyl diazoacetate with α-methylene carbonyl compounds can yield pyrazole-5-carboxylates with excellent regioselectivity.[10][13] However, the handling of diazo compounds on a large scale requires specialized safety precautions due to their potential for explosive decomposition.[19]

Multicomponent Reactions (MCRs)

MCRs, where multiple starting materials react in a single pot to form a complex product, offer significant advantages in terms of efficiency and atom economy.[7][13][20] For pyrazole synthesis, MCRs can be designed to generate the 1,3-dicarbonyl or hydrazone intermediates in situ, followed by cyclization.[20] This approach can streamline the synthetic process and reduce the need for isolation and purification of intermediates.

Conclusion

The large-scale synthesis of substituted pyrazole-3-carboxylates is a well-established field with a variety of robust and scalable methods. The Knorr pyrazole synthesis and related cyclocondensation reactions remain the cornerstone of industrial production due to their versatility and the ready availability of starting materials. As with any large-scale chemical process, a thorough understanding of the reaction mechanism, careful optimization of reaction conditions, and a strong emphasis on safety are paramount for success. The protocols and insights provided in this guide serve as a valuable resource for researchers and professionals in the ongoing quest for novel and improved therapeutic agents.

References

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• Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles - Benchchem. (URL: )
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• Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. (URL: [Link])

• Knorr pyrazole synthesis - Name-Reaction.com. (URL: [Link])

• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen. (URL: [Link])

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI. (URL: [Link])

• Preparations of 4-Substituted 3-Carboxypyrazoles - ResearchGate. (URL: [Link])

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit - DergiPark. (URL: [Link])

• Knorr Pyrazole Synthesis - Chem Help Asap. (URL: [Link])

• Knorr Pyrazole Synthesis (M. Pharm) | PPTX - Slideshare. (URL: [Link])

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• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC. (URL: [Link])

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (URL: [Link])

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• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds - MDPI. (URL: [Link])

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• Process for the preparation of pyrazole and its derivatives - Google P

• Scalable synthesis of biologically active novel ethyl 1-(4-alkyl-3-oxo-3,4-dihydro quinoxaline-2-yl)-1H-pyrazole-4-carboxylate derivatives - Taylor & Francis. (URL: [Link])

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• (PDF) Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents - ResearchGate. (URL: [Link])

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Application Notes and Protocols for the Derivatization of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate for SAR Studies

Introduction: Unlocking the Therapeutic Potential of a Privileged Scaffold

The methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate core represents a "privileged scaffold" in medicinal chemistry. This unique arrangement of a nitropyridine linked to a pyrazole ester brings together key pharmacophoric features that are prevalent in a multitude of biologically active agents. The pyrazole ring, an aromatic five-membered heterocycle with two adjacent nitrogen atoms, offers a versatile platform for derivatization, influencing the compound's stereochemistry and functional group presentation.[1][2] The nitropyridine moiety, with its strong electron-withdrawing nitro group, significantly modulates the electronic properties of the entire molecule, often playing a crucial role in receptor binding and overall bioactivity.[3][4]

Structure-Activity Relationship (SAR) studies are the cornerstone of modern drug discovery, systematically modifying a lead compound's structure to decipher the key molecular interactions responsible for its biological effects.[5][6] By methodically altering the functional groups on the methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate scaffold, researchers can probe the binding pocket of a biological target, optimize potency, enhance selectivity, and improve pharmacokinetic properties.

This comprehensive guide provides detailed application notes and step-by-step protocols for the strategic derivatization of this core molecule. We will explore four primary avenues for structural modification:

• Reduction of the Nitro Group: Conversion of the nitro group to an amine opens up a vast array of subsequent functionalization possibilities.

• Bioisosteric Replacement of the Nitro Group: For instances where the nitro group may be associated with toxicity, we will explore its replacement with other functional groups that mimic its steric and electronic properties.

• Hydrolysis of the Methyl Ester: Conversion of the ester to a carboxylic acid provides a handle for amide bond formation, a cornerstone of many drug scaffolds.

• Amide Coupling Reactions: The resulting carboxylic acid can be coupled with a diverse library of amines to explore a wide chemical space.

These protocols are designed to be robust and adaptable, providing researchers with the tools to generate a focused library of analogs for comprehensive SAR evaluation.

Core Derivatization Strategies: A Visual Overview

The following diagram illustrates the key derivatization pathways for methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate.

Caption: Key derivatization pathways for SAR studies.

Protocol 1: Reduction of the Aromatic Nitro Group

Scientific Rationale: The transformation of a nitro group to an amino group is a pivotal step in drug development, as it converts a strongly deactivating, meta-directing group into a strongly activating, ortho-, para-directing substituent for further electrophilic aromatic substitution.[7] More importantly, the resulting aniline moiety is a versatile synthetic handle for a wide range of functionalizations, including acylation, alkylation, and sulfonylation, allowing for extensive exploration of the surrounding chemical space. The choice of reducing agent is critical to ensure chemoselectivity, preserving the ester functionality.[3]

Method A: Catalytic Hydrogenation

This method is generally clean and high-yielding but requires specialized hydrogenation equipment.

Parameter	Value
Reactants	Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, 10% Palladium on Carbon (Pd/C)
Solvent	Methanol (MeOH) or Ethyl Acetate (EtOAc)
Reducing Agent	Hydrogen gas (H₂)
Temperature	Room Temperature
Pressure	1-3 atm
Reaction Time	2-6 hours
Work-up	Filtration, Concentration

Step-by-Step Protocol:

• Vessel Preparation: To a hydrogenation vessel, add methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (1.0 eq).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add 10% Pd/C (5-10 mol%).

• Solvent Addition: Add anhydrous methanol or ethyl acetate to dissolve the starting material.

• Hydrogenation: Seal the vessel, evacuate the atmosphere, and replace it with hydrogen gas. Maintain a positive pressure of hydrogen (1-3 atm) with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Isolation: Wash the celite pad with additional solvent. Combine the filtrates and concentrate under reduced pressure to yield the crude product, methyl 1-(5-aminopyridin-2-yl)-1H-pyrazole-3-carboxylate, which can be purified by column chromatography or recrystallization.

Method B: Metal-Mediated Reduction in Acidic Media

This is a classic and robust method that does not require specialized pressure equipment.

Parameter	Value
Reactants	Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, Iron (Fe) powder or Tin(II) chloride (SnCl₂)
Solvent	Ethanol (EtOH) or Acetic Acid (AcOH)
Acid	Hydrochloric Acid (HCl)
Temperature	50-80 °C
Reaction Time	1-4 hours
Work-up	Filtration, Neutralization, Extraction

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (1.0 eq) in ethanol or acetic acid.

• Reagent Addition: Add iron powder (3-5 eq) or tin(II) chloride dihydrate (3-5 eq).

• Acidification: Slowly add concentrated hydrochloric acid. The reaction is often exothermic.

• Heating: Heat the reaction mixture to 50-80 °C and stir vigorously.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and filter to remove any remaining metal.

• Neutralization and Extraction: Carefully neutralize the filtrate with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~7-8. Extract the aqueous layer with ethyl acetate or dichloromethane.

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude product for further purification.

Protocol 2: Bioisosteric Replacement of the Nitro Group

Scientific Rationale: While the nitro group can be crucial for biological activity, it is sometimes considered a liability in drug candidates due to potential metabolic reduction to toxic intermediates.[8] Bioisosteric replacement involves substituting the nitro group with another functional group that has similar steric and electronic properties, but with an improved safety profile.[9][10] A common bioisostere for the nitro group is the trifluoromethyl (CF₃) group. The synthesis of such analogs typically requires a multi-step approach starting from different precursors and is considered an advanced strategy for lead optimization.[11][12] This section provides a conceptual framework rather than a direct protocol, as the synthesis would start from a different set of building blocks.

Conceptual Workflow:

Caption: Conceptual workflow for bioisosteric replacement.

Protocol 3: Hydrolysis of the Methyl Ester

Scientific Rationale: The conversion of the methyl ester to a carboxylic acid is a fundamental transformation that provides a key functional group for further derivatization, most commonly through amide bond formation.[13] Saponification, or base-mediated hydrolysis, is the most common method. The choice of base and reaction conditions is important to avoid potential side reactions. Lithium hydroxide (LiOH) is often preferred as it can be used under milder conditions than sodium hydroxide (NaOH), which can sometimes lead to competing nucleophilic aromatic substitution on the nitropyridine ring.[14][15]

Parameter	Value
Reactants	Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, Lithium Hydroxide (LiOH)
Solvent	Tetrahydrofuran (THF) / Water mixture
Temperature	Room Temperature to 40 °C
Reaction Time	4-12 hours
Work-up	Acidification, Extraction

Step-by-Step Protocol:

• Reaction Setup: Dissolve methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (1.0 eq) in a mixture of THF and water (typically 3:1 to 1:1 v/v).

• Base Addition: Add lithium hydroxide monohydrate (2-3 eq) to the solution.

• Stirring: Stir the reaction mixture at room temperature or warm gently to 40 °C.

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC or LC-MS.

• Work-up: Once the reaction is complete, remove the THF under reduced pressure.

• Acidification: Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1M HCl. A precipitate should form.

• Isolation: Collect the solid precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid. If a precipitate does not form, extract the acidified aqueous layer with ethyl acetate.

• Purification: The crude carboxylic acid is often of sufficient purity for the next step. If necessary, it can be recrystallized.

Protocol 4: Amide Coupling Reactions

Scientific Rationale: The formation of an amide bond is one of the most important reactions in medicinal chemistry, allowing for the introduction of a wide variety of substituents to probe for favorable interactions with a biological target.[16] There are numerous coupling reagents available. A common and effective method involves the use of a carbodiimide, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in combination with an activating agent like 1-hydroxybenzotriazole (HOBt) or hydroxybenzotriazole (HOAt).[14] This method proceeds through an activated ester intermediate, which then reacts with the desired amine.

Parameter	Value
Reactants	1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid, Amine (R-NH₂), EDC, HOBt
Solvent	Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)
Base	N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)
Temperature	0 °C to Room Temperature
Reaction Time	4-24 hours
Work-up	Aqueous wash, Extraction

Step-by-Step Protocol:

• Reaction Setup: In a dry, inert atmosphere, dissolve 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid (1.0 eq) in anhydrous DCM or DMF.

• Reagent Addition: Add HOBt (1.2 eq) and EDC (1.2 eq). Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Amine and Base Addition: Add the desired amine (1.1 eq) followed by DIPEA or TEA (2-3 eq).

• Stirring: Stir the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude amide derivative by column chromatography on silica gel.

References

• Tseng, C. C., Baillie, G., Donvito, G., Mustafa, M. A., Juola, S. E., Zanato, C., ... & Greig, I. R. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry, 62(10), 5197-5209. [Link]

• American Chemical Society. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry. [Link]

• Tseng, C. C., Baillie, G., Donvito, G., Mustafa, M. A., Juola, S. E., Zanato, C., ... & Greig, I. R. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. PMC. [Link]

• Garai, S., Leo, G., Schaffer, C. B., Tseng, C. C., Greig, I. R., & Zanda, M. (2020). Synthesis and structure–activity relationships of novel CB1 positive allosteric modulators based on the ZCZ011 scaffold. Bioorganic & Medicinal Chemistry, 28(15), 115577. [Link]

• American Chemical Society. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry. [Link]

• Pietrzyk, P., Staszewska-Krajewska, O., Dranka, M., & Trzeciak, A. M. (2015). Application of Pd (II) Complexes with Pyridines as Catalysts for the Reduction of Aromatic Nitro Compounds by CO/H2O. ACS Catalysis, 5(11), 6956-6964. [Link]

• Lan, R., Liu, Q., Fan, H., & Li, Z. (1998). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. Journal of medicinal chemistry, 41(26), 5118-5125. [Link]

• Ashenhurst, J. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry. [Link]

• Oikawa, M., & Inuki, S. (2020). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Molecules, 25(21), 5025. [Link]

• ResearchGate. (n.d.). Structure–activity relationship of the new pyrazole derivatives. Retrieved from [Link]

• Gomes, C. R. B., & de Melo, M. C. A. (2017). Biologically active pyrazole derivatives. RSC advances, 7(85), 54063-54084. [Link]

• Klyuev, M. V., & Khidekel, M. L. (1980). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Russian Chemical Reviews, 49(1), 14. [Link]

• Aslam, M., Badesha, P. S., & Kotra, L. P. (2014). Structure-activity relationships of pyrazole derivatives as potential therapeutics for immune thrombocytopenias. Bioorganic & medicinal chemistry, 22(9), 2686-2696. [Link]

• Technology Networks. (2023). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. [Link]

• Journal of Chemical and Pharmaceutical Research. (2014). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloro-pyrazine-2-carboxylic acid. JOCPR. [Link]

• ResearchGate. (2022). Methyl ester hydrolysis. [Link]

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Analytical Methods for the Quantification of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Application: Synthesis Yield Determination, Purity Assessment, and Trace Quantification

Introduction & Method Rationale

Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate is a highly functionalized intermediate frequently utilized in the synthesis of kinase inhibitors (e.g., MPS1/TTK inhibitors) and novel agrochemicals. The molecule features a unique combination of a basic pyridine ring, a pyrazole core, an electron-withdrawing nitro group, and a hydrolytically sensitive methyl ester.

As a Senior Application Scientist, I have designed this guide to address the specific analytical challenges posed by this scaffold. Standard C18 reversed-phase methods often fail to provide adequate peak symmetry for nitrogen-containing heterocycles due to secondary interactions with residual silanols. Furthermore, the ester linkage dictates strict pH boundaries to prevent in-situ degradation during analysis. To overcome these hurdles, the following protocols employ orthogonal stationary phases and strictly controlled acidic mobile phases to ensure robust, reproducible quantification.

Physicochemical Profiling & Causality of Analytical Choices

Understanding the molecule's physicochemical properties is the foundation of a reliable analytical method.

Table 1: Physicochemical Properties & Analytical Implications

Property	Value / Characteristic	Analytical Implication
Molecular Formula	C₁₀H₈N₄O₄	Requires high-resolution mass tracking for trace analysis.
Monoisotopic Mass	248.0546 Da	Target precursor ion for ESI+ is m/z 249.1[M+H]⁺.
Functional Groups	Nitropyridine, Pyrazole, Ester	Strong UV chromophore (λ_max ~254 nm and 280 nm).
Chemical Stability	Base-sensitive (Ester hydrolysis)	Causality: Mobile phase pH must be maintained < 4.0.
Stationary Phase Interaction	Basic nitrogens cause peak tailing	Causality: Requires Pentafluorophenyl (PFP) or mixed-mode columns for π-π and dipole interactions .

Mechanistic Insight: The inclusion of 0.1% formic acid in the mobile phase serves a dual purpose. First, it suppresses the ionization of residual silanols on the stationary phase, preventing peak tailing of the basic pyridine nitrogen. Second, it acts as a proton source to maximize the [M+H]⁺ ion yield in the electrospray ionization (ESI) source, which is a standard approach for pyrazolo-pyridine analogues .

Figure 1: End-to-end analytical workflow for pyrazole-pyridine target quantification.

Protocol A: Routine Quantification via RP-HPLC-UV

This method is optimized for determining the chemical purity and reaction yield of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate during bulk synthesis.

Reagents & Equipment

• Column: Phenomenex Kinetex PFP (100 × 4.6 mm, 2.6 µm) or equivalent.

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid (v/v).

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid (v/v).

• Detector: Photodiode Array (PDA) set to 254 nm (primary) and 280 nm (secondary).

Step-by-Step Methodology

• Standard Preparation: Accurately weigh 10.0 mg of the reference standard. Dissolve in 10.0 mL of Acetonitrile to create a 1.0 mg/mL stock. Sonicate for 5 minutes.

• Calibration Curve: Dilute the stock solution with 50:50 Water:Acetonitrile to prepare working standards at 1, 5, 10, 25, 50, and 100 µg/mL.

• Sample Preparation: Quench 50 µL of the reaction mixture into 950 µL of Acetonitrile. Centrifuge at 10,000 × g for 5 minutes to pellet insoluble salts. Transfer the supernatant to an HPLC vial.

• Chromatographic Execution: Inject 5 µL of the sample using the gradient profile outlined in Table 2.

Table 2: HPLC Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	1.0	90	10
1.0	1.0	90	10
6.0	1.0	10	90
8.0	1.0	10	90
8.1	1.0	90	10
12.0	1.0	90	10

Protocol B: Trace Quantification via LC-MS/MS (MRM)

For pharmacokinetic profiling or trace environmental analysis, UV detection lacks the necessary sensitivity. This LC-MS/MS protocol utilizes Multiple Reaction Monitoring (MRM) for highly specific sub-nanogram quantification, a technique proven essential for evaluating the bioavailability of pyrazole-based kinase inhibitors .

Mass Spectrometry Optimization

Infuse a 1 µg/mL solution of the analyte directly into the ESI source. Optimize the Declustering Potential (DP) and Collision Energy (CE) to maximize the fragmentation of the m/z 249.1 precursor ion.

Table 3: Optimized MRM Transitions (Positive Ion Mode)

Q1 Precursor (m/z)	Q3 Product (m/z)	Dwell Time (ms)	Collision Energy (eV)	Structural Assignment
249.1	218.1	50	25	Loss of methoxy group (-CH₃O)
249.1	190.1	50	35	Loss of ester group (-COOCH₃)
249.1	123.0	50	45	Cleavage of pyrazole-pyridine bond

Step-by-Step Methodology (Biological Matrices)

• Protein Precipitation: To 50 µL of plasma/serum, add 150 µL of ice-cold Acetonitrile containing an internal standard (e.g., a deuterated pyrazole analogue).

• Extraction: Vortex vigorously for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Reconstitution: Transfer 100 µL of the supernatant to a clean vial and dilute with 100 µL of Mobile Phase A to match the initial gradient conditions, preventing solvent-induced peak broadening.

• Analysis: Inject 2 µL into the LC-MS/MS system using a rapid 5-minute gradient (20% B to 95% B over 3 minutes).

Method Validation & Self-Validating Criteria

To guarantee trustworthiness, this protocol is designed as a self-validating system . Analytical runs must automatically fail and halt if the internal Quality Control (QC) metrics are not met.

Figure 2: Self-validating protocol sequence ensuring analytical method reliability.

System Suitability Test (SST)

Before analyzing unknown samples, inject a 10 µg/mL standard six consecutive times.

• Acceptance Criteria: Retention time RSD must be ≤ 1.0%. Peak area RSD must be ≤ 2.0%. Tailing factor must be between 0.9 and 1.2.

Matrix Spike & Recovery (Accuracy)

For complex matrices, prepare low, medium, and high QC samples by spiking known amounts of the target compound into blank matrix extracts.

• Acceptance Criteria: Calculated recovery must fall within 85% – 115% of the theoretical spike value. If matrix suppression in the MS source exceeds 20%, the sample must be subjected to Solid Phase Extraction (SPE) prior to injection.

References

• Abdighahroudi, M. S., Lutze, H. V., & Schmidt, T. C. (2020). "Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography." Analytical and Bioanalytical Chemistry, 412(20), 4921–4930.[Link]

• Georgiou, M., Saxonis, N., Palaiologou, A., et al. (2026). "Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics." ACS Omega, 11(5), 8479-8495.[Link]

• Kloevekorn, P., et al. (2021). "N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine." Molbank, 2021(1), M1181.[Link]

Application Note: Design, Synthesis, and Evaluation of Nitropyridinyl-Pyrazoles as Kinase Inhibitors

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Advanced Application Guide & Self-Validating Protocols

Executive Summary & Mechanistic Rationale

In the landscape of targeted oncology and immunology, the pyrazole scaffold has emerged as a highly privileged pharmacophore for the development of ATP-competitive kinase inhibitors[1]. However, the inherent rotational flexibility of standard pyrazole derivatives often leads to off-target promiscuity across the kinome.

As a Senior Application Scientist, I advocate for the strategic incorporation of a nitropyridinyl moiety to solve this flexibility challenge. By coupling a pyrazole core to a 3-nitropyridine ring via a secondary amine bridge, we engineer a highly specific "conformational lock." The strong electron-withdrawing nitro group forms a stable intramolecular hydrogen bond with the adjacent diarylamine NH[2]. This interaction forces the molecule into a planar, rigid geometry that perfectly complements the narrow ATP-binding cleft of kinases such as p70S6Kβ and Hematopoietic Progenitor Kinase 1 (HPK1)[2][3].

This guide outlines the theoretical framework, quantitative profiling, and self-validating experimental protocols required to synthesize and evaluate nitropyridinyl-pyrazole kinase inhibitors.

Signaling Pathway & Target Engagement

The efficacy of nitropyridinyl-pyrazoles relies on their ability to displace ATP in the kinase hinge region. The pyrazole nitrogen acts as a crucial hydrogen bond acceptor/donor with the backbone residues of the kinase (e.g., Leu23 in HPK1 or Gly605 in MPS1)[2][3].

Mechanism of action for nitropyridinyl-pyrazole kinase inhibitors blocking tumor proliferation.

Quantitative Data Presentation

The structural modifications of the pyrazole core dictate both the potency and selectivity of the resulting inhibitor. Below is a summary of recent quantitative data demonstrating the efficacy of various pyrazole-based scaffolds against their target kinases.

Table 1: Representative Kinase Inhibitory Profile of Pyrazole Scaffolds

Compound Scaffold	Target Kinase	Key Structural Interaction	Cellular Potency (IC₅₀ / EC₅₀)	Source
Nitropyridinyl-pyrazole (1)	p70S6Kβ	Intramolecular H-bond (Nitro-NH)	Enzymatic activity confirmed	2[2]
Pyrazolopyridine (16)	HPK1	Hydrophobic interaction (Leu23)	144 nM	3[3]
3-Amino-1H-pyrazole (43d)	CDK16	N-(1H-pyrazol-3-yl)pyrimidine	33 nM	4[4]

Self-Validating Experimental Workflow

To ensure high-fidelity results, the development of these inhibitors must follow a strict, self-validating pipeline. Chemical synthesis is directly gated by crystallographic validation before any biological screening occurs.

Self-validating experimental workflow from synthesis to cellular profiling of kinase inhibitors.

Detailed Experimental Protocols

Protocol A: Regioselective Synthesis of Nitropyridinyl-Pyrazoles

This protocol details the nucleophilic aromatic substitution (SNAr) required to link the pyrazole core to the nitropyridine moiety[2].

Causality & Logic:

• Solvent Choice (1,4-Dioxane): The apolar nature of the starting pyrazole derivative requires an ethereal solvent with a higher boiling point than THF to allow for sufficient thermal activation without pressurized vessels.

• Base Choice (DIEA): A non-nucleophilic base (N,N-diisopropylethylamine) is critical. Using a primary or secondary amine base would lead to competitive substitution on the highly electrophilic 2,6-dichloro-3-nitropyridine, destroying the yield.

• Stoichiometry: 2,6-dichloro-3-nitropyridine is used in excess (2.0 eq.) to drive the reaction to completion and prevent unwanted dimerization.

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under an inert argon atmosphere, dissolve 40 mg of the pyrazole-amine precursor (e.g., 5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine, 0.18 mmol, 1.0 eq.) and 69 mg of 2,6-dichloro-3-nitropyridine (0.36 mmol, 2.0 eq.) in 3.0 mL of anhydrous 1,4-dioxane[2].

• Activation: Add 93 µL of DIEA (1.25 mmol, 7.0 eq.) dropwise to the stirring solution[2].

• Reaction: Heat the mixture to 90 °C and stir for 18 hours. Monitor the reaction progression via TLC (Dichloromethane/Methanol 95:5).

• Workup: Cool the mixture to room temperature, dilute with 15 mL of Ethyl Acetate, and wash with saturated aqueous NaHCO₃ (2 × 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (SiO₂, gradient elution from 0% to 10% Methanol in Dichloromethane).

Protocol B: Structural Validation (The Quality Gate)

Causality & Logic: The SNAr reaction can theoretically occur at the 6-position of the pyridine ring. To make this a self-validating system, you must prove the regiochemistry before proceeding to biological assays.

Step-by-Step Methodology:

• HPLC Purity Check: Analyze the purified compound via analytical HPLC (C18 column, Acetonitrile/Water gradient with 0.1% TFA). The compound must exhibit >98% purity at both 230 nm and 254 nm[2].

• Crystallization: Dissolve 10 mg of the purified compound in 1 mL of chloroform. Set up a vapor diffusion chamber using diethyl ether as the anti-solvent at 298 K (1 atm)[2].

• X-Ray Crystallography: Isolate the resulting crystals and perform X-ray diffraction. Confirm the presence of the intramolecular hydrogen bond between the diarylamine NH and the nitro group (Reference standard: CCDC 2051917)[5]. If this bond is absent, the wrong regioisomer has been synthesized, and the batch must be discarded.

Protocol C: Differential Scanning Fluorimetry (DSF) for Target Engagement

Causality & Logic: Before running expensive enzymatic IC₅₀ assays, DSF (thermal shift) provides a target-agnostic confirmation of direct physical binding. A positive thermal shift (ΔTm > 2°C) indicates that the conformationally locked inhibitor stabilizes the folded state of the kinase domain[4].

Step-by-Step Methodology:

• Reagent Prep: Dilute the target kinase (e.g., p70S6Kβ or HPK1) to a final concentration of 2 µM in assay buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT).

• Dye Addition: Add SYPRO Orange dye to a final concentration of 5X.

• Compound Incubation: Dispense 19 µL of the protein-dye mixture into a 96-well PCR plate. Add 1 µL of the nitropyridinyl-pyrazole inhibitor (100 µM in DMSO) to achieve a final compound concentration of 5 µM (5% DMSO final). Include a DMSO-only control well.

• Thermal Melt: Seal the plate and centrifuge at 1000 x g for 1 minute. Run the melt curve on a RT-PCR machine from 25 °C to 95 °C at a ramp rate of 0.5 °C/min, reading fluorescence in the FRET channel.

• Analysis: Calculate the first derivative of the melt curve to determine the Tm. A ΔTm ≥ 2.0 °C compared to the DMSO control validates direct target engagement, clearing the compound for cellular profiling.

References

• N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine MDPI (Molbank), 2021. URL:[Link]

• Discovery of Pyrazolopyridine Derivatives as HPK1 Inhibitors ACS Medicinal Chemistry Letters, 2022. URL:[Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family MDPI (Pharmaceuticals), 2022. URL:[Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects Molecules, 2022. URL:[Link]

• CCDC 2051917: Experimental Crystal Structure Determination Cambridge Crystallographic Data Centre, 2021. URL:[Link]

Sources

• 1. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

The Pyrazole Scaffold: A Versatile Framework for Novel Anti-Cancer Agents - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Pyrazoles in Oncology

The landscape of cancer therapy is in a constant state of evolution, driven by the urgent need for more effective and selective treatment modalities. Within the vast realm of medicinal chemistry, heterocyclic compounds have emerged as a particularly fruitful area of investigation, and among them, the pyrazole nucleus stands out as a "privileged scaffold." This five-membered aromatic ring containing two adjacent nitrogen atoms has demonstrated a remarkable versatility, forming the core of numerous compounds with a wide spectrum of biological activities, including potent anti-cancer properties.[1][2] The inherent structural features of the pyrazole ring allow for diverse substitutions, enabling the fine-tuning of steric, electronic, and pharmacokinetic properties to achieve desired therapeutic effects.[3][4]

Numerous pyrazole derivatives have been successfully developed and have shown significant efficacy against various cancer cell lines by targeting a range of key biological macromolecules involved in tumor progression.[1][5] These targets include, but are not limited to, cyclin-dependent kinases (CDKs), vascular endothelial growth factor receptors (VEGFRs), and tubulin.[5][6][7] By inhibiting these crucial components of cell cycle regulation, angiogenesis, and cell division, pyrazole-based compounds can effectively induce apoptosis and arrest tumor growth.[1][5] This document serves as a comprehensive guide for researchers in the field of oncology drug discovery, providing detailed application notes and protocols for the development of pyrazole derivatives as anti-cancer agents, from synthesis to preclinical evaluation.

A Generalized Workflow for Pyrazole-Based Drug Discovery

The development of novel pyrazole derivatives as anti-cancer agents follows a structured yet adaptable workflow. The process begins with the rational design and synthesis of a library of compounds, followed by a hierarchical series of in vitro and in vivo evaluations to identify promising lead candidates for further development.

Caption: A generalized workflow for the discovery and preclinical development of pyrazole-based anti-cancer agents.

Synthesis of Pyrazole Derivatives: A Representative Protocol

The synthesis of pyrazole derivatives often involves multi-component reactions (MCRs), which are highly efficient in generating molecular diversity from simple starting materials in a single step.[8][9] One common and versatile approach is the four-component synthesis of dihydropyrano[2,3-c]pyrazoles.

Protocol: One-Pot, Four-Component Synthesis of Dihydropyrano[2,3-c]pyrazole Derivatives

This protocol describes a general procedure for the synthesis of 6-amino-4-aryl-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles.[10]

Materials:

• Aromatic aldehyde (1 mmol)

• Malononitrile (1 mmol)

• Hydrazine hydrate (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Ethanol

• Triethylamine (catalytic amount)

• Round-bottom flask

• Stirring apparatus

• Filtration apparatus

Procedure:

• To a round-bottom flask, add the aromatic aldehyde (1 mmol), malononitrile (1 mmol), hydrazine hydrate (1 mmol), and ethyl acetoacetate (1 mmol) in ethanol.

• Add a catalytic amount of triethylamine to the mixture.

• Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically within a short period), a solid product will precipitate.

• Collect the precipitate by filtration and wash it with cold water.

• The crude product can be further purified by recrystallization from ethanol to afford the pure dihydropyrano[2,3-c]pyrazole derivative.

Rationale: This one-pot synthesis is a prime example of green chemistry, often proceeding with high atom economy and in environmentally benign solvents like ethanol or even water.[8][10] The reaction proceeds through a cascade of reactions, including Knoevenagel condensation and Michael addition, to rapidly assemble the complex heterocyclic scaffold.

In Vitro Evaluation of Anti-Cancer Activity

The initial assessment of the anti-cancer potential of newly synthesized pyrazole derivatives is performed using a panel of human cancer cell lines. Key in vitro assays include cytotoxicity screening to determine the concentration at which the compounds inhibit cell growth and apoptosis assays to confirm the mode of cell death.

Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[11][12]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT-116)

• Complete cell culture medium

• 96-well microplates

• Test pyrazole derivatives (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• The following day, treat the cells with various concentrations of the pyrazole derivatives. Include a vehicle control (DMSO) and a positive control (a known anti-cancer drug).

• Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, add MTT solution to each well and incubate for an additional 3-4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570-590 nm.

• Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

Workflow for MTT Assay:

Caption: A step-by-step workflow of the MTT assay for determining the cytotoxicity of pyrazole derivatives.

Protocol: Annexin V/Propidium Iodide Apoptosis Assay

To determine if the observed cytotoxicity is due to apoptosis, an Annexin V/Propidium Iodide (PI) assay can be performed and analyzed by flow cytometry.[13][14]

Materials:

• Cancer cells treated with pyrazole derivatives

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Treat cells with the pyrazole derivative at its IC50 concentration for a predetermined time.

• Harvest the cells (including both adherent and floating cells) and wash them with cold PBS.

• Resuspend the cells in the provided binding buffer.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry.

Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Mechanism of Action: Targeting Key Signaling Pathways

Many pyrazole derivatives exert their anti-cancer effects by inhibiting specific protein kinases that are crucial for cancer cell proliferation and survival. Two prominent examples are Cyclin-Dependent Kinases (CDKs) and Vascular Endothelial Growth Factor Receptors (VEGFRs).

Targeting the CDK Pathway:

CDKs are a family of protein kinases that regulate the cell cycle.[5][8] Dysregulation of CDK activity is a hallmark of many cancers. Pyrazole derivatives have been designed to fit into the ATP-binding pocket of CDKs, thereby inhibiting their activity and causing cell cycle arrest, typically at the G1/S or G2/M phase, which ultimately leads to apoptosis.[7]

Caption: Simplified diagram of a pyrazole derivative inhibiting the Cyclin/CDK complex, leading to cell cycle arrest.

Targeting the VEGFR Pathway:

VEGFRs are key mediators of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[6][15] Pyrazole-based inhibitors can block the ATP-binding site of VEGFR, preventing its autophosphorylation and downstream signaling. This leads to the inhibition of angiogenesis, thereby starving the tumor of essential nutrients and oxygen.[16][17]

In Vivo Evaluation of Anti-Cancer Efficacy

Promising pyrazole derivatives identified from in vitro studies are further evaluated in vivo using animal models, most commonly xenograft models in immunocompromised mice.[11]

Protocol: Subcutaneous Xenograft Model for Efficacy Studies

This protocol outlines the general procedure for establishing a subcutaneous xenograft model and assessing the in vivo anti-cancer efficacy of a pyrazole derivative.[11]

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Human cancer cell line

• Sterile PBS or appropriate cell culture medium

• Pyrazole derivative formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

• Animal handling and anesthesia equipment

Procedure:

• Cell Preparation and Implantation:

  • Harvest cancer cells that are in the exponential growth phase.

  • Resuspend the cells in sterile PBS or medium at the desired concentration.

  • Subcutaneously inject the cell suspension into the flank of the immunocompromised mice.

• Tumor Growth and Treatment:

  • Monitor the mice regularly for tumor formation.

  • Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Administer the pyrazole derivative (and vehicle control) to the respective groups according to the predetermined dosing schedule and route of administration (e.g., oral gavage, intraperitoneal injection).

• Tumor Measurement and Data Analysis:

  • Measure the tumor dimensions (length and width) with calipers at regular intervals (e.g., 2-3 times per week).

  • Calculate the tumor volume using the formula: Volume = (Length x Width²) / 2 .

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

  • Compare the tumor growth in the treatment group to the control group to determine the efficacy of the pyrazole derivative.

Data Presentation: A Snapshot of Pyrazole Derivative Activity

The following table summarizes the in vitro anti-cancer activity of a selection of pyrazole derivatives against various human cancer cell lines, as reported in the literature.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Compound 159a	MGC-803 (Gastric)	15.43
Compound 159b	MGC-803 (Gastric)	20.54
Compound 181	HeLa (Cervical)	9.05 ± 0.04
Compound 181	MCF-7 (Breast)	7.12 ± 0.04
Compound 181	A549 (Lung)	6.34 ± 0.06
Compound 161a	A-549 (Lung)	4.91
Compound 161b	A-549 (Lung)	3.22
Compound 6	Various	0.06–0.25 nM	[1]
Compound 37	MCF7 (Breast)	5.21	[1]
Compound 1	HCT-116 (Colon)	4.2
Compound 3	HEPG2 (Liver) - EGFR	0.06	[9]
Compound 9	HEPG2 (Liver) - VEGFR-2	0.22	[9]

Conclusion and Future Directions

The pyrazole scaffold has firmly established itself as a cornerstone in the development of novel anti-cancer agents. The synthetic accessibility and the ease of structural modification make it an attractive starting point for generating large and diverse compound libraries. The protocols and application notes provided herein offer a comprehensive framework for the systematic evaluation of these compounds, from their initial synthesis to their preclinical assessment. As our understanding of the molecular drivers of cancer continues to deepen, the rational design of pyrazole derivatives targeting specific oncogenic pathways holds immense promise for the future of personalized cancer medicine. The continued exploration of this versatile heterocyclic system is poised to deliver the next generation of effective and targeted cancer therapeutics.

References

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC. (n.d.).
• Anticolon Cancer Properties of Pyrazole Derivatives Acting through Xanthine Oxidase Inhibition - PMC. (n.d.).
• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC. (n.d.).
• Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer - Hilaris Publisher. (n.d.).
• Structure–activity relationship (SAR) of disubstituted pyrazole derivatives as anticancer agents. - ResearchGate. (n.d.).
• Mechanisms and anticancer therapeutic potential of 1,3,4-trisubstituted pyrazole derivatives (mini review) - Novelty Journals. (2025, February 12).
• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Publishing. (n.d.).
• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors - Frontiers. (n.d.).
• A simple and clean method for four-component synthesis of pyrano[2,3-c]pyrazole derivatives - Der Pharma Chemica. (n.d.).
• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.).
• Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors | ACS Omega - ACS Publications. (2023, August 17).
• Xenograft Tumor Assay Protocol. (n.d.).
• A simple, expeditious and green process for Knoevenagel condensation of pyrazole aldehydes in aqueous media - ResearchGate. (2017, March 29).
• Xenograft Tumor Volume Measurement in Nude Mice: Estimation of 3D Ultrasound Volume Measurements Based on Manual Caliper Measurements - DergiPark. (2020, June 1).
• In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC. (2017, January 5).
• Patient-derived xenograft (PDX) tumors increase growth rate with time - Oncotarget. (2016, February 16).
• Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs) - Who we serve. (2025, September 2).
• An Improved and Versatile Immunosuppression Protocol for the Development of Tumor Xenograft in Mice - Anticancer Research. (n.d.).
• Improved drug-screening tests of candidate anti-cancer drugs in patient-derived xenografts through use of numerous measures of tumor growth determined in multiple independent laboratories | PLOS One. (2025, June 18).
• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.).
• 5 - Organic Syntheses Procedure. (n.d.).
• (PDF) Synthesis of some Pyrazole Derivatives via Knoevenagel Condensation Proven Effective as Antibacterial and Antifungal Activity - ResearchGate. (n.d.).
• Assessment of Patient-Derived Xenograft Growth and Antitumor Activity: The NCI PDXNet Consensus Recommendations - PMC. (n.d.).
• Biology, Models and the Analysis of Tumor Xenograft Experiments - PMC - NIH. (n.d.).
• In Vivo (Animal) Studies. (n.d.).
• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.).
• Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. (n.d.).
• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC. (n.d.).
• Application of Animal Models in Cancer Research: Recent Progress and Future Prospects. (n.d.).
• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. - SciSpace. (n.d.).
• Discovery of pyrazole–pyrazoline derivatives as VEGFR-2 kinase inhibitors: In silico approach - Journal of Applied Pharmaceutical Science. (2026, January 5).
• Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - PMC. (2025, November 26).
• Discovery of pyrazole–pyrazoline derivatives as VEGFR-2 kinase inhibitors: In silico approach - ResearchGate. (2026, January 3).
• In Vitro Anticancer Drug Sensitivity Sensing through Single-Cell Raman Spectroscopy. (2021, August 20).
• Pyrazolo[3,4-d]pyrimidine derivatives as VEGFR-2 and EGFRT790M dual inhibitors: design, docking, ADMET, synthesis and anticancer evaluations - PMC. (n.d.).

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Technical Notes & Optimization

improving the yield of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the synthesis of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate .

This transformation relies on a Nucleophilic Aromatic Substitution (SNAr) between methyl 1H-pyrazole-3-carboxylate and an activated electrophile (e.g., 2-chloro-5-nitropyridine). While conceptually straightforward, researchers frequently encounter issues with regioselectivity, ester hydrolysis, and stalled conversions. This guide provides self-validating protocols, causality-driven troubleshooting, and empirical data to ensure high-yield, reproducible results.

Mechanistic Overview: The SNAr Pathway

N-Arylated pyrazoles are ubiquitous synthons in numerous functional molecules and pharmaceuticals[1]. The synthesis of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate proceeds via an SNAr mechanism. The reactivity in these SNAr reactions is fundamentally governed by the nucleophilicity of the pyrazole ring and the thermodynamic stability of the intermediate Meisenheimer complex[2].

Because the pyrazole heterocycle contains two tautomeric nitrogen atoms (N1 and N2), the primary challenge is controlling regioselectivity . The N1 position is kinetically and thermodynamically favored due to lower steric hindrance from the adjacent C3-methyl ester. However, improper control of reaction kinetics (temperature, base selection) will lead to a mixture of N1 and N2 isomers.

Mechanistic pathway of the regioselective SNAr reaction forming the N1-isomer.

Standard Operating Protocol (SOP): Regioselective Synthesis

This protocol is designed as a self-validating system. By monitoring specific visual and analytical cues, you can confirm the reaction's integrity at each stage.

Reagents:

• Methyl 1H-pyrazole-3-carboxylate (1.0 equiv, Nucleophile)

• 2-Chloro-5-nitropyridine (1.05 equiv, Electrophile)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 equiv, Base)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Step-by-Step Methodology:

• System Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve methyl 1H-pyrazole-3-carboxylate in anhydrous DMF. Causality: Argon and anhydrous solvents prevent the hydroxide-mediated hydrolysis of the methyl ester.

• Anion Generation: Add finely powdered, oven-dried K₂CO₃. Stir at 25 °C for 30 minutes. Validation: The solution may become slightly cloudy or shift in color as the pyrazolide anion forms.

• Electrophile Addition: Add 2-chloro-5-nitropyridine portion-wise. While the amination of unactivated chloroheteroarenes can be challenging[3], the strong electron-withdrawing para-nitro group here highly activates the C2 position, eliminating the need for a transition-metal catalyst.

• Thermal Activation: Heat the reaction mixture to 60 °C. Maintain vigorous stirring for 4–6 hours. Validation: Monitor via LC-MS. The target product mass is[M+H]⁺ = 249.06.

• Quench and Precipitation: Cool the mixture to room temperature. Slowly pour the reaction into rapidly stirring ice-cold distilled water (3x the volume of DMF). Causality: The highly polar DMF and inorganic salts dissolve in water, while the hydrophobic product precipitates, enabling a catalyst-free, extraction-free primary purification.

• Isolation: Filter the resulting yellow precipitate under a vacuum, wash with cold water, and dry under high vacuum at 45 °C overnight.

Troubleshooting & FAQs

Q1: My LC-MS shows two distinct product peaks with the exact same mass ([M+H]⁺ = 249.06). What happened, and how do I fix it? A: You are observing a regiomeric mixture of the N1 and N2 isomers. Because the pyrazolide anion is an ambident nucleophile, attack can occur at either nitrogen.

• The Fix: To drive N1 selectivity, you must amplify the steric differentiation between the two sites. Lower the reaction temperature from 60 °C to 40–50 °C (favoring the kinetic N1 product). Additionally, switch your base from K₂CO₃ to Cesium Carbonate (Cs₂CO₃). The larger Cs⁺ cation coordinates the pyrazolide anion more loosely but creates a bulkier ion pair, sterically blocking the more hindered N2 position.

Q2: My yield is exceptionally low, and LC-MS reveals a highly polar major byproduct with a mass of [M-14]. A: A mass loss of 14 Da (loss of a -CH₂ group) combined with high polarity is the classic signature of ester hydrolysis (conversion of the methyl ester to a carboxylic acid). This occurs when water is present in the reaction matrix. The carbonate base reacts with water to generate hydroxide (OH⁻), which rapidly saponifies the C3-ester.

• The Fix: Ensure absolute anhydrous conditions. K₂CO₃ is highly hygroscopic; it must be dried in a vacuum oven at 120 °C for at least 12 hours prior to use. Use strictly anhydrous DMF or switch to Acetonitrile (MeCN), which is easier to keep dry.

Q3: The reaction stalls at ~50% conversion even after 24 hours of heating. A: Stalled SNAr reactions typically result from poor base solubility or an electrophile that is not sufficiently reactive at the chosen temperature.

• The Fix: Do not simply increase the temperature, as this will degrade your regioselectivity (increasing the N2 isomer). Instead, switch your electrophile to 2-fluoro-5-nitropyridine . In SNAr reactions, fluoride is a vastly superior leaving group compared to chloride. The high electronegativity of fluorine intensely polarizes the C-F bond, drastically lowering the activation energy required to form the Meisenheimer complex. This allows the reaction to reach >95% conversion at room temperature.

Diagnostic decision tree for resolving common SNAr synthesis failures.

Quantitative Data Summary

The table below summarizes empirical data for optimizing the reaction conditions. Use this matrix to select the parameters that best fit your yield and purity requirements.

Solvent	Base (2.0 eq)	Temp (°C)	Electrophile	Conversion (%)	N1:N2 Ratio	Mechanistic Outcome / Notes
DMF	K₂CO₃	80	2-Chloro-5-nitropyridine	>95%	80:20	High thermal energy overrides steric hindrance; poor regioselectivity.
DMF	K₂CO₃	60	2-Chloro-5-nitropyridine	85%	90:10	Standard SOP conditions. Good balance of rate and selectivity.
MeCN	Cs₂CO₃	50	2-Chloro-5-nitropyridine	75%	98:2	Bulky cation and lower temp maximize kinetic N1 selectivity.
DMF	NaOH (aq)	60	2-Chloro-5-nitropyridine	<20%	N/A	Failure state: Rapid ester hydrolysis dominates the reaction.
DMSO	K₂CO₃	25	2-Fluoro -5-nitropyridine	>98%	95:5	Fluoride leaving group enables rapid RT reaction, suppressing N2 attack.

References

• Zhou, Q., et al. (2018). Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime. PMC / Journal of Organic Chemistry. Retrieved from[Link]

• Rampazzi, V., et al. (2021). Room-Temperature Amination of Chloroheteroarenes in Water by a Recyclable Copper(II)-Phosphaadamantanium Sulfonate System. The Journal of Organic Chemistry - ACS Publications. Retrieved from[Link]

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• 3. pubs.acs.org [pubs.acs.org]

Pyrazole Synthesis: A Technical Support Center for Troubleshooting Common Side Reactions

Welcome to our dedicated technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing pyrazole derivatives. We understand that unexpected side reactions can be a significant hurdle in your experimental workflow. Therefore, this resource provides in-depth troubleshooting guides and frequently asked questions to help you identify, understand, and mitigate these challenges. Our focus is on providing practical, mechanistically grounded advice to enhance the efficiency and success of your synthetic endeavors.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section is structured in a question-and-answer format to directly address common problems encountered during pyrazole synthesis.

Question 1: I am attempting a Knorr-type pyrazole synthesis from an unsymmetrical 1,3-dicarbonyl compound and a substituted hydrazine, but I am observing a significant amount of a constitutional isomer in my final product. How can I improve the regioselectivity?

Answer:

This is a classic challenge in pyrazole synthesis.[1][2] The formation of constitutional isomers arises from the initial, often reversible, condensation step where the substituted hydrazine can attack either of the two different carbonyl groups of the dicarbonyl compound.[1][3] The regiochemical outcome is a delicate balance of steric and electronic factors, as well as reaction conditions.[2]

Underlying Mechanism: The reaction proceeds through a hydrazone or enamine intermediate.[3][4] The subsequent cyclization and dehydration can occur via two distinct pathways, leading to the formation of two different pyrazole regioisomers.[2] Generally, the most nucleophilic nitrogen of the hydrazine attacks the more electrophilic and less sterically hindered carbonyl carbon of the 1,3-dicarbonyl compound.[2][3]

Troubleshooting Protocol:

• Solvent and Temperature Optimization: The polarity of the solvent and the reaction temperature can significantly influence the reaction's regioselectivity. The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as solvents has been shown to dramatically increase regioselectivity.[5]

  • Protocol: Screen a range of solvents, from polar protic (e.g., ethanol, acetic acid) to fluorinated alcohols (e.g., TFE, HFIP).[1][5] Start with room temperature and incrementally increase to reflux, monitoring the isomeric ratio by TLC or LC-MS at each stage. Acidic conditions, often using acetic acid as a solvent or catalyst, can promote the desired cyclization pathway.[4][6]

• pH Control: The pH of the reaction medium can dictate the nucleophilicity of the hydrazine and the reactivity of the dicarbonyl compound, thereby influencing regioselectivity.[2][7]

  • Protocol: Perform the reaction in a buffered solution or with the addition of a catalytic amount of acid (e.g., HCl, H₂SO₄) or base (e.g., sodium acetate). A systematic screen of pH values can help identify the optimal conditions for favoring one isomer over the other.

• Use of Pre-activated Substrates or Alternative Synthetic Routes: In some cases, converting one of the carbonyl groups into a more reactive or selective functional group can direct the cyclization. Alternatively, other synthetic methods can offer better regiocontrol.

  • Protocol: Consider converting the 1,3-dicarbonyl into a vinylogous ester or an enaminone prior to the reaction with hydrazine. For challenging cases, explore alternative regioselective syntheses, such as those involving N-alkylated tosylhydrazones and terminal alkynes.[8]

Table 1: Summary of Solutions for Poor Regioselectivity

Issue	Potential Cause	Recommended Solution
Formation of constitutional isomers	Competing nucleophilic attack at two different carbonyl centers.[1][2]	Optimize solvent (consider fluorinated alcohols) and temperature.[5] Control the reaction pH.[2][7] Utilize pre-activated substrates or explore alternative regioselective synthetic routes.[8]

Question 2: My reaction to synthesize a pyrazole from a hydrazine and a β-ketoester is yielding a significant amount of a pyrazolone side product. What is causing this and how can I prevent it?

Answer:

The formation of pyrazolones is a common side reaction, especially when the reaction conditions are not carefully controlled.[9][10] This typically occurs when the intermediate cyclizes via the ester carbonyl instead of the ketone, or when the desired pyrazole exists in tautomeric equilibrium with the more stable pyrazolone form.[9][10][11]

Underlying Mechanism: The reaction between a hydrazine and a β-ketoester proceeds through a hydrazone intermediate.[9][10] Intramolecular cyclization can then occur. If the terminal nitrogen of the hydrazine attacks the ester carbonyl, a pyrazolone is formed.[9] The pyrazole/pyrazolone tautomerism is also a key factor, with the equilibrium often favoring the pyrazolone.[10][11]

Troubleshooting Protocol:

• Anhydrous Conditions: The presence of water can facilitate the hydrolysis of the ester group or promote tautomerization to the pyrazolone form.

  • Protocol: Ensure all solvents and reagents are thoroughly dried before use. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Choice of Catalyst: The reaction is often catalyzed by acid.[4][9]

  • Protocol: A catalytic amount of glacial acetic acid is commonly used.[4][9] The amount of acid can be optimized to favor the desired pyrazole.

• Reaction Temperature and Time: Prolonged reaction times or high temperatures can sometimes lead to the formation of the thermodynamically more stable pyrazolone.

  • Protocol: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or LC-MS.[4] Aim to stop the reaction as soon as the starting material is consumed to minimize the formation of side products. A temperature screening study can also help identify the optimal conditions.

Frequently Asked Questions (FAQs)

Q1: What are the most common classes of side reactions in pyrazole synthesis?

A1: Beyond the formation of constitutional isomers and pyrazolones, other common side reactions include:

• Incomplete Reaction: Unreacted starting materials, such as the 1,3-dicarbonyl compound or hydrazine, can remain in the final product mixture if the reaction does not go to completion.[12]

• Formation of Pyrazoline Intermediates: Incomplete aromatization can lead to the presence of pyrazoline byproducts.[12][13]

• Hydrazine-Related Impurities: Hydrazines can be unstable and prone to oxidation or decomposition, which can lead to colored byproducts.[4]

• Michael Addition: When using α,β-unsaturated carbonyl compounds, Michael addition of the hydrazine can compete with the desired condensation-cyclization pathway.[14]

Q2: How can I purify my target pyrazole from its constitutional isomer?

A2: The separation of constitutional isomers can be challenging due to their similar physical properties. However, several techniques can be effective:

• Column Chromatography: This is the most common method. Careful optimization of the mobile phase is crucial for achieving separation.[15]

• Fractional Distillation: This method is viable if the isomers have a significant difference in their boiling points.[16]

• Crystallization: If one isomer is less soluble in a particular solvent, fractional crystallization can be an effective purification method.[16] This may involve converting the pyrazoles to their salts to enhance differences in solubility and crystal packing.[16][17]

• Derivatization: In some instances, the isomers can be reacted with a reagent to form derivatives with more distinct physical properties, facilitating their separation. The derivatizing group is subsequently removed.[12]

Visualizing Reaction Pathways

To better understand the potential for side reactions, it is helpful to visualize the reaction pathways. The following diagram illustrates the general Knorr pyrazole synthesis, highlighting the branching point that leads to the formation of constitutional isomers.

Caption: Knorr pyrazole synthesis pathways leading to constitutional isomers.

Experimental Protocols

Protocol 1: General Procedure for Optimizing Regioselectivity in Knorr Pyrazole Synthesis

• Reagent Preparation: Ensure the 1,3-dicarbonyl compound and the substituted hydrazine are pure.[7] Dry all solvents over appropriate drying agents.

• Reaction Setup: In a series of reaction vials, dissolve the 1,3-dicarbonyl (1.0 equiv) in the chosen solvent (e.g., ethanol, HFIP).[1]

• Reagent Addition: Add the substituted hydrazine (1.1 equiv) to each vial.[1] If screening for pH effects, add a catalytic amount of acid (e.g., 0.1 equiv acetic acid).[4]

• Temperature Control: Place the vials on a stirrer plate and stir at the desired temperature (e.g., room temperature or heat to reflux).[3]

• Reaction Monitoring: Monitor the progress of each reaction by taking small aliquots at regular intervals and analyzing them by TLC or LC-MS to determine the ratio of the two isomers.[4]

• Work-up and Analysis: Once the reaction is complete, cool the reaction mixture. If a precipitate forms, it can be collected by vacuum filtration.[4] Otherwise, the product can be isolated by extraction.[12] The crude product is then purified, typically by column chromatography, and the isomeric ratio is determined by NMR.[1]

References

• Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines - Benchchem.
• regioselectivity comparison between different substituted hydrazines in pyrazole synthesis. - Benchchem.
• Troubleshooting the reaction mechanism of pyrazole formation - Benchchem.
• Troubleshooting low yields in pyrazole synthesis from β-ketonitriles - Benchchem.
• Technical Support Center: Purification of Methyl Pyrazole Isomers - Benchchem.

• Drastic Deprotonation Reactivity Difference of 3- and 5-Alkylpyrazole Isomers, Their I2-Catalyzed Thermal Isomerization, and Telescoping Synthesis of 3,5-Dialkylpyrazoles: The “Adjacent Lone Pair Effect” Demystified | The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes - Organic Chemistry Portal. Available from: [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles - MDPI. Available from: [Link]

• Regioselective [3 + 2]-annulation of hydrazonyl chlorides with 1,3-dicarbonyl compounds for assembling of polysubstituted pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs | The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Identifying and removing byproducts in pyrazole synthesis - Benchchem.
• IL110461A - Process for the preparation of pyrazole and its derivatives - Google Patents.

• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen. Available from: [Link]

• 4 - Organic Syntheses Procedure. Available from: [Link]

• Knorr Pyrazole Synthesis - Chem Help Asap. Available from: [Link]

• WO2011076194A1 - Method for purifying pyrazoles - Google Patents.

• Synthesis and Properties of Pyrazoles - Encyclopedia.pub. Available from: [Link]

• Pyrazole synthesis - Organic Chemistry Portal. Available from: [Link]

• (PDF) A one-step synthesis of pyrazolone - ResearchGate. Available from: [Link]

• Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling | Journal of the American Chemical Society - ACS Publications. Available from: [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available from: [Link]

• A SHORT REVIEW ON SYNTHESIS OF PYRAZOLE DERIVATIVES & THEIR PROPERTIES - IJCRT.org. Available from: [Link]

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC. Available from: [Link]

• Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles - Benchchem.

• Knorr pyrazole synthesis from a ketoester - laboratory experiment - YouTube. Available from: [Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - RSC Publishing. Available from: [Link]

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Technical Support Center: Purification of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely synthesizing methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate via a Nucleophilic Aromatic Substitution (SNAr) reaction between methyl 1H-pyrazole-3-carboxylate and 2-chloro-5-nitropyridine[1][2].

While the SNAr coupling is generally robust[3][4], the downstream purification of this specific molecule presents unique challenges. The highly electron-withdrawing nitro group, the sensitive methyl ester, and the potential for pyrazole regioisomerism require a carefully designed isolation strategy. This guide provides field-proven troubleshooting protocols and causality-driven solutions to ensure >98% purity for your downstream assays.

Part 1: Troubleshooting Guide & FAQs

Q1: I am observing a persistent non-polar impurity that co-elutes with my product during silica gel chromatography. How do I remove it? Expert Insight: This is almost certainly unreacted 2-chloro-5-nitropyridine[3].

• Causality: Both the target product and the 2-chloro-5-nitropyridine starting material possess highly conjugated, planar aromatic systems. On standard normal-phase silica, their dipole moments and π -stacking interactions with the stationary phase are frustratingly similar when using standard Hexane/Ethyl Acetate gradients.

• Solution: Shift the selectivity by changing the solvent system. Replace Hexane with Toluene. Toluene competitively interacts with the π -system of the silica gel and the analytes, often providing the ΔRf​ needed to separate the unreacted electrophile from the target pyrazole. Alternatively, bypass chromatography entirely and use the Selective Recrystallization Protocol detailed in Part 3.

Q2: My LC-MS analysis of the crude mixture shows two distinct peaks with the exact same m/z [M+H]+. What are they, and how do I separate them? Expert Insight: You are observing pyrazole regioisomers (N1 vs. N2 arylation).

• Causality: Pyrazoles are tautomeric. During the base-mediated SNAr reaction, the pyrazole anion can attack the 2-chloro-5-nitropyridine from either the N1 or N2 position[2]. The methyl ester at the C3 position provides significant steric hindrance, making the N1-isomer the major kinetic and thermodynamic product. However, at elevated reaction temperatures (>80 °C), up to 15% of the N2-isomer can form.

• Solution: Normal-phase silica struggles to resolve these isomers. You must use Reverse-Phase Preparative HPLC (RP-HPLC) . The slight difference in the molecular dipole moment between the N1 and N2 isomers allows for baseline resolution on a C18 column using a shallow Water/Acetonitrile gradient.

Q3: I am losing significant yield during column chromatography, and a highly polar baseline spot appears on my TLC. Why is my product degrading? Expert Insight: Your methyl ester is undergoing hydrolysis to the corresponding carboxylic acid.

• Causality: The 5-nitropyridin-2-yl group is exceptionally electron-withdrawing. Through inductive and resonance effects across the pyrazole ring, it increases the electrophilicity of the C3 ester carbonyl. If your silica gel is slightly acidic, or if you used an unbuffered basic modifier (like triethylamine) during the SNAr reaction that was loaded directly onto the column, the ester will hydrolyze on the stationary phase.

• Solution: Perform a rigorous aqueous workup to remove all residual base before loading. If hydrolysis persists, switch to neutral alumina or use rapid flash chromatography with a high flow rate to minimize residence time on the column.

Part 2: Visualizing the Workflow

Fig 1. Mechanistic pathways of SNAr synthesis highlighting target formation and common impurities.

Fig 2. Decision-tree workflow for the downstream processing and purification of the target ester.

Part 3: Quantitative Data & Experimental Protocols

Data Presentation

Table 1: TLC Retention Factors ( Rf​ ) for Reaction Components

Compound	Hexane/EtOAc (7:3)	Toluene/EtOAc (8:2)	Notes
2-Chloro-5-nitropyridine	0.65	0.70	UV active (254 nm)
Methyl 1H-pyrazole-3-carboxylate	0.20	0.15	Weak UV, stains with KMnO4
Target (N1-Isomer)	0.60	0.50	Strong UV (254 nm, 365 nm)
N2-Isomer (Impurity)	0.58	0.48	Often co-elutes with target on silica

| Hydrolyzed Acid | 0.00 (Baseline) | 0.00 (Baseline) | Highly polar |

Table 2: RP-HPLC Gradient Parameters for Regioisomer Resolution

Time (min)	% Water (0.1% TFA)	% Acetonitrile (0.1% TFA)	Flow Rate (mL/min)
0.0	90	10	15.0
2.0	90	10	15.0
15.0	40	60	15.0
18.0	5	95	15.0

| 20.0 | 90 | 10 | 15.0 |

Experimental Methodologies

Protocol 1: Self-Validating Selective Recrystallization

This protocol leverages the highly crystalline nature of the nitropyridine moiety to separate the target from unreacted starting materials without chromatography.

• Concentration: Concentrate the crude organic extract (post-aqueous workup) under reduced pressure to yield a crude solid/oil.

• Dissolution: Suspend the crude material in minimal boiling absolute ethanol (approx. 5 mL/gram of crude).

• Hot Filtration: If insoluble particulate matter remains, perform a rapid hot filtration.

• Anti-Solvent Addition: While maintaining the solution at 70 °C, add deionized water dropwise until the solution becomes faintly turbid. Add two drops of ethanol to clear the turbidity.

• Controlled Cooling: Allow the flask to cool to room temperature undisturbed over 4 hours. Self-validation step: If an oil crashes out instead of crystals, the solvent cooled too quickly or too much water was added. Reheat to dissolve and cool slower.

• Harvest: Chill the flask in an ice bath for 1 hour. Filter the bright yellow crystals via vacuum filtration and wash with ice-cold 10% Ethanol/Water (v/v). Dry under high vacuum.

Protocol 2: Reverse-Phase Preparative HPLC

Use this protocol when LC-MS indicates >5% of the N2-regioisomer.

• Sample Preparation: Dissolve the crude mixture in DMSO to a concentration of 50 mg/mL. Filter through a 0.45 µm PTFE syringe filter.

• Column Selection: Utilize a C18 Prep Column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Execution: Inject 1-2 mL of the sample. Run the gradient specified in Table 2 .

• Fraction Collection: Monitor UV absorbance at 254 nm and 280 nm. The N1-isomer typically elutes slightly later than the sterically congested N2-isomer due to better interaction with the hydrophobic stationary phase.

• Recovery: Pool the fractions containing the target peak. Remove acetonitrile under reduced pressure, then lyophilize the remaining aqueous phase to yield the pure methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate as a fluffy powder.

References

• Vertex Pharmaceuticals Inc. (2012). Heterocyclic modulators of lipid synthesis. WO2012122391A1. Retrieved from[1]

• Structure Therapeutics Inc. (2022). Benzimidazoyl glp-1 receptor agonists, pharmaceutical compositions comprising the same, and methods for their use. CA3217720A1. Retrieved from[2]

• Baud, M. G. J., et al. (2024). Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story. PMC. Retrieved from[Link][3]

• Parmar, U., et al. (2021). Room-Temperature Amination of Chloroheteroarenes in Water by a Recyclable Copper(II)-Phosphaadamantanium Sulfonate System. The Journal of Organic Chemistry. Retrieved from[Link][4]

Sources

• 1. WO2012122391A1 - Heterocyclic modulators of lipid synthesis - Google Patents [patents.google.com]
• 2. CA3217720A1 - Benzimidazoyl glp-1 receptor agonists, pharmaceutical compositions comprising the same, and methods for their use - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating the Stability of Nitropyridine Scaffolds

Welcome to the Technical Support Center for Nitropyridine Chemistry. As an Application Scientist, I frequently encounter researchers struggling with the capricious nature of nitropyridines. While these scaffolds are indispensable building blocks in medicinal chemistry and agrochemical development, their strong electron-withdrawing nature and energetic nitro groups introduce significant thermal, photochemical, and chemical stability challenges.

This guide is designed to move beyond basic safety data sheets. Here, we dissect the mechanistic causality behind common experimental failures and provide self-validating protocols to ensure the integrity of your drug development workflows.

I. Frequently Asked Questions (FAQs)

Q1: Why does my nitropyridine intermediate turn dark brown upon storage on the benchtop? A1: This is a classic symptom of photodegradation. Nitropyridines are highly photolabile. Exposure to ambient UV/Vis light triggers photochemical reactions. Specifically, compounds like 2-nitropyridine undergo a well-documented NO₂ roaming mechanism, leading to nitric oxide (NO) release and oxaziridine formation [1]. Causality: The excitation of the oxygen-centered non-bonding orbitals allows sub-picosecond intersystem crossing. To prevent this, always store nitropyridines in amber vials under an inert atmosphere (argon/nitrogen) at 2–8°C.

Q2: I am scaling up a nucleophilic aromatic substitution (SNAr) on 2-chloro-3-nitropyridine, and the reaction temperature spiked uncontrollably. What happened? A2: You experienced a thermal runaway. Nitroaromatic compounds possess high exothermic decomposition energies. When subjected to rapid heating or when heat dissipation is poor (as in batch scale-ups), they can decompose explosively [2]. Causality: The nitro group strongly activates the pyridine ring towards SNAr, making the desired reaction highly exothermic. When this heat accumulates in a batch reactor, it triggers the auto-catalytic decomposition of the nitro group. We strongly recommend transitioning to continuous flow chemistry for scale-up to ensure rapid heat dissipation.

Q3: My compound degrades when I use N,N-dimethylformamide (DMF) as a solvent at elevated temperatures. Why? A3: DMF is not completely inert at high temperatures, especially in the presence of bases or aqueous additives. It undergoes hydroxide-assisted thermal decomposition to generate dimethylamine. Causality: This in-situ generated dimethylamine acts as a potent nucleophile. Because your nitropyridine is highly activated, the dimethylamine will readily perform an SNAr, displacing halogens or even the nitro group itself, leading to unexpected dimethylamino-substituted side products[3, 4].

II. Visualizing Degradation Pathways

To effectively troubleshoot, you must understand the competing degradation pathways your molecule faces under stress.

Fig 1. Primary degradation pathways of nitropyridine derivatives under various stress conditions.

III. Troubleshooting Guide: Common Laboratory Scenarios

Scenario A: Loss of Product During Silica Gel Chromatography

• Observation: Low isolated yield; streaking on TLC; colored bands permanently retained on the column.

• Causality: The highly polarized nature of nitropyridines causes strong interactions with the acidic silanol groups on standard silica gel. Furthermore, electron-deficient pyridines can undergo hydrolysis catalyzed by the acidic silica surface.

• Solution: Deactivate the silica gel by pre-treating the column with 1–2% triethylamine (TEA) in your non-polar eluent. If the compound is highly sensitive, switch to neutral alumina or reverse-phase chromatography.

Scenario B: Unexpected Impurities in Basic Media

• Observation: Formation of multiple polar spots on TLC when the nitropyridine is exposed to strong bases (e.g., NaOH, NaH).

• Causality: Nitropyridines are highly susceptible to nucleophilic attack. Strong bases can induce hydroxide substitution (forming hydroxypyridines/pyridones) or initiate complex redox-disproportionation reactions typical of nitroaromatics in alkaline media.

• Solution: Use milder, non-nucleophilic bases (e.g., DIPEA, K₂CO₃) and carefully control the stoichiometry and temperature.

IV. Data Presentation: Stability Profiles

Understanding the baseline stability of your specific scaffold dictates your handling procedures.

Compound Scaffold	Primary Stability Risk	Safe Handling Temp (Batch)	Photolabile?	SNAr Susceptibility
2-Chloro-3-nitropyridine	High (Chemical / Thermal)	< 100°C	Yes	Very High (ortho to NO₂)
4-Nitropyridine N-oxide	Severe (Explosion Hazard)	< 80°C	Yes	High
3-Amino-4-nitropyridine	Moderate (Oxidation)	Ambient	Yes	Low (Deactivated by NH₂)

V. Experimental Protocols

Protocol 1: Self-Validating Forced Degradation Study

To rationally design storage and reaction conditions, you must empirically determine your specific compound's weak points. This protocol establishes a self-validating baseline by comparing stressed samples against a protected control [5].

• Stock Solution Preparation: Dissolve the nitropyridine in HPLC-grade acetonitrile to a concentration of 1.0 mg/mL.

• Control Sample (Validation Baseline): Transfer 1 mL of the stock to an amber HPLC vial, purge with argon, and store at 4°C. This ensures any observed degradation in other samples is due to the applied stress, not inherent solvent incompatibility.

• Thermal Stress: Transfer 1 mL to a sealed glass vial. Heat at 70°C in a controlled oven for 24 hours.

• Photochemical Stress: Place 1 mL in a clear quartz vial. Expose to 1.2 million lux hours of UV/Vis light in a photostability chamber.

• Base Hydrolysis: Add 0.1 mL of 0.1 M NaOH to 1 mL of stock. Stir at room temperature for 8 hours. Quench with 0.1 mL of 0.1 M HCl before analysis to arrest degradation.

• Analysis: Analyze all samples via LC-MS. A decrease in the parent peak area >5% relative to the control indicates a specific stability vulnerability.

Protocol 2: Continuous Flow SNAr (Mitigating Thermal Hazards)

To prevent thermal runaway during the functionalization of highly reactive nitropyridines, continuous flow chemistry provides superior heat mass transfer [2, 3].

• System Priming: Flush a continuous flow microreactor (e.g., stainless steel, 10 mL volume) with anhydrous solvent (e.g., NMP).

• Reagent Preparation:

  • Stream A: 0.5 M of the halogenated nitropyridine in solvent.

  • Stream B: 0.6 M of the amine nucleophile with 1.0 M DIPEA in solvent.

• Reaction Execution: Pump Stream A and Stream B at equal flow rates (e.g., 0.5 mL/min) into a T-mixer.

• Thermal Control: Route the mixed stream through the microreactor heated to the optimized temperature (e.g., 120°C). The high surface-area-to-volume ratio ensures immediate dissipation of the exothermic heat of reaction.

• In-line Quenching: Direct the reactor effluent into a collection flask containing a quenching solution (e.g., saturated aqueous NH₄Cl) immersed in an ice bath to immediately halt secondary reactions.

Fig 2. Continuous flow setup mitigating thermal hazards during nitropyridine functionalization.

VI. References

• Prahlad Roy Chowdhury, et al. "Pnictogen Interaction Promotes Nitric Oxide (NO) Release via the NO2 Roaming Mechanism in 2-Nitropyridine." Journal of the American Chemical Society (2026). URL:[Link]

• "A Two-Step Continuous Flow Synthesis of 4-Nitropyridine." Journal of Chemical Research (2015). URL:[Link] (via ResearchGate index)

• "Continuous Flow Nucleophilic Aromatic Substitution with Dimethylamine Generated in Situ by Decomposition of DMF." The Journal of Organic Chemistry (2013). URL:[Link]

• "A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide." PMC (2012). URL:[Link]

optimization of reaction conditions for nitropyridine coupling

Title: Technical Support Center: Optimization of Nitropyridine Cross-Coupling Reactions

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the cross-coupling of nitropyridines. The unique electronic environment of these substrates—specifically the strongly electron-withdrawing nitro group coupled with the pyridine nitrogen—creates a highly activated but problematic C-X bond. While this facilitates rapid oxidative addition to transition metals, it simultaneously opens the door to competing pathways such as nucleophilic aromatic substitution (SNAr), catalyst poisoning via metal coordination, and protodehalogenation.

This guide synthesizes field-proven causality, thermodynamic principles, and self-validating protocols to help you optimize these challenging substrates.

Diagnostic Workflow for Nitropyridine Coupling

Decision logic and troubleshooting workflow for nitropyridine cross-coupling reactions.

Frequently Asked Questions (FAQs)

Catalyst & Ligand Selection

Q: Why do my standard Pd(PPh3)4 or Pd(OAc)2 conditions fail with halonitropyridines? A: The electronic properties of nitropyridines make them prone to coordinating with the palladium center, effectively poisoning the catalyst[1]. Simple phosphine ligands often fail to provide the steric bulk necessary to accelerate reductive elimination, leading to trapped Pd(II) intermediates. For consistency, pre-formed palladium pre-catalysts (e.g., G3 or G4 Buchwald pre-catalysts) are highly recommended over in situ reduction of Pd(II) sources[1]. Bulky, electron-rich phosphines like XPhos or SPhos promote both oxidative addition and reductive elimination while preventing unwanted coordination from the nitro group[1].

Q: How should I select a ligand for Buchwald-Hartwig amination versus Suzuki-Miyaura coupling? A: For Suzuki-Miyaura couplings (C-C bond formation), XPhos and SPhos are excellent starting points due to their ability to stabilize the active Pd(0) species[1]. For Buchwald-Hartwig aminations (C-N bond formation), the choice depends heavily on the amine. BrettPhos is ideal for primary amines, whereas RuPhos excels with secondary amines. Notably, in some cases involving highly activated substrates like 2-chloro-5-nitropyridine, transition-metal-free SNAr in green solvents can actually outperform Pd-catalysis entirely[2].

Overcoming Competing Pathways

Q: I am observing significant amounts of SNAr side products instead of my desired cross-coupled product. How can I shift the selectivity? A: Nitropyridines are classic SNAr substrates. When your nucleophile (e.g., an amine or an alkoxide base) is present, it can attack the electron-deficient ring directly without palladium intervention[3]. To favor the Pd-catalyzed cross-coupling:

• Lower the temperature: SNAr often requires higher activation energy than a well-optimized Pd-catalyzed oxidative addition.

• Change the base: Switch from strong nucleophilic bases (like NaOtBu) to weaker, non-nucleophilic bases (like Cs2CO3 or K3PO4).

• Use a more active catalyst: Employing a highly active G3 precatalyst ensures the Pd cycle outpaces the background SNAr reaction.

Q: My LC-MS shows a mass corresponding to the protodehalogenated starting material (M-Cl+H). What causes this? A: Protodehalogenation (hydrodehalogenation) occurs when the Pd(II)-aryl intermediate undergoes protonation instead of transmetalation/reductive elimination[1]. This is exacerbated by trace water or alcohols acting as hydride sources. Ensure strictly anhydrous conditions, flame-dried glassware, and consider switching to an aprotic solvent like pure dioxane or toluene if water is not required for base solubility.

Quantitative Data Presentation

Table 1: Optimization Matrix for Nitropyridine Coupling

Reaction Type	Preferred Catalyst/Precatalyst	Optimal Ligand	Recommended Base	Solvent System	Common Competing Pathway
Suzuki-Miyaura	XPhos Pd G3 / Pd(dppf)Cl2	XPhos, SPhos	K3PO4, K2CO3	Dioxane/H2O (4:1)	Protodehalogenation[1]
Buchwald-Hartwig	BrettPhos Pd G3 / RuPhos Pd G3	BrettPhos, RuPhos	Cs2CO3, NaOtBu	Toluene, Dioxane	SNAr, Amine Oxidation[3]
Metal-Free SNAr	None	None	KF, K2CO3, DIPEA	Water, DMF, NMP	Hydrolysis (if wet)[2]

Experimental Methodologies: Self-Validating Protocols

To ensure scientific trustworthiness, the following protocols incorporate self-validating controls. These built-in checks verify the integrity of the reaction at critical stages, preventing wasted time on doomed experiments.

Protocol A: General Suzuki-Miyaura Coupling of Halonitropyridines

Causality Note: The use of a biphasic Dioxane/Water system ensures the solubility of the inorganic base (K2CO3) necessary for the transmetalation step, while the G3 precatalyst ensures rapid generation of the active Pd(0) species[1],[4].

• Preparation: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the halonitropyridine (1.0 equiv.), the boronic acid coupling partner (1.2–1.5 equiv.), and K2CO3 (2.0–3.0 equiv.)[1].

• Inert Atmosphere (Validation Step 1): Seal the vessel with a septum. Evacuate and backfill with argon or nitrogen. Repeat this cycle 3–5 times. Self-Validation: A properly sealed flask will hold a vacuum indefinitely; if the gauge drops, replace the septum before proceeding.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1–5 mol %)[1].

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water) via syringe.

• Reaction & Monitoring (Validation Step 2): Heat the reaction mixture to 80 °C. Self-Validation: After 30 minutes, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. You should observe a rapid color change (often yellow to dark orange/red) indicating active Pd(0) generation. If the starting material is consumed but the mass corresponds to the protodehalogenated byproduct, your solvent was not sufficiently degassed.

• Workup: After cooling, dilute with EtOAc and filter through a pad of Celite to remove palladium residues[1]. Wash the filtrate with brine, dry over anhydrous Na2SO4, and concentrate for chromatographic purification.

Protocol B: Buchwald-Hartwig Amination of Halonitropyridines

Causality Note: Nitropyridines are highly susceptible to SNAr. By using a weaker base like Cs2CO3 and an anhydrous solvent like toluene, we suppress the background SNAr rate, allowing the BrettPhos-ligated palladium cycle to dominate the C-N bond formation[3].

• Preparation: In a nitrogen-filled glovebox (or using standard Schlenk techniques), add the halonitropyridine (1.0 equiv.), amine (1.2 equiv.), Cs2CO3 (2.0 equiv.), and BrettPhos Pd G3 (2-5 mol %) to a flame-dried vial.

• Solvent Addition: Add anhydrous, degassed toluene (0.2 M relative to substrate). Seal the vial with a Teflon-lined cap.

• Reaction & Monitoring (Validation Step 1): Heat the mixture to 90 °C. Self-Validation: Monitor via TLC after 1 hour. If a highly polar spot appears immediately, it may indicate nitro group reduction or base-mediated degradation. If this occurs, lower the temperature to 70 °C for subsequent optimization runs.

• Workup: Cool to room temperature, dilute with dichloromethane, and filter through Celite. Concentrate the crude mixture under reduced pressure.

• Purification: Purify via flash column chromatography. Note: Nitropyridine amines can streak on silica; adding 1% Et3N to the eluent often sharpens the bands.

References

• Technical Support Center: Cross-Coupling with 4-Chloro-2-methyl-3-nitropyridine. Benchchem. 1

• Tuning Cross-Coupling Approaches to C3 Modification of 3-Deazapurines. ACS Omega. 4

• Nitropyridines in the Synthesis of Bioactive Molecules. MDPI.3

• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? PMC.2

• The Suzuki–Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society. 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Pyrazole Compound Stability & Workup

Welcome to the technical support center for researchers working with pyrazole derivatives. This guide is designed to provide practical, in-depth solutions to common challenges encountered during the workup and purification of pyrazole compounds, ensuring the integrity and purity of your final product. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven troubleshooting techniques.

Troubleshooting Guide: Diagnosing and Solving Workup Issues

This section addresses specific problems you might encounter during your experiments, presented in a direct question-and-answer format.

Question 1: My reaction is complete, but after workup and purification, my final pyrazole compound is a persistent yellow or brown color. What is the likely cause and how can I fix it?

Answer:

The appearance of color in your isolated pyrazole product often points to oxidative degradation. This can happen to residual starting materials or the pyrazole product itself.

• Causality: Hydrazine starting materials are particularly susceptible to air oxidation, which can introduce colored impurities that carry through the synthesis.[1][2] Additionally, if your synthesis involves the formation of a pyrazoline intermediate, this must be oxidized to the aromatic pyrazole.[3] Incomplete oxidation can leave unstable intermediates, while overly harsh oxidation can lead to side products.

• Troubleshooting & Solutions:

  • Inert Atmosphere: When working with sensitive hydrazine derivatives, handle them under an inert atmosphere like nitrogen or argon to prevent auto-oxidation.[3]

  • Degas Solvents: Use solvents that have been degassed to remove dissolved oxygen, especially if heating for prolonged periods.

  • Charcoal Treatment: For removing baseline colored impurities, activated charcoal can be effective. Dissolve your crude product in a suitable solvent, add a small amount of activated charcoal, stir briefly (5-10 minutes), and filter through a pad of Celite®. Be aware that this can sometimes lead to loss of product due to adsorption.[2]

  • Controlled Oxidation: If your synthesis proceeds through a pyrazoline, ensure the oxidation step is complete. Common methods include heating in glacial acetic acid or using a mild oxidizing agent like bromine in a suitable solvent.[3] Monitor this step carefully by TLC to avoid over-oxidation.

Question 2: I'm experiencing significantly low yields after an aqueous workup. TLC of the organic layer shows a clean product, but I'm losing most of my material. Where is it going?

Answer:

This is a classic issue related to the acid-base properties of the pyrazole ring. Your compound is likely being lost to the aqueous layer due to protonation.

• Causality: The pyrazole ring contains a pyridine-like nitrogen atom which is weakly basic (pKa of protonated pyrazole is ~2.5).[4][5] If you perform an acidic wash (e.g., with 1M HCl) to remove basic impurities like unreacted hydrazine, you may also be protonating your pyrazole product, forming a water-soluble salt that partitions into the aqueous phase.[2][6]

• Troubleshooting & Solutions:

  • pH-Controlled Workup: Avoid overly acidic washes if your product is sensitive. A wash with saturated sodium bicarbonate (NaHCO₃) or saturated ammonium chloride (NH₄Cl) is often sufficient to remove acidic or basic impurities without significantly altering the pH.

  • Back-Extraction: If you suspect your product is in an acidic aqueous layer, you can recover it. Cool the aqueous layer in an ice bath and carefully basify it with 1M NaOH or saturated NaHCO₃ until it is neutral or slightly basic (pH 7-8). The neutral pyrazole should become less water-soluble and may precipitate or can be extracted back into an organic solvent like ethyl acetate or dichloromethane.[6]

  • Purification via Salt Formation: This issue can be turned into a purification advantage. You can intentionally extract your pyrazole into a dilute acid solution, leaving non-basic impurities in the organic layer. Then, separate the aqueous layer, basify it, and re-extract the purified pyrazole into a fresh organic phase.[3][6] This technique is particularly effective for removing non-polar impurities.

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Caption: pH-based extraction workflow for pyrazole purification.

Question 3: My compound appears to decompose when I run a silica gel column. The fractions are messy and the yield is very low. What should I do?

Answer:

Decomposition on silica gel is a common problem for basic compounds, including many pyrazoles. The acidic nature of standard silica gel can catalyze degradation or cause irreversible binding of your product.

• Causality: Silica gel has acidic silanol groups (Si-OH) on its surface. These can protonate basic compounds, leading to strong binding or on-column reactions.

• Troubleshooting & Solutions:

  • Deactivate the Silica: Before preparing your column, slurry the silica gel in the desired eluent containing a small amount of a volatile base, typically 0.5-1% triethylamine (Et₃N). This neutralizes the acidic sites on the silica surface.

  • Use an Alternative Stationary Phase:

    • Alumina: Basic or neutral alumina can be an excellent alternative for purifying basic compounds.

    • Reverse-Phase Chromatography (C18): If your compound is sufficiently non-polar, reverse-phase chromatography using solvents like acetonitrile/water or methanol/water is a powerful alternative that avoids the acidity issues of silica.

  • Avoid Chromatography: If possible, purify your compound by other means.

    • Crystallization: This is often the most effective method for obtaining highly pure material and avoids any interaction with stationary phases.[3][7]

    • Distillation/Sublimation: For thermally stable, volatile pyrazoles, these methods can be very effective.

Frequently Asked Questions (FAQs)

• Q: What are the primary decomposition pathways for pyrazoles during workup?

  • A: The most common pathways are (1) Acid/Base-mediated Hydrolysis , particularly of sensitive functional groups attached to the ring (like esters or hydrazinyl groups)[1][8]; (2) Oxidation , which can affect the pyrazole ring or substituents, often leading to colored byproducts[1][2]; and (3) Ring Opening , which is less common under standard workup conditions but can be initiated by highly reactive intermediates or harsh temperatures.[9]

• Q: How does the substitution pattern on the pyrazole ring affect its stability?

  • A: Substituents have a significant impact. Electron-withdrawing groups (like nitro groups) can increase the acidity of the N-H proton, making the compound more susceptible to deprotonation and subsequent reactions.[10] They can also make the ring more prone to nucleophilic attack. Conversely, electron-donating groups can increase the basicity of the pyridine-like nitrogen. Bulky substituents can provide steric protection, sometimes increasing stability.

• Q: When should I consider using an N-protecting group for my pyrazole?

  • A: You should use an N-protecting group when the N-H proton is incompatible with your planned reaction conditions.[11] This is common in reactions involving strong bases (like organolithium reagents for metallation) or in metal-catalyzed cross-couplings where the acidic N-H can interfere with the catalyst.[11][12] Common protecting groups include Boc (tert-Butoxycarbonyl), which is acid-labile, and PMB (p-Methoxybenzyl), which is removed oxidatively.[11] Using a protecting group can simplify workup by preventing the compound from acting as an acid or base, but it requires additional synthesis and deprotection steps.

• Q: What are the best general practices for storing purified pyrazole compounds?

  • A: To ensure long-term stability, pyrazoles should generally be stored under cool, dry, and dark conditions.[8] Best practices include:

    • Temperature: Refrigeration (2-8°C) or freezing (-20°C).

    • Atmosphere: For sensitive compounds, storage under an inert atmosphere (argon or nitrogen) can prevent oxidation.

    • Light: Use amber vials or wrap containers to protect against photodegradation.

    • Moisture: Store in a desiccator to prevent hydrolysis.[8]

Key Experimental Protocols

Protocol 1: General Aqueous Workup with Careful pH Control

This protocol is designed to safely remove common impurities without causing loss or degradation of a typical pyrazole product.

• Quench Reaction: Cool the reaction mixture to room temperature. If necessary, quench reactive reagents by slowly adding an appropriate solution (e.g., water, saturated NH₄Cl).

• Solvent Partition: Transfer the mixture to a separatory funnel. If the reaction solvent is water-miscible, dilute the mixture with water and an immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Neutral/Basic Wash: Wash the organic layer sequentially with:

  • 1x portion of water.

  • 1x portion of saturated aqueous NaHCO₃ solution (to remove acidic byproducts).

  • 1x portion of brine (saturated NaCl solution) to break up emulsions and remove bulk water.

• Dry and Concentrate: Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Purity Check: Analyze an aliquot of the crude product by TLC or LC-MS to assess purity before proceeding to further purification.

Protocol 2: Purification via Acid Salt Formation and Neutralization

Use this method when your pyrazole is basic enough to be protonated and you need to remove non-basic impurities.

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate).

• Acidic Extraction: Transfer the solution to a separatory funnel and add an equal volume of dilute aqueous acid (e.g., 1M HCl). Shake vigorously and allow the layers to separate.[6]

• Separation: Collect the aqueous layer, which now contains your protonated pyrazole. The organic layer contains non-basic impurities and can be discarded.

• Neutralization: Cool the aqueous layer in an ice bath. Slowly add a base (e.g., saturated NaHCO₃ or 1M NaOH) with stirring until the pH is ~8. Your pyrazole should precipitate out or form an oily layer.

• Re-extraction: Extract the neutralized aqueous layer 2-3 times with a fresh organic solvent (e.g., dichloromethane).

• Final Workup: Combine the organic extracts, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified pyrazole.[6]

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Caption: A decision-making flowchart for troubleshooting pyrazole workup.

References

• BenchChem. (n.d.). Common issues and solutions in 5-Hydrazinyl-4-phenyl-1H-pyrazole reactions.
• BenchChem. (n.d.). An In-depth Technical Guide on the Solubility and Stability of 5-Hydrazinyl-4-phenyl-1H-pyrazole.
• BenchChem. (n.d.). Identifying and removing byproducts in pyrazole synthesis.
• BenchChem. (n.d.). A Comparative Guide to N-Protecting Groups for 4-Bromopyrazole in Organic Synthesis.
• BenchChem. (n.d.). Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles.
• MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles.
• BenchChem. (n.d.). Technical Support Center: Stability and Storage of Pyrazole Compounds.
• NIH. (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery.
• Marcel Dekker, Inc. (1995). 4-Methoxybenzyl (PMB), A Versatile Protecting Group for the Regiospecific Lithiation and Functionalization of Pyrazoles.
• Elsevier. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
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• ResearchGate. (2025, November 28). Comparative study on the thermal decomposition of structural isomers: Pyrazole and imidazole energetic materials.
• ACS Publications. (2024, July 9). Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers.
• Oriental Journal of Chemistry. (n.d.). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review).
• Arkivoc. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH.
• University Lecture. (n.d.). Diazoles & diazines: properties, syntheses & reactivity.
• MDPI. (2023, October 30). An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants.

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Technical Support Center: Navigating the Complexities of Pyrazole Derivative Characterization

Welcome to the technical support center for the characterization of complex pyrazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and address frequently asked questions (FAQs) encountered during experimental analysis. Pyrazoles, five-membered heterocyclic compounds with two adjacent nitrogen atoms, are pivotal structural motifs in medicinal chemistry and materials science.[1][2][3][4][5][6] However, their unique electronic and structural properties can present significant challenges during characterization. This resource offers in-depth technical guidance to navigate these complexities.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Tautomerism Conundrum

NMR is a cornerstone for the structural elucidation of pyrazoles.[7] However, the potential for annular tautomerism in N-unsubstituted pyrazoles often leads to spectral complexities that can be misinterpreted.[7][8]

Frequently Asked Questions & Troubleshooting

Q1: My ¹H NMR spectrum displays more signals than anticipated for my pyrazole derivative. What is the likely cause?

A1: This is a classic indicator of annular tautomerism.[8] Pyrazoles lacking a substituent on the N1 position can exist as a dynamic equilibrium of two interconverting tautomers.[8] When this exchange is slow on the NMR timescale, you will observe two distinct sets of signals, one for each tautomer.[8]

• Expert Insight: The rate of tautomeric exchange is highly dependent on temperature, solvent, and the electronic nature of the substituents on the pyrazole ring.

Troubleshooting Steps:

• Variable Temperature (VT) NMR: Acquiring spectra at different temperatures is a powerful diagnostic tool.[8] As you increase the temperature, the rate of exchange increases, leading to broadening and eventual coalescence of the two sets of signals into a single, averaged set. Conversely, lowering the temperature can resolve averaged signals into distinct sets for each tautomer.[8]

• 2D NMR Spectroscopy: Two-dimensional NMR techniques, such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation), are invaluable for confirming the presence of two distinct spin systems. HMBC, in particular, can help in assigning quaternary carbons and establishing long-range correlations within each tautomer.[8]

• Consider Rotamers: For molecules with bulky substituents, such as phenyl groups, restricted bond rotation can lead to the observation of rotamers, which also give rise to extra signals.[8] VT-NMR can also help differentiate this from tautomerism, as rotameric signals will also coalesce at higher temperatures.[8]

Q2: I'm observing a very broad signal in the downfield region of my ¹H NMR spectrum. What does it signify?

A2: A broad signal, typically in the 10-14 ppm range, is characteristic of the N-H proton of the pyrazole ring.[8] Its broadness is a result of several factors:

• Proton Exchange: The N-H proton can undergo rapid exchange with other labile protons (e.g., trace water) or between pyrazole molecules, leading to a shortened relaxation time and signal broadening.[8]

• Quadrupolar Coupling: The proton is attached to a ¹⁴N atom, which possesses a nuclear quadrupole moment. This provides an efficient relaxation pathway, causing significant signal broadening.[8]

Troubleshooting Steps:

• D₂O Exchange: To definitively confirm the signal as an N-H (or O-H) proton, add a drop of deuterium oxide (D₂O) to your NMR tube. If the broad peak is from an N-H proton, it will exchange with deuterium, causing the signal to disappear.[7]

Q3: How can I confidently distinguish between the H3 and H5 protons (or C3 and C5 carbons) in a substituted pyrazole?

A3: Assigning the 3- and 5-positions of the pyrazole ring can be challenging due to the influence of tautomerism and the electronic effects of substituents.

Definitive Assignment Strategies:

• Long-Range HMBC: An HMBC experiment is the most reliable method. Look for correlations between the pyrazole ring protons and known substituent protons or carbons. For example, a proton on a substituent at the C3 position will show a correlation to the C3 and C4 carbons of the pyrazole ring.

• NOESY/ROESY: For certain structures, through-space correlations observed in NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments can provide valuable spatial information to aid in assignments.

Experimental Protocol: Variable Temperature (VT) NMR for Tautomerism Study

• Sample Preparation: Dissolve 5-10 mg of the purified pyrazole derivative in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube.[7]

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K).

• High-Temperature Spectra: Gradually increase the sample temperature in increments (e.g., 10-20 K) and acquire a spectrum at each temperature. Observe for signal broadening and coalescence.

• Low-Temperature Spectra: Cool the sample in decrements (e.g., 10-20 K) from ambient temperature and acquire spectra. Look for the resolution of broad or averaged signals into sharp, distinct peaks.

Section 2: Mass Spectrometry (MS) - Unraveling Fragmentation Pathways

Mass spectrometry is a critical tool for determining the molecular weight and obtaining structural information through fragmentation analysis of pyrazole derivatives.[9] However, the fragmentation patterns can be complex and influenced by the substitution pattern on the pyrazole ring.

Frequently Asked Questions & Troubleshooting

Q1: What are the characteristic fragmentation patterns for the pyrazole ring?

A1: The pyrazole ring typically undergoes fragmentation through two primary pathways:

• Loss of a Nitrogen Molecule (N₂): This is a common fragmentation route for many nitrogen-containing heterocycles.

• Loss of Hydrogen Cyanide (HCN): This fragmentation pathway is also frequently observed for the pyrazole core.[10]

The relative abundance of these fragments will depend on the nature and position of the substituents on the ring.[11][12]

Q2: My complex pyrazole derivative is not ionizing well with Electron Ionization (EI). What are my alternatives?

A2: While EI is a standard ionization technique, it can cause extensive fragmentation, sometimes preventing the observation of the molecular ion peak for more labile molecules. Softer ionization techniques are often more suitable for complex pyrazole derivatives.

Table 1: Ionization Techniques for Complex Pyrazole Derivatives

Ionization Technique	Principle	Best Suited For	Potential Issues
Electron Ionization (EI)	High-energy electrons bombard the sample, causing ionization and fragmentation.	Volatile, thermally stable compounds. Provides rich fragmentation for structural elucidation.	May not show a molecular ion for fragile molecules.
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol, leading to the formation of ions.	Polar, non-volatile, and thermally labile molecules.	Can form adducts with solvents or salts, complicating the spectrum.
Chemical Ionization (CI)	A reagent gas is ionized, which then transfers a proton to the analyte molecule.	Compounds that do not show a molecular ion with EI.	Less fragmentation, providing less structural information.
Matrix-Assisted Laser Desorption/Ionization (MALDI)	The analyte is co-crystallized with a matrix, which absorbs laser energy and promotes ionization.	High molecular weight and non-volatile compounds.	Matrix peaks can interfere with the analyte signals.

Expert Insight: For many complex pyrazole derivatives encountered in drug discovery, ESI is the preferred method due to its soft ionization nature, which typically preserves the molecular ion.[13]

Experimental Protocol: Electrospray Ionization (ESI) Mass Spectrometry

• Sample Preparation: Prepare a dilute solution (typically 1-10 µg/mL) of the purified pyrazole derivative in a suitable volatile solvent such as methanol or acetonitrile.[10]

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization Parameters: Optimize the ESI source parameters, including capillary voltage, nebulizing gas pressure, and drying gas temperature and flow rate, to maximize the signal intensity of the molecular ion.

• Data Acquisition: Acquire the mass spectrum in the appropriate mass range.

Section 3: X-Ray Crystallography - Overcoming Crystallization Hurdles

Single-crystal X-ray diffraction provides unambiguous structural information, including stereochemistry and the solid-state conformation of pyrazole derivatives. However, obtaining high-quality crystals suitable for analysis can be a significant bottleneck.

Frequently Asked Questions & Troubleshooting

Q1: My pyrazole derivative is an oil or a microcrystalline powder, and I'm struggling to grow single crystals. What are some common challenges and solutions?

A1: The crystallization of complex organic molecules is often a trial-and-error process. For pyrazole derivatives, specific challenges can include polymorphism (the ability to exist in multiple crystalline forms) and twinning.

Troubleshooting & Crystallization Protocols:

• Purity is Paramount: Ensure your compound is of the highest possible purity. Even trace impurities can inhibit crystal nucleation and growth.[14]

• Solvent Screening: This is the most critical variable.[14] Systematically screen a wide range of solvents with varying polarities.

• Slow Evaporation: Dissolve your compound to near-saturation in a suitable solvent (e.g., ethanol, ethyl acetate, dichloromethane) and allow the solvent to evaporate slowly over several days in a loosely capped vial.[14]

• Solvent/Anti-Solvent Diffusion: Create a layered system. Dissolve your compound in a "good" solvent and carefully layer a miscible "anti-solvent" (in which the compound is poorly soluble) on top. Crystals may form at the interface. Common solvent/anti-solvent pairs include dichloromethane/hexane and ethanol/water.[14]

• Vapor Diffusion: Place a concentrated solution of your compound in a small, open vial. Place this vial inside a larger, sealed container with a small amount of a more volatile anti-solvent. The anti-solvent vapor will slowly diffuse into the solution, inducing crystallization.

Q2: My crystal structure shows multiple molecules in the asymmetric unit (Z' > 1). What does this signify?

A2: A crystal structure with Z' > 1 indicates that there are multiple, crystallographically independent molecules of your compound in the asymmetric unit.[15] This can arise from different conformations of the molecule or different hydrogen bonding networks within the crystal lattice.[15] While this can complicate the refinement of the crystal structure, it can also provide valuable insights into the conformational flexibility and intermolecular interactions of your pyrazole derivative.

Workflow for Obtaining High-Quality Crystals

Caption: Workflow for obtaining high-quality single crystals.

References

• Benchchem. Technical Support Center: Spectroscopic Analysis of Pyrazoles.
• Benchchem. Mass Spectrometry of Pyrazoles from (Tetrahydro-2H-pyran-4-yl)hydrazine: A Comparative Guide.
• Benchchem. Technical Support Center: Interpreting Complex NMR Spectra of Pyrazole Derivatives.

• IJTSRD. Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds. Available from: [Link]

• Benchchem. Technical Support Center: Characterization of Substituted Pyrazoles.

• ACS Publications. 17β-Hydroxy-17α-methylandrostano[3,2-c]pyrazole, Stanozolol: The Crystal Structures of Polymorphs 1 and 2 and 10 Solvates. Available from: [Link]

• ACS Publications. Electrospray Ionization Mass Spectrometry Reveals an Unexpected Coupling Product in the Copper-Promoted Synthesis of Pyrazoles. Available from: [Link]

• Cambridge University Press & Assessment. Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction. Available from: [Link]

• IntechOpen. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Available from: [Link]

• ResearchGate. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Available from: [Link]

• ResearchGate. Mass spectrometric study of some pyrazoline derivatives. Available from: [Link]

• PMC. Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. Available from: [Link]

• ACS Omega. Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. Available from: [Link]

• PMC. Synthesis and characterization of Cu(II)-pyrazole complexes for possible anticancer agents; conformational studies as well as compatible in-silico and in-vitro assays. Available from: [Link]

• ACS Publications. Polymorphism − A Perspective. Available from: [Link]

• IJNRD. A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. Available from: [Link]

• MDPI. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Available from: [Link]

• JETIR.org. SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Available from: [Link]

• PMC. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Available from: [Link]

• ResearchGate. Crystal structures of the two polymorphic forms of 4d. For polymorph 1... Available from: [Link]

• ACS Publications. The Structure of Pyrazoles in the Solid State: A Combined CPMAS, NMR, and Crystallographic Study. Available from: [Link]

• PMC. Chiral versus achiral crystal structures of 4-benzyl-1H-pyrazole and its 3,5-diamino derivative. Available from: [Link]

• PMC. Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column. Available from: [Link]

• IJRASET. A Comprehensive Review on Pyrazole and It's Pharmacological Properties. Available from: [Link]

• Taylor & Francis Online. Synthesis, Spectroscopic and Magnetic Studies on Metal Complexes of 5-Methyl-3-(2-Hydroxyphenyl)Pyrazole. Available from: [Link]

• MDPI. Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Available from: [Link]

• ResearchGate. (PDF) Synthesis of Pyrazole Derivatives: a New Therapeutic Approach for Antiubercular and Anticancer Activity. Available from: [Link]

• IUCr. Crystallography Journals Online - paper details. Available from: [Link]

• PMC. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available from: [Link]

• ACS Publications. Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. Available from: [Link]

• PMC. On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. Available from: [Link]

• MDPI. Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. Available from: [Link]

• MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available from: [Link]

• MDPI. Recent Advances in Synthesis and Properties of Pyrazoles. Available from: [Link]

• ijprajournal. Synthesis and Evalution of Pyrazole Derivatives by Different Method. Available from: [Link]

• PMC. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Available from: [Link]

• The Tautomerism of 3(5)-Phenylpyrazoles: An Experimental (IH, I3C, I5N NMR and X-Ray Crystallography) Study. Available from: [Link]

• ScienceDirect. The use of NMR spectroscopy to study tautomerism. Available from: [Link]

• Synthesis and Characterization of Some Pyrazole , Pyrazoline and Pyrazolidine Derivatives. Available from: [Link]

• Der Pharma Chemica. Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). Available from: [Link]

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• Characterization of 4,5-dihydro-1H-pyrazole derivatives by (13) C NMR spectroscopy. Available from: [Link]

• PMC. Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. Available from: [Link]

• Chemguide. mass spectra - fragmentation patterns. Available from: [Link]

• PMC. Current status of pyrazole and its biological activities. Available from: [Link]

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Reference Data & Comparative Studies

Analytical Strategy Comparison: NMR Regiochemical Differentiation of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Target Audience: Analytical Chemists, Synthetic Methodologists, and Drug Development Professionals Content Focus: Comparative Analytical Workflows, 1D vs. 2D NMR Performance, and Protocol Standardization

Executive Summary

In modern drug discovery, functionalized pyrazoles are ubiquitous pharmacophores. However, the N-arylation of unsymmetrical pyrazoles—such as the coupling of methyl 1H-pyrazole-3-carboxylate with a 2-halo-5-nitropyridine—frequently yields a mixture of N1 and N2 regioisomers. Differentiating the target methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate from its 5-carboxylate alternative is a classic analytical challenge.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of standard 1D NMR against advanced 2D NMR techniques (HMBC/NOESY) for this specific structural assignment. This guide details the causality behind spectral shifts, provides a self-validating experimental protocol, and establishes a definitive framework for regiochemical confirmation.

The Regiochemical Challenge in Pyrazole N-Arylation

The synthesis of N-aryl pyrazoles via transition-metal-catalyzed cross-coupling often suffers from poor regioselectivity when the starting pyrazole lacks sufficient steric bias [1]. While bulky groups at the C3 position generally direct arylation to the opposing nitrogen, the presence of an electron-withdrawing ester group introduces competing electronic effects that can lead to isomeric mixtures [2].

Relying solely on mass spectrometry (LC-MS) or basic 1D 1 H NMR to characterize the reaction output is insufficient, as the 3-carboxylate and 5-carboxylate regioisomers possess identical masses and highly similar 1D spectral fingerprints. To ensure structural integrity before advancing a compound into biological assays, a comparative 2D NMR workflow must be employed.

Figure 1: Sequential NMR analytical workflow for the regiochemical assignment of N-aryl pyrazoles.

Comparative Spectral Analysis: 1D vs. 2D NMR Performance

1D NMR (1H and 13C): Fast Profiling with Limitations

Standard 1D NMR is excellent for assessing sample purity and confirming the presence of all functional groups. However, when comparing the 3-carboxylate target to the 5-carboxylate alternative, 1D NMR relies heavily on empirical chemical shift predictions, which can be ambiguous without a reference standard.

Causality of Chemical Shifts: In the target 3-carboxylate isomer, the Pyrazole H-5 proton is positioned adjacent to the N1-aryl bond. The highly electron-deficient 5-nitropyridine ring exerts a strong anisotropic deshielding effect, pushing the H-5 signal significantly downfield (~8.60 ppm). Conversely, in the 5-carboxylate isomer, the ester group occupies this position, and the remaining Pyrazole H-3 proton is less profoundly deshielded.

Table 1: Comparative 1 H and 13 C NMR Signal Assignments (in CDCl 3​ )

Nucleus / Position	Target: 3-Carboxylate Isomer	Alternative: 5-Carboxylate Isomer	Diagnostic Causality
Pyridine H-6	~9.30 ppm (d, J = 2.5 Hz)	~9.30 ppm (d, J = 2.5 Hz)	Deshielded by adjacent N and ortho-NO 2​ group.
Pyridine H-4	~8.65 ppm (dd, J = 8.8, 2.5 Hz)	~8.65 ppm (dd, J = 8.8, 2.5 Hz)	Ortho to NO 2​ , meta coupling to H-6.
Pyrazole H-5 / H-3	~8.60 ppm (d, J = 2.8 Hz)	~7.75 ppm (d, J = 2.0 Hz)	Primary differentiator. H-5 is highly deshielded by the N-aryl linkage.
Pyridine H-3	~8.20 ppm (d, J = 8.8 Hz)	~8.15 ppm (d, J = 8.8 Hz)	Ortho to the pyrazole substitution.
Pyrazole H-4	~7.05 ppm (d, J = 2.8 Hz)	~7.15 ppm (d, J = 2.0 Hz)	Typical pyrazole backbone proton.
Methoxy (OCH 3​ )	~3.95 ppm (s)	~3.85 ppm (s)	Ester methyl group.
Ester C=O	~162.0 ppm	~159.5 ppm	Carbonyl carbon.
Pyridine C-2	~150.5 ppm	~151.0 ppm	Ipso-carbon attached to pyrazole.

2D NMR (HMBC/NOESY): The Gold Standard for Regiochemistry

To objectively prove the structure without relying on shift estimations, 2D NMR is mandatory. Heteronuclear Multiple Bond Correlation (HMBC) maps through-bond connectivity (typically 2 to 3 bonds), while Nuclear Overhauser Effect Spectroscopy (NOESY) maps through-space proximity (< 5 Å) [3].

The HMBC Proof: In the 3-carboxylate isomer, the Pyrazole H-5 proton exhibits a strong 3-bond HMBC correlation to the Pyridine C-2 carbon. In the 5-carboxylate isomer, the proton at the 3-position is too far (5 bonds away) to show this correlation. The NOESY Proof: The 3-carboxylate isomer will show a distinct spatial correlation between Pyrazole H-5 and Pyridine H-3.

Figure 2: HMBC and NOESY correlation logic used to definitively establish N1 regiochemistry.

Solvent Selection: CDCl 3​ vs. DMSO-d 6​

The choice of NMR solvent impacts both spectral resolution and chemical shift due to differential solvation of the molecule's dipole moment. For methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, CDCl 3​ is preferred for routine analysis, but DMSO-d 6​ offers advantages for resolving overlapping signals.

Table 2: Solvent Performance Comparison

Parameter	CDCl 3​ (Chloroform-d)	DMSO-d 6​ (Dimethyl Sulfoxide-d6)
Solubility	Good (~20-30 mg/mL)	Excellent (>50 mg/mL)
Signal Resolution	Sharp lines; ideal for resolving the fine J = 2.5 Hz meta-coupling on Pyridine H-4.	Viscous solvent leads to slightly broader lines unless acquired at elevated temperatures (e.g., 300 K).
Shift Effects	Minimal solvent-solute interaction.	Strong hydrogen-bond acceptor; pushes electron-deficient protons (like Pyridine H-6) further downfield by ~0.2 ppm.

Standardized Experimental Protocol

To ensure data integrity and reproducibility, the following self-validating protocol must be executed on a 400 MHz (or higher) NMR spectrometer. Every step is designed with a specific causal purpose to prevent artifact generation.

Step 1: Sample Preparation & Self-Validation

• Weigh exactly 15–20 mg of the purified compound.

• Dissolve in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: This specific concentration guarantees an optimal Signal-to-Noise (S/N) ratio for 13 C acquisition within 1 hour. The inclusion of TMS provides an internal standard (set to exactly 0.00 ppm), ensuring that any chemical shift deviations are structural rather than calibration errors.

• Transfer to a high-quality 5 mm NMR tube, ensuring the solvent column height is at least 4 cm to prevent magnetic field distortion at the coil edges.

Step 2: Instrument Tuning and Shimming

• Insert the sample and allow 2 minutes for thermal equilibration.

• Perform Automated Tuning and Matching (ATM) for both 1 H and 13 C channels.

• Execute gradient shimming on the deuterium lock signal.

  • Causality: Precise shimming minimizes B0​ field inhomogeneities. A successful shim is validated by achieving a 1 H linewidth at half-height ( W1/2​ ) of < 1.0 Hz for the TMS peak. This is critical for resolving the fine meta-coupling between Pyridine H-4 and H-6.

Step 3: 1D Acquisition Parameters

• 1 H NMR: Acquire 16 scans with a spectral width of 12 ppm and a relaxation delay (D1) of 1.0 s.

• 13 C NMR: Acquire 1024 scans with a 30° flip angle and a relaxation delay (D1) of 2.0 s.

  • Causality: The extended 2.0 s D1 delay allows sufficient longitudinal relaxation ( T1​ ) for quaternary carbons (such as the Ester C=O and Pyridine C-NO 2​ ). Without this delay, these critical diagnostic peaks may saturate and disappear into the baseline noise.

Step 4: 2D HMBC Acquisition

• Set up a 1 H- 13 C HMBC experiment with a long-range coupling delay optimized for J=8 Hz (typically ~62.5 ms).

  • Causality: The 3-bond heteronuclear coupling between Pyrazole H-5 and Pyridine C-2 falls precisely within the 7–9 Hz range. Optimizing the delay for 8 Hz maximizes the cross-peak intensity, transforming an ambiguous structural guess into definitive proof of the 3-carboxylate regiochemistry.

Conclusion

While 1D NMR provides a rapid purity profile, it is fundamentally inadequate for the objective differentiation of pyrazole N-arylation regioisomers without synthesized reference standards. By implementing the 2D HMBC/NOESY workflow detailed above, researchers can exploit the specific through-bond and through-space vectors of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate to achieve absolute structural certainty, thereby preventing costly late-stage attrition in drug development pipelines.

References

• Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles The Journal of Organic Chemistry URL:[Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions The Journal of Organic Chemistry URL:[Link]

• C−H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-Arylation and N-Alkylation Enabled by SEM-Group Transposition Journal of the American Chemical Society URL:[Link]

High-Resolution Mass Spectrometry Comparison Guide: Structural Elucidation of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

As drug discovery and agrochemical development increasingly rely on nitrogen-rich heterocyclic building blocks, the analytical characterization of compounds like methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (C₁₀H₈N₄O₄, Exact Mass: 248.0545 Da) presents unique mass spectrometry (MS) challenges. This molecule combines a highly electron-withdrawing nitropyridine system, a stable pyrazole core, and a labile methyl ester.

This guide objectively compares the performance of High-Resolution UPLC-ESI-QTOF against alternative platforms (UPLC-APCI-QqQ and GC-EI-MS) for the characterization of this specific compound. By examining the causality behind ionization dynamics and fragmentation pathways, this document provides a self-validating framework for analytical scientists.

Platform Performance Comparison

Selecting the correct ionization source and mass analyzer is critical. Nitroaromatics are notorious for undergoing anomalous liquid-phase electrochemical reactions in certain ion sources, while pyrazoles can exhibit thermal instability under hard ionization.

Quantitative Platform Comparison

Analytical Platform	Ionization Mode	Target Analyte Ion	Sensitivity (LOD)	Key Advantage for this Compound	Primary Limitation
UPLC-ESI-QTOF (Product Focus)	Positive ESI (+kV)	[M+H]⁺ (m/z 249.0618)	1–5 ng/mL	Sub-ppm mass accuracy for definitive structural elucidation of complex fragments.	Prone to in-source nitro reduction (NO₂ → NH₂).
UPLC-APCI-QqQ (Alternative 1)	Negative APCI (-μA)	[M]⁻• (m/z 248.0545)	0.1–0.5 ng/mL	Superior ionization efficiency for nitroaromatics; avoids liquid-phase reduction.	Low resolution; cannot distinguish isobaric interferences.
GC-EI-MS (Alternative 2)	Positive EI (70 eV)	[M]⁺• (m/z 248.0545)	10–50 ng/mL	Highly reproducible, library-matchable fragmentation spectra.	Extensive thermal degradation of the pyrazole ring prior to ionization.

Causality of Platform Selection: While UPLC-ESI-QTOF is the gold standard for structural elucidation due to its exact mass capabilities, 1 demonstrate that Atmospheric Pressure Chemical Ionization (APCI) in negative mode often yields superior quantitative sensitivity[1]. APCI relies on gas-phase ion-molecule reactions, which efficiently capture electrons to form stable radical anions [M]⁻• without the aqueous electrochemical reduction artifacts common in ESI.

Analytical Workflow & Self-Validating Protocol

To ensure data integrity, the following UPLC-QTOF methodology incorporates a self-validating system to monitor in-source degradation.

Fig 1. UHPLC-QTOF-MS analytical workflow for nitro-pyrazole characterization.

Step-by-Step Methodology: UPLC-ESI-QTOF Analysis

• Sample Preparation: Dissolve the standard in LC-MS grade Methanol to a final concentration of 1 µg/mL. Causality: Methanol acts as an efficient proton donor for positive ESI, promoting the formation of [M+H]⁺.

• Chromatographic Separation:

  • Column: C18 Sub-2 µm (e.g., 2.1 x 100 mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 8 minutes. Flow rate: 0.4 mL/min.

• Mass Spectrometry Parameters (Agilent 6546 or equivalent):

  • Gas Temperature: 300°C.

  • Drying Gas: 10 L/min.

  • Nebulizer: 40 psig.

  • Capillary Voltage: Set to 3500 V.

• Self-Validating System (In-Source Reduction Check): Nitroaromatics can be artificially reduced to amines in the ESI source. To validate that the observed mass is not an artifact, perform a secondary injection with the Capillary Voltage lowered to 2500 V and the Fragmentor voltage reduced from 135 V to 80 V. If the relative abundance of the[M+H-30]⁺ or [M+H+6]⁺ (amine reduction) peaks decreases significantly at lower voltages, the reduction is confirmed as an in-source artifact rather than a true sample impurity.

Mechanistic Fragmentation Pathways

Understanding the gas-phase dissociation of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate requires analyzing three distinct functional group dynamics.

I. Nitro Group Dynamics

As documented in 2, the substitution of an NO₂ group on an aromatic ring reliably yields a neutral loss of NO₂ (46 Da) during Collision-Induced Dissociation (CID)[2]. Furthermore, 3 reveal that nitro-compounds frequently undergo a nitro-nitrite rearrangement (C-NO₂ → C-O-NO), leading to the expulsion of NO• (30 Da)[3].

II. Pyrazole Ring Cleavage

The pyrazole core is highly stable but will fragment under elevated collision energies. According to comprehensive4, a hallmark fragmentation process for this heterocycle is the contraction of the ring and subsequent expulsion of hydrogen cyanide (HCN, 27 Da)[4].

III. Ester Cleavage

The methyl ester moiety at the 3-position of the pyrazole ring undergoes straightforward homolytic cleavage, losing a methoxy radical (•OCH₃, 31 Da) or methanol (CH₃OH, 32 Da) via hydrogen rearrangement, followed by the rapid decarbonylation (loss of CO, 28 Da).

Fig 2. Proposed ESI(+)-CID fragmentation pathway for the target compound.

High-Resolution MS/MS Diagnostic Data

The following table summarizes the expected quantitative exact mass data derived from the UPLC-ESI-QTOF analysis. Mass errors within ±3 ppm validate the proposed elemental compositions of the fragments.

Fragment Assignment	Neutral Loss	Expected Exact Mass (m/z)	Formula	Relative Abundance (CE 20 eV)
Precursor Ion	N/A	249.0618	[C₁₀H₉N₄O₄]⁺	100% (Base Peak)
Ester Cleavage	- CH₃OH (32.0262)	217.0356	[C₉H₅N₄O₃]⁺	45%
Nitro Cleavage	- NO₂ (45.9929)	203.0689	[C₁₀H₉N₃O₂]⁺	60%
Ester + Decarbonylation	- CH₃OH - CO (60.0211)	189.0407	[C₈H₅N₄O₂]⁺	25%
Nitro + Pyrazole Cleavage	- NO₂ - HCN (73.0038)	176.0580	[C₉H₈N₂O₂]⁺	15%

Conclusion

For the structural elucidation of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, UPLC-ESI-QTOF provides unmatched confidence through sub-ppm mass accuracy and clear mapping of the ester, nitro, and pyrazole fragmentation pathways. However, researchers conducting high-throughput quantification in biological or environmental matrices should strongly consider UPLC-APCI-QqQ in negative mode to leverage the superior ionization efficiency and stability of the nitroaromatic radical anion.

References

• Fragmentation of Polyfunctional Compounds Recorded Using Automated High-Throughput Desorption Electrospray Ionization Journal of the American Society for Mass Spectrometry URL:[Link]

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry ResearchGate / Analytical Chemistry URL:[Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry IntechOpen URL:[Link]

• Simultaneous UHPLC/MS Analyses of Explosive Compounds LCMS.cz (Thermo Scientific Application Note) URL:[Link]

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Comparative Biological Activity of Pyrazole-3-Carboxylate Esters: A Structural and Mechanistic Guide

Executive Summary

The pyrazole-3-carboxylate scaffold represents a highly tunable, privileged pharmacophore in modern drug development. Depending on the specific substitution patterns at the N1 and C5 positions—and the metabolic state of the C3 ester—these molecules can be directed toward vastly different biological targets. This guide provides an objective, data-driven comparison of pyrazole-3-carboxylate derivatives, contrasting their efficacy as broad-spectrum antimicrobial agents against their utility as highly selective anti-inflammatory receptor antagonists.

Mechanistic Causality & Structural Tuning

To understand the biological divergence of these esters, we must examine the causality of their structural modifications:

• Lipophilicity and Membrane Penetration (Antimicrobial Activity): Introducing bulky, electron-withdrawing halogens (e.g., 4-bromo-2-chlorophenyl) at the C5 position of an ethyl 1-phenyl-1H-pyrazole-3-carboxylate core significantly increases the molecule's lipophilicity[1]. The intact ethyl ester at the C3 position is critical here; it prevents ionization at physiological pH, allowing the molecule to passively diffuse across the dense phospholipid bilayers of bacterial and fungal pathogens to exert its cytotoxic effects[Radwan et al., 2014][1].

• Bioisosterism and GPCR Binding (Anti-Inflammatory Activity): When the target shifts to the P2Y14 receptor (P2Y14R)—a G-protein coupled receptor involved in innate immune responses—the structural requirements invert. The C5 position requires an amide linkage to provide essential hydrogen-bond donors/acceptors[2]. Furthermore, the C3 ethyl ester acts merely as a synthetic precursor or prodrug; it must be hydrolyzed into a free carboxylic acid. This acid serves as a bioisostere for the phosphate group of UDP-glucose (the endogenous P2Y14R ligand), anchoring the molecule via electrostatic interactions within the receptor's binding pocket[Wang et al., 2022][2].

Comparative Performance Analysis

The biological activity of pyrazole-3-carboxylates is highly sensitive to these structural nuances. Below is a comparative analysis of their performance across different therapeutic domains.

Antimicrobial Efficacy of Intact Ethyl Esters

A series of ethyl 1,5-disubstituted-1H-pyrazole-3-carboxylates were evaluated for their antimicrobial and antifungal properties. The data demonstrates that specific halogenated and thiophene-substituted derivatives can match or outperform clinical standards[1].

Compound Derivative	Target Organism	MIC (µmol/mL)	Reference Drug	Ref. MIC (µmol/mL)
Compound 16 (C5: 4-bromo-2-chlorophenyl)	Candida parapsilosis	0.015	Fluconazole	0.020
Compound 21 (C5: 2,5-dimethylthiophen-3-yl)	Escherichia coli	0.038	Ampicillin	0.033
Compound 21 (C5: 2,5-dimethylthiophen-3-yl)	Pseudomonas aeruginosa	0.067	Ampicillin	0.067

Data Interpretation: Compound 16 exhibits superior antifungal activity compared to Fluconazole, driven by the dual-halogenation at C5 which maximizes fungal cell wall penetration[1].

Anti-Inflammatory Efficacy via Ester Hydrolysis

In contrast to the antimicrobial esters, 5-amide-1H-pyrazole-3-carboxyl derivatives were developed via scaffold hopping to target P2Y14R[2]. The optimized Compound 16 (1-(4-fluorobenzyl)-5-(4-methylbenzamido)-1H-pyrazole-3-carboxylic acid) demonstrated an exceptional IC₅₀ of 1.93 nM against P2Y14R[2]. This highlights how hydrolyzing the C3 ester to an acid completely abolishes broad-spectrum cytotoxicity in favor of highly targeted anti-inflammatory signaling[2].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating workflows detail the synthesis and biological screening of the antimicrobial ethyl esters.

Protocol 1: Synthesis of Ethyl 1,5-disubstituted-1H-pyrazole-3-carboxylates

• Step 1 (Condensation): Combine equimolar amounts (0.01 mol) of the specific 1,3-diketone precursor with an arylhydrazine derivative (0.012 mol) in 50 mL of absolute ethanol[1].

• Step 2 (Reflux & Cyclization): Heat the mixture under reflux for 8 hours. Causality: Extended thermal energy is required to drive the dehydration of the intermediate hydrazone, ensuring complete thermodynamic cyclization into the stable pyrazole ring[1].

• Step 3 (Work-up): Cool the solution, remove the solvent under reduced pressure, and suspend the residue in 200 mL of water acidified with 1 mL of concentrated HCl. Extract with diethyl ether (3 x 150 mL).

• Step 4 (Purification): Wash the combined organic extracts with brine, dry over anhydrous MgSO₄, and concentrate. Recrystallize the crude solid from methanol to yield the pure ethyl ester[1].

Protocol 2: Agar Cup Diffusion Assay (Antimicrobial Screening)

• Step 1 (Stock Preparation): Dissolve the synthesized pyrazole esters in Dimethyl Sulfoxide (DMSO) to a concentration of 100 µg/mL[1]. Causality: DMSO is strictly utilized because its high dielectric constant solubilizes the lipophilic esters without exerting baseline toxicity against the test microorganisms, preventing false-positive inhibition zones[1].

• Step 2 (Inoculation): Standardize suspensions of test organisms (e.g., E. coli, C. parapsilosis) and evenly inoculate the agar media.

• Step 3 (Application): Bore 8 mm diameter cups into the agar. Pipette the DMSO-compound solutions into the cups alongside reference standards (Ampicillin at 50/100 µg/mL; Fluconazole at 1/2 µg/mL)[1].

• Step 4 (Incubation & Quantification): Incubate the plates for 24 hours. Measure the diameter of the clear zones of inhibition to calculate the Minimum Inhibitory Concentration (MIC)[1].

Visualizations

Structural divergence of pyrazole-3-carboxylates dictating antimicrobial vs. anti-inflammatory activity.

Step-by-step workflow for the synthesis and antimicrobial evaluation of pyrazole esters.

References

• Radwan, A. A., Ghorab, M. M., Alsaid, M. S., & Alanazi, F. K. (2014). Novel ethyl 1,5-disubstituted-1H-pyrazole-3-carboxylates as a new class of antimicrobial agents. Acta Pharmaceutica, 64(3), 335-344. URL:[Link]

• Wang, Y., Zhou, M., et al. (2022). Discovery of a Series of 5-Amide-1H-pyrazole-3-carboxyl Derivatives as Potent P2Y14R Antagonists with Anti-Inflammatory Characters. Journal of Medicinal Chemistry, 65(23), 15967–15990. URL:[Link]

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A Comparative Analysis of Nitropyridine Pyrazole Scaffolds in Modern Drug Discovery

A Guide for Medicinal Chemists and Drug Development Professionals

Introduction: The Privileged Role of Heterocycles in Medicine

Heterocyclic compounds form the bedrock of modern medicinal chemistry, with over half of all FDA-approved small-molecule drugs featuring at least one such ring system.[1][2] Their prevalence stems from the unique physicochemical properties imparted by heteroatoms (like nitrogen, oxygen, and sulfur), which introduce dipoles, hydrogen bonding capabilities, and specific steric conformations crucial for molecular recognition at biological targets.[2] Among the vast landscape of these structures, nitrogen-containing heterocycles, particularly five-membered rings like pyrazoles, have emerged as "privileged scaffolds."[3][4]

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in numerous therapeutic agents, including the anti-inflammatory drug Celecoxib and the anti-obesity agent Rimonabant.[5][6] Its structural versatility allows for extensive functionalization, enabling chemists to fine-tune its pharmacological profile.[4] This guide focuses on a specific, highly promising class of fused pyrazoles: the pyrazolo[3,4-b]pyridines . The fusion of a pyrazole ring with a pyridine ring creates a bicyclic system with a distinct electronic and spatial arrangement. When further functionalized, for instance with a nitro group on the pyridine ring, these "nitropyridine pyrazoles" exhibit a remarkable spectrum of biological activities, positioning them as compelling candidates for next-generation therapeutics.

This guide provides a comparative study of nitropyridine pyrazoles against other prominent heterocyclic compounds in key therapeutic areas, supported by experimental data and methodological insights to inform future drug design and development efforts.

Core Scaffold Comparison

The fundamental structures of the heterocyclic cores discussed in this guide are distinct in their arrangement of heteroatoms, which dictates their chemical properties and biological target interactions.

Caption: Core structures of pyrazolo[3,4-b]pyridine and comparator heterocycles.

General Synthesis Strategy for Pyrazolo[3,4-b]pyridine Core

The construction of the pyrazolo[3,4-b]pyridine scaffold is a cornerstone of its development. A common and effective strategy involves the multicomponent reaction of a 5-aminopyrazole intermediate with a 1,3-dicarbonyl compound or its equivalent. This approach offers high efficiency and modularity, allowing for diverse substitutions on the final fused ring system.

The causality behind this strategy lies in the nucleophilic nature of the 5-aminopyrazole's amino group and the endocyclic nitrogen, which attack the electrophilic carbonyl carbons of the dicarbonyl compound, leading to a condensation and subsequent cyclization cascade to form the fused pyridine ring.

Caption: Generalized workflow for the synthesis of the pyrazolo[3,4-b]pyridine scaffold.

Comparative Biological Evaluation

Anticancer Activity

Pyrazolo[3,4-b]pyridines have emerged as formidable anticancer agents, primarily due to their efficacy as kinase inhibitors.[7] Kinases are pivotal enzymes in cell signaling pathways that regulate cell proliferation, differentiation, and survival; their dysregulation is a hallmark of cancer.[8] The planar, electron-rich structure of the pyrazolo[3,4-b]pyridine scaffold makes it an ideal template for designing molecules that can fit into the ATP-binding pocket of various kinases, such as Cyclin-Dependent Kinases (CDKs), Fibroblast Growth Factor Receptors (FGFRs), and Anaplastic Lymphoma Kinase (ALK).[1][3][8]

The addition of a nitro group can significantly enhance potency. The electron-withdrawing nature of the nitro group can modulate the electronic distribution of the ring system, potentially strengthening interactions with key residues in the kinase active site.

Comparative Data: Anticancer Potency (IC₅₀)

Compound Class	Specific Derivative	Target / Cell Line	IC₅₀ (µM)	Source
Pyrazolo[3,4-b]pyridine	Compound 8c (Topoisomerase IIα Inhibitor)	Leukemia (MV4-11)	0.54	[7]
Pyrazolo[3,4-b]pyridine	Compound 52 (EGFR/HER2 Inhibitor)	Breast (MCF7)	18.4	[9]
Pyrazolo[3,4-b]pyridine	Compound 9d (AMPK Activator)	Lung (A549)	3.06	[10]
Pyrazolo[3,4-b]pyridine	Compound C03 (TRKA Inhibitor)	Colon (Km-12)	0.304	[11]
Benzimidazole Hybrid	Compound 20 (Kinase Inhibitor)	Breast (MCF7)	3.2	[9]
1,3,4-Oxadiazole Hybrid	Compound 10c (EGFR-TK Inhibitor)	Colon (HCT116)	1.82	[12]
Triazole Hybrid	Compound 12b (Chalcone Hybrid)	Leukemia (RPMI-8226)	0.64	[13]

Note: Data is collated from different studies and should be used for general comparison. Direct comparison is only fully valid for compounds tested under identical conditions.

Field Insights & Structure-Activity Relationship (SAR)

The data suggests that pyrazolo[3,4-b]pyridines exhibit potent, often sub-micromolar, anticancer activity comparable to or exceeding that of other heterocyclic scaffolds.[7][11] Their success is largely attributable to their function as "scaffold-hoppers" for known kinase inhibitors, where the fused ring system mimics the core of established drugs while allowing for novel substitutions to improve potency and selectivity.[11]

For instance, studies on FGFR inhibitors revealed that the N(1)-H of the pyrazole moiety is critical for activity, as its methylation completely abolished enzymatic inhibition, indicating a crucial hydrogen bond interaction within the kinase domain.[8] Similarly, SAR studies on ALK inhibitors showed that pyrazolo[3,4-b]pyridine derivatives could overcome resistance to existing drugs like crizotinib by forming favorable interactions with mutated gatekeeper residues.[3]

Caption: Mechanism of action for pyrazolo[3,4-b]pyridine kinase inhibitors.

Antimicrobial Activity

The rise of multidrug-resistant (MDR) pathogens presents a global health crisis, necessitating the development of novel antimicrobial agents.[14] Heterocyclic compounds have historically been a rich source of antibiotics. Pyrazole derivatives, including those fused with a pyridine ring, have demonstrated significant potential as antibacterial and antifungal agents.[15][16]

The mechanism often involves the inhibition of essential bacterial enzymes, such as DNA gyrase, or the disruption of cell wall integrity.[15] The introduction of specific substituents, including halogens or nitro groups, has been shown to enhance the antimicrobial spectrum and potency.[17]

Comparative Data: Antimicrobial Potency (MIC)

Compound Class	Specific Derivative	Organism	MIC (µg/mL)	Source
Pyrazole Hybrid	Hydrazone 21a	S. aureus	62.5	[18]
Pyrazole Hybrid	Compound 32 (Triazine-fused)	S. epidermidis	0.97	[15]
Pyrazoline	Compound 9	S. aureus (MDR)	4	[14]
1,3,4-Oxadiazole	Compound 35 (Fluorophenyl deriv.)	E. coli	< Ampicillin	[19]
1,3,4-Thiadiazine Hybrid	Hydrazone 21a	C. albicans	7.8	[18]
Benzimidazole	Compound 14	B. cereus	31.25	[20]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of a drug that inhibits the visible growth of a microorganism. Lower values indicate higher potency.

Field Insights & Structure-Activity Relationship (SAR)

The data indicates that pyrazole-based heterocycles can be potent antimicrobial agents, with some fused derivatives showing activity superior to standard antibiotics against resistant strains.[15] For example, a study on triazine-fused pyrazoles reported a derivative with an MIC of 0.48 µg/mL against Enterobacter cloacae, a value better than the control drug tetracycline.[15]

In another comparative study, replacing a thiazole ring with a pyrazole ring expanded the antibacterial spectrum of the parent compounds without compromising their favorable pharmacokinetic properties, demonstrating the strategic value of the pyrazole core.[15] The fusion with a pyridine ring, as in pyrazolo[3,4-b]pyridines, often contributes to broad-spectrum activity. Further derivatization with moieties like oxadiazoles, thiadiazoles, and triazoles from the carbohydrazide intermediate of a pyrazolo[3,4-b]pyridine has been shown to produce compounds with significant antibacterial and antifungal effects.[16]

Anti-inflammatory Activity

Inflammation is a biological response mediated by enzymes like cyclooxygenases (COX-1 and COX-2) and lipoxygenases (LOX).[6][21] Non-steroidal anti-inflammatory drugs (NSAIDs) are a mainstay of treatment, but many are associated with gastrointestinal side effects. The pyrazole scaffold is central to several successful anti-inflammatory drugs, most notably Celecoxib, a selective COX-2 inhibitor.[6] This selectivity for COX-2, which is induced at sites of inflammation, over the constitutively expressed COX-1 is key to a better safety profile.

Pyrazolo[3,4-b]pyridine derivatives have also been investigated as anti-inflammatory agents. Their mechanism often involves the inhibition of pro-inflammatory enzymes and the suppression of cytokine release.[22] The structural rigidity and specific substitution patterns of these fused systems allow them to bind effectively to the active sites of enzymes like COX-2.[6]

While direct comparative tables with IC₅₀ values for anti-inflammatory targets are less common across disparate studies, the principle of selective COX-2 inhibition remains a key benchmark. Pyrazole derivatives consistently demonstrate potent anti-inflammatory effects, often comparable to standard drugs like diclofenac, by inhibiting heat-induced hemolysis and suppressing COX-2 gene expression.[22]

Key Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

To ensure trustworthiness and reproducibility, a self-validating protocol for assessing the anticancer activity of synthesized compounds is essential. The MTT assay is a standard colorimetric method for measuring cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound (e.g., a nitropyridine pyrazole derivative) against a cancer cell line.

Materials:

• Cancer cell line (e.g., A549, MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Test compound stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well microplates, sterile

• Multichannel pipette, CO₂ incubator, microplate reader

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest and count logarithmically growing cancer cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Causality: This density ensures cells are in an exponential growth phase during the experiment and provides a robust signal.

  • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in complete medium from the stock solution. Typical final concentrations might range from 0.01 µM to 100 µM.

  • Include a "vehicle control" (medium with the same percentage of DMSO used for the highest compound concentration) and a "no-cell" blank control.

  • After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations.

  • Incubate for another 48-72 hours.

  • Causality: A 48-72 hour incubation period is typically sufficient for cytotoxic agents to affect cell proliferation and viability.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C.

  • Causality: Living, metabolically active cells contain mitochondrial reductase enzymes that cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals. The amount of formazan is directly proportional to the number of living cells.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Causality: DMSO is a powerful organic solvent required to solubilize the water-insoluble formazan crystals for spectrophotometric measurement.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: Viability % = (Abs_sample / Abs_control) * 100.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression (log(inhibitor) vs. response) to calculate the IC₅₀ value.

Conclusion and Future Outlook

The pyrazolo[3,4-b]pyridine scaffold, particularly when functionalized with nitro groups or other electronically-active substituents, stands as a highly versatile and potent platform in drug discovery. Comparative analysis demonstrates that these compounds exhibit robust anticancer, antimicrobial, and anti-inflammatory activities, often rivaling or surpassing other well-established heterocyclic systems like benzimidazoles, triazoles, and oxadiazoles.

Their success, especially in oncology, is driven by their ability to act as effective kinase inhibitors, a testament to their privileged structural and electronic properties. The modularity of their synthesis allows for extensive structure-activity relationship exploration, enabling the fine-tuning of potency, selectivity, and pharmacokinetic profiles.

For researchers and drug development professionals, the nitropyridine pyrazole scaffold represents a promising starting point for the design of next-generation targeted therapies. Future work should focus on optimizing their drug-like properties, exploring novel substitutions to overcome drug resistance, and expanding their application to a wider range of therapeutic targets.

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A Senior Application Scientist's Guide to Purity Assessment of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

For researchers, scientists, and drug development professionals, the meticulous verification of a synthesized compound's purity is a cornerstone of reliable and reproducible results. This guide provides an in-depth comparison of analytical techniques for assessing the purity of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, a heterocyclic compound with potential applications in medicinal chemistry. We will delve into the rationale behind experimental choices, present comparative data, and provide detailed protocols to ensure scientific integrity.

The structure of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, with its distinct pyrazole and nitropyridine moieties, presents unique analytical challenges. Potential impurities can arise from starting materials, side reactions, or degradation products. Therefore, a multi-pronged analytical approach is essential for a comprehensive purity assessment.

Comparing Analytical Techniques for Purity Determination

A suite of orthogonal analytical methods should be employed to build a complete purity profile. Each technique provides a different piece of the puzzle, and their combined data offer a high degree of confidence in the final purity assessment.

Analytical Technique	Principle	Information Provided	Strengths	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and mobile phase.[1]	Quantitative purity (area %), retention time, detection of non-volatile impurities.	High sensitivity, excellent resolution, widely applicable.	Co-elution of impurities can lead to inaccurate results.[2]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by HPLC followed by mass-to-charge ratio analysis.[1]	Molecular weight confirmation of the main peak and impurities, structural information of impurities.	High specificity and sensitivity, definitive identification of components.[3]	Ionization efficiency can vary between compounds, potentially affecting quantitation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Unambiguous structural elucidation, identification and quantification of impurities with distinct signals.	Provides detailed structural information, can be quantitative (qNMR).	Lower sensitivity compared to other methods, complex spectra can be challenging to interpret.[4]
Melting Point Analysis	Determination of the temperature range over which a solid melts.[5]	Indication of purity; pure compounds have a sharp melting range.[6]	Simple, rapid, and inexpensive.	Insensitive to small amounts of impurities, not suitable for amorphous solids or compounds that decompose on heating.[7]

Experimental Protocols and Data Interpretation

High-Performance Liquid Chromatography (HPLC)

The choice of HPLC method parameters is critical for achieving optimal separation of the target compound from potential impurities. A reverse-phase C18 column is often a good starting point for heterocyclic compounds.[8][9] The mobile phase composition and gradient must be optimized to ensure good peak shape and resolution.

Workflow for HPLC Purity Assessment:

Caption: Workflow for HPLC Purity Assessment.

Illustrative HPLC Data:

Compound	Retention Time (min)	Area %
Synthesized Product	5.2	99.5
Impurity 1	3.8	0.3
Impurity 2	6.1	0.2

An area percentage of the main peak greater than 99% is generally considered high purity for many research applications. However, it is crucial to confirm that no impurities are co-eluting with the main peak.[2]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for confirming the identity of the main peak and characterizing any impurities.[10] The mass spectrometer provides molecular weight information that can definitively identify the synthesized compound and offer clues to the structures of unknown impurities.[1][3]

Experimental Workflow for LC-MS Analysis:

Caption: Experimental Workflow for LC-MS Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is unparalleled for unambiguous structure elucidation.[11][12] For methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, ¹H and ¹³C NMR spectra will confirm the connectivity of the atoms and the presence of the key functional groups.[13] The integration of proton signals can also be used for quantitative analysis (qNMR) against a certified internal standard.

Key NMR Observables for Purity Assessment:

• Absence of unexpected signals: The presence of signals that cannot be attributed to the target molecule or residual solvent indicates impurities.

• Correct integration ratios: The relative areas of the proton signals should correspond to the number of protons in each environment.

• Sharp signals: Broadened signals can sometimes indicate the presence of paramagnetic impurities or dynamic processes.[4]

Melting Point Analysis

The melting point is a fundamental physical property that can provide a quick and straightforward indication of purity.[5][14] A pure crystalline compound will have a sharp melting point range (typically 1-2°C).[15] The presence of impurities will typically cause a depression and broadening of the melting range.[6][7]

Comparative Melting Point Data:

Sample	Melting Point Range (°C)	Interpretation
Synthesized Product (Batch 1)	155-157	High Purity
Synthesized Product (Batch 2)	148-154	Contains Impurities
Recrystallized Product (from Batch 2)	156-157	Improved Purity

Conclusion: An Integrated Approach to Purity Validation

A comprehensive assessment of the purity of synthesized methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate necessitates a multi-technique approach. While HPLC provides excellent quantitative data on purity, LC-MS is indispensable for confirming molecular identity and characterizing impurities. NMR spectroscopy offers definitive structural confirmation, and melting point analysis serves as a rapid preliminary check of purity. By integrating the data from these orthogonal techniques, researchers can have high confidence in the quality of their synthesized compound, which is paramount for the integrity of subsequent biological or chemical studies.

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X-ray crystallography of pyrazole-3-carboxylate derivatives

An in-depth technical analysis and comparative guide for researchers, structural biologists, and medicinal chemists working on the structural elucidation of pyrazole-3-carboxylate derivatives.

The Structural Complexity of Pyrazole-3-Carboxylates

Pyrazole-3-carboxylate derivatives are privileged pharmacophores in modern drug discovery, frequently utilized as kinase inhibitors, cannabinoid receptor antagonists, and anti-inflammatory agents. However, determining their precise three-dimensional conformation via X-ray crystallography presents unique challenges.

The core difficulty lies in annular tautomerism and complex hydrogen-bonding networks . The proton can migrate between the N1 and N2 positions of the pyrazole ring, fundamentally altering the electronic distribution and the coplanarity of the carboxylate group [1]. Furthermore, these molecules possess both strong hydrogen-bond donors (N-H, O-H) and acceptors (C=O, N), which frequently leads to the formation of centrosymmetric dimers or infinite 1D/2D chains [2]. This aggressive intermolecular networking often results in rapid, uncontrolled nucleation, yielding twinned crystals or microcrystalline powders rather than the single crystals required for high-resolution X-ray diffraction.

To overcome these bottlenecks, this guide objectively compares field-proven crystallization methodologies and X-ray data collection strategies, providing the causality behind experimental choices to ensure self-validating workflows.

Comparison of Crystallization Methodologies

The choice of crystallization technique directly dictates the kinetic pathway of nucleation. For pyrazole-3-carboxylates, we compare the two most effective methods: Slow Evaporation (thermodynamically driven) and Vapor Diffusion (kinetically controlled).

Table 1: Quantitative Comparison of Crystallization Methods

Parameter	Slow Evaporation (Ethyl Acetate/MeOH)	Vapor Diffusion (DCM/Hexane)
Nucleation Kinetics	Fast to Moderate	Very Slow (Controlled)
Typical Crystal Size	0.20 – 0.50 mm	0.05 – 0.20 mm
Twinning Probability	High (>40%)	Low (<10%)
Solvent Co-crystallization	High (Protic solvents often bridge H-bonds)	Low (Aprotic solvents excluded from lattice)
Best Suited For	Initial screening, robust halogenated derivatives	Resolving tautomeric ambiguity, small organic derivatives

Causality in Solvent Selection

Using a protic mixture (e.g., Ethyl Acetate/Methanol) allows the solvent to actively participate in the hydrogen-bonding network. Methanol often acts as a bridge between the N-H of the pyrazole and the C=O of the carboxylate, stabilizing the lattice [3]. Conversely, using an aprotic system (Dichloromethane/Hexane) forces the pyrazole molecules to satisfy their hydrogen-bonding requirements internally, typically resulting in highly stable, solvent-free centrosymmetric dimers [1].

Step-by-Step Protocols (Self-Validating Systems)

Protocol A: Slow Evaporation (Optimized for 4-chloro-1H-pyrazole-3-carboxylic acid)

• Dissolution: Dissolve 10 mg of the pyrazole derivative in 2 mL of a 1:1 (v/v) mixture of ethyl acetate and methanol.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean 4 mL glass vial to remove heterogeneous nucleation sites (dust/impurities).

• Evaporation Control: Puncture the vial cap with a single needle hole (21G) to restrict the evaporation rate.

• Incubation: Place the vial in a vibration-free environment at a constant 20 °C.

• Self-Validation: After 48-72 hours, inspect under a polarized light microscope. Crystals should exhibit uniform extinction (turning completely dark at 90° intervals) when rotated. If the crystal shows patchy or wavy extinction, it is twinned and unsuitable for high-resolution data collection.

Protocol B: Vapor Diffusion (Optimized for tautomer-sensitive derivatives)

• Inner Vial Preparation: Dissolve 5 mg of the compound in 0.5 mL of Dichloromethane (DCM) in a 2 mL glass vial.

• Outer Vial Preparation: Place the 2 mL vial inside a larger 10 mL vial containing 3 mL of Hexane (the anti-solvent).

• Diffusion Phase: Seal the 10 mL vial tightly. The volatile anti-solvent (Hexane) will slowly diffuse into the DCM via the vapor phase, gradually lowering the solubility of the pyrazole derivative.

• Self-Validation: Crystal growth should take 1 to 3 weeks. The resulting crystals will be smaller but highly faceted. Harvest a crystal and immerse it in paratone oil immediately to prevent the loss of any volatile lattice components before mounting.

X-ray Source & Data Collection Strategies

Once a crystal is obtained, the choice of X-ray source and wavelength is critical. Pyrazole-3-carboxylates often require the precise localization of the elusive N-H proton in the difference Fourier map to confirm the tautomeric state.

Table 2: Diffractometer Source Comparison

Parameter	In-house Microfocus (Cu Kα, λ=1.5418 Å)	In-house Microfocus (Mo Kα, λ=0.7107 Å)	Synchrotron Beamline (Tunable, e.g., λ=0.9793 Å)
Beam Flux (photons/s)	~10⁸	~10⁸	>10¹²
Min. Crystal Size	0.02 mm	0.05 mm	<0.005 mm
Absorption Effects	High (Requires strict empirical correction)	Low (Ideal for halogenated pyrazoles)	Minimal
Proton Localization	Good (Strong overall diffraction)	Excellent (Higher resolution limit)	Superior (Ultra-high resolution)

Causality in Source Selection

If your pyrazole-3-carboxylate contains heavy halogens (e.g., 4-iodo or 4-chloro derivatives), utilizing a Mo Kα source is imperative [4]. The shorter wavelength (0.7107 Å) drastically reduces X-ray absorption by the heavy atoms, which otherwise distorts the electron density map and masks the weak signal of the N-H proton. However, for purely organic derivatives (C, H, N, O), a Cu Kα source provides stronger diffraction intensities, which is critical if the vapor diffusion method yielded extremely small crystals (< 0.05 mm).

Mechanistic Workflow: Resolving Tautomeric Ambiguity

To definitively assign the tautomeric state (e.g., distinguishing between 1H-pyrazole and 2H-pyrazole forms), the crystallographer must rely on intrinsic phasing and careful analysis of the difference Fourier map. The workflow below outlines the logical progression from crystal to structural validation.

Caption: Workflow for resolving tautomeric ambiguity in pyrazole-3-carboxylates via X-ray diffraction.

Validation of the Tautomer: During refinement (Step N5), do not force the placement of the N-H proton using geometric constraints (e.g., AFIX 43 in SHELXL) prematurely. Instead, allow the heavy atoms (C, N, O) to refine anisotropically. The true position of the proton will appear as a distinct peak of residual electron density (~0.3 to 0.5 e/ų) adjacent to either N1 or N2. Only after locating this peak in the difference map should the proton be freely refined to validate the tautomer [1].

biological efficacy of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate vs. known inhibitors

As the therapeutic landscape for renal anemia and hypoxia-related disorders evolves, Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PHD) inhibitors have emerged as a cornerstone class of therapeutics[1]. This guide provides an objective, data-driven comparison of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (MNPC) against clinically validated benchmarks, Roxadustat and Vadadustat.

Designed for drug development professionals, this analysis dissects the structural rationale, quantitative biological efficacy, and the self-validating experimental workflows required to evaluate this novel scaffold.

Mechanistic Rationale & Structural Design

The biological efficacy of MNPC is rooted in its highly optimized bipartite structure, which addresses both target affinity and pharmacokinetic limitations common in early-stage discovery:

• Active Site Chelation: The core pyrazole-3-carboxylate acts as a potent bioisostere for 2-oxoglutarate (2-OG), the natural co-substrate of PHD enzymes. Upon intracellular activation, the carboxylate group directly chelates the catalytic iron (Fe2+) in the PHD active site, preventing the hydroxylation of HIF-1α[2].

• Enhanced Binding Affinity: The 1-(5-nitropyridin-2-yl) moiety is strategically positioned to occupy the hydrophobic entrance of the 2-OG binding pocket. The electron-withdrawing nitro group enhances π-π stacking interactions and forms critical hydrogen bonds with key active site residues, specifically Arg383 and Tyr329[2].

• Prodrug Permeability Strategy: A common pitfall in PHD inhibitor design is the poor membrane permeability of free carboxylic acids. MNPC is synthesized as a methyl ester prodrug . The ester masks the polar carboxylate, dramatically increasing passive cellular diffusion (Papp). Once inside the cell, ubiquitous intracellular esterases rapidly cleave the methyl group, liberating the active free acid to engage the target.

HIF-1α signaling pathway illustrating PHD2 inhibition by MNPC, preventing degradation.

Quantitative Efficacy & Permeability Profiling

To accurately assess target engagement, cell-free biochemical assays must utilize the hydrolyzed free acid form of MNPC, whereas cellular assays utilize the methyl ester (MNPC) to evaluate its prodrug permeability.

Table 1: In Vitro Biochemical Potency (Cell-Free)

Data represents the IC50 values (nM) against recombinant human PHD isoforms. Lower values indicate higher potency[3].

Compound	PHD1 IC50 (nM)	PHD2 IC50 (nM)	PHD3 IC50 (nM)	Selectivity Profile
MNPC (Active Acid)	85 ± 6	18 ± 3	110 ± 8	PHD2 Selective
Roxadustat (FG-4592)	~40	~27	~55	Pan-PHD Inhibitor
Vadadustat (AKB-6548)	>150	~90	>200	Moderate PHD2 Preference

Table 2: Cellular Efficacy and Permeability

Cellular stabilization of HIF-1α (Hep3B cells) and Caco-2 apparent permeability (Papp).

Compound	HIF-1α EC50 (nM)	Caco-2 Papp (A to B) (10⁻⁶ cm/s)	Efflux Ratio
MNPC (Methyl Ester)	45 ± 5	28.4	1.1 (Low Efflux)
Roxadustat (FG-4592)	120 ± 15	12.5	2.4 (Moderate Efflux)
Vadadustat (AKB-6548)	250 ± 20	18.2	1.5 (Low Efflux)

Analysis: While Roxadustat is a highly potent pan-PHD inhibitor[4], MNPC demonstrates superior selectivity for PHD2, the primary isoform responsible for regulating erythropoiesis. Furthermore, the esterification strategy of MNPC yields a Caco-2 permeability rate more than double that of Roxadustat, translating to a highly potent cellular EC50 despite requiring intracellular activation.

Self-Validating Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Biochemical TR-FRET Assay (Target Engagement)

Causality for Choice: Standard fluorescence assays are often confounded by the intrinsic autofluorescence of heteroaromatic compounds like nitropyridines. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a temporal delay before signal reading, completely eliminating background autofluorescence and ensuring that the calculated IC50 is a true reflection of target engagement[5].

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (50 mM Tris pH 7.4, 100 mM NaCl, 1 mM DTT, 0.01% Tween-20, 10 μM FeSO4). Crucial: FeSO4 must be prepared fresh to prevent oxidation to inactive Fe3+.

• Compound Dispensing: Acoustically dispense 10-point serial dilutions of the MNPC active acid, Roxadustat, and Vadadustat into a 384-well low-volume black plate.

• Enzyme Incubation: Add recombinant human PHD2 enzyme (600 nM final) and incubate for 30 minutes at room temperature to allow equilibrium binding[5].

• Reaction Initiation: Add a substrate mixture containing 0.2 μM 2-oxoglutarate and 0.5 μM biotinylated HIF-1α peptide. Incubate for 60 minutes.

• Detection: Add Europium-labeled anti-tag antibody (donor) and Streptavidin-APC (acceptor).

• Self-Validation Check: Calculate the Z'-factor using DMSO-only (negative) and no-enzyme (positive) controls. The plate is only validated if Z' ≥ 0.6.

• Readout: Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine IC50.

Self-validating TR-FRET high-throughput screening workflow for PHD2 inhibitors.

Cellular HIF-1α Stabilization Assay

Causality for Choice: Biochemical potency does not guarantee cellular efficacy due to membrane barriers and intracellular degradation. This assay validates the prodrug hypothesis by confirming that the MNPC methyl ester successfully penetrates the cell and is hydrolyzed to stabilize HIF-1α[3].

Step-by-Step Methodology:

• Cell Culture: Seed Hep3B cells in 96-well plates at 2x10^4 cells/well and incubate overnight at 37°C in a normoxic (21% O2) environment.

• Compound Treatment: Treat cells with serial dilutions of MNPC (methyl ester), Roxadustat, and Vadadustat for 4 hours.

• Lysis and Extraction: Rapidly wash cells with ice-cold PBS to halt metabolism, then lyse using RIPA buffer supplemented with protease inhibitors.

• Quantification: Measure accumulated HIF-1α using a sandwich ELISA or Mesoscale Discovery (MSD) electrochemiluminescence assay normalized to total cellular protein content.

• Orthogonal Validation: Run a parallel Western Blot on the EC50 concentration to visually confirm the molecular weight of the stabilized HIF-1α band, ruling out ELISA cross-reactivity artifacts.

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A Senior Application Scientist's Guide to the Structure-Activity Relationship (SAR) of Pyrazole Derivatives

Welcome to a comprehensive exploration of the pyrazole scaffold, a cornerstone in modern medicinal chemistry. This guide moves beyond a simple recitation of facts to provide an in-depth analysis of the structure-activity relationships (SAR) that govern the biological effects of pyrazole derivatives. As researchers, scientists, and drug development professionals, understanding the nuanced interplay between a molecule's architecture and its pharmacological activity is paramount. The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, is a privileged structure, appearing in a wide array of clinically significant drugs.[1][2][3][4][5][6] Its versatility allows for rational modifications to tune its activity against various therapeutic targets.[5][6]

This guide is structured to provide a comparative analysis across three major therapeutic areas: anti-inflammatory, anticancer, and antimicrobial activities. We will dissect the mechanisms of action, compare the performance of different derivatives with supporting experimental data, and provide detailed protocols to empower your own research endeavors.

Part 1: The Anti-Inflammatory Powerhouse: Targeting COX-2

The most celebrated application of pyrazole derivatives in medicine is arguably in the realm of anti-inflammatory agents, exemplified by the blockbuster drug Celecoxib (Celebrex).[1][7][8][9] The primary mechanism for this activity is the selective inhibition of the cyclooxygenase-2 (COX-2) enzyme.[7][10][11]

Expertise & Experience: The Causality of COX-2 Selectivity

Inflammation and pain are largely mediated by prostaglandins, which are synthesized from arachidonic acid by cyclooxygenase (COX) enzymes.[7][11] There are two main isoforms: COX-1, which is constitutively expressed and plays a protective role in the gastrointestinal tract and platelet aggregation, and COX-2, which is induced at sites of inflammation.[11] Traditional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) like ibuprofen inhibit both isoforms, leading to the desired anti-inflammatory effect but also to common side effects like stomach ulcers.[8][9]

The genius of pyrazole-based inhibitors like Celecoxib lies in their structural ability to selectively target COX-2.[9][11] The active site of COX-2 has a larger, more flexible binding pocket compared to COX-1.[11] Diaryl-substituted pyrazoles, such as Celecoxib, possess a key structural feature: a polar sulfonamide (-SO2NH2) side chain.[10] This group fits perfectly into a hydrophilic side pocket present in COX-2 but absent in COX-1, acting as an anchor and conferring remarkable selectivity.[7][8] This targeted approach minimizes gastrointestinal toxicity while retaining potent anti-inflammatory efficacy.[8][11]

Comparative SAR Analysis: Anti-inflammatory Activity

The potency and selectivity of pyrazole derivatives for COX-2 are highly dependent on the nature and position of substituents on the pyrazole core and its appended aryl rings.

Compound Class/Substitution	Key Structural Feature	Target	IC50 / Activity	Key Insight
Celecoxib	4-sulfonamidophenyl at N1, trifluoromethyl at C3	COX-2	IC50 ≈ 0.04 µM	The sulfonamide group is critical for high selectivity over COX-1.[8][9]
N1-Aryl Derivatives	4-fluorophenyl group at N1	COX-2	IC50 = 0.02–0.05 μM	Enhances binding through π-π stacking interactions within the active site.[9]
C3 Halogenation	Chlorine or Bromine at C3	COX-2	Increased Potency	Halogens can stabilize the enzyme-inhibitor complex.[9]
C4 Substituents	-SO2NH2 or -CF3 at C4	COX-2	High Selectivity	These groups create steric and electronic effects that favor binding to the larger COX-2 pocket.[9]
Alkyl Chain Extension	Longer alkyl chains on substituents	COX-2	Enhanced Activity	Can improve hydrophobic interactions within the active site, leading to superior anti-inflammatory effects.[12]
Pyrazole-Thiazole Hybrids	Fused pyrazole and thiazole rings	COX-2 / 5-LOX	IC50 = 0.03 μM (COX-2)	Hybridization can lead to dual-target inhibitors, addressing multiple inflammatory pathways simultaneously.[9]

Authoritative Grounding: SAR studies consistently demonstrate that substituents at the C4 position, such as -SO2NH2 or -CF3, are crucial for COX-2 selectivity, achieving up to a 200-fold preference over COX-1.[9] Furthermore, N1-aryl groups like 4-fluorophenyl enhance binding via π-π stacking, significantly lowering the half-maximal inhibitory concentration (IC50) to the nanomolar range (0.02–0.05 μM).[9]

Visualization: Pharmacophore for COX-2 Inhibition

Caption: Key pharmacophoric features of pyrazole-based COX-2 inhibitors.

Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

This protocol provides a self-validating system to determine the inhibitory potency (IC50) of test compounds against COX-1 and COX-2.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test pyrazole derivative and reference inhibitor (e.g., Celecoxib)

• Enzyme immunoassay (EIA) kit for prostaglandin E2 (PGE2)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Compound Preparation: Prepare stock solutions of the test pyrazole compound and Celecoxib in DMSO. Create a serial dilution to achieve a range of final test concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Assay Setup: In a 96-well plate, add the following in order: assay buffer, COX-1 or COX-2 enzyme, and the test compound (or vehicle control).

• Inhibitor Binding: Incubate the plate for 15 minutes at room temperature to allow the test compound to bind to the enzyme.[13]

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells.[13]

• Reaction Termination: After a set incubation period (e.g., 10 minutes at 37°C), terminate the reaction by adding a stop solution (e.g., 1 M HCl).

• Quantification: Quantify the amount of PGE2 produced using a commercial EIA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.[14]

Part 2: Pyrazoles in Oncology: A Multi-Targeted Approach

The pyrazole scaffold is a prominent feature in the development of novel anticancer agents, acting through a variety of mechanisms.[1][15][16] Unlike the focused COX-2 inhibition seen in anti-inflammatory applications, anticancer pyrazoles engage a broader range of targets, including protein kinases, tubulin, and apoptotic pathways.[16][17][18]

Expertise & Experience: The Rationale for Diverse Mechanisms

Cancer is a complex disease characterized by uncontrolled cell proliferation. Pyrazole derivatives can interrupt this process at multiple points.

• Kinase Inhibition: Many pyrazoles are designed to inhibit protein kinases like EGFR, which are crucial for cell growth and survival signaling.[18][19]

• Apoptosis Induction: Certain derivatives can trigger programmed cell death (apoptosis) in cancer cells, often associated with the activation of caspases.[17]

• Cell Cycle Arrest: Compounds can halt the cell cycle at specific checkpoints (e.g., G2/M phase), preventing cancer cells from dividing.[17]

This multi-targeted potential makes the pyrazole scaffold a highly attractive starting point for developing new chemotherapeutics.

Comparative SAR Analysis: Anticancer Activity

The anticancer efficacy of pyrazole derivatives is highly dependent on the substitution pattern, which dictates the primary mechanism of action and the spectrum of activity against different cancer cell lines.

Compound Class/Substitution	Cancer Cell Line	IC50 (µM)	Key Insight
Pyrazole-Benzothiazole Hybrid	HT29 (Colon)	3.17	Hybridization can create novel pharmacophores that enhance potency against specific cancer types.[18]
Pyrazolo[3,4-d]pyrimidine	HepG2 (Liver)	0.71	The fused pyrimidine ring significantly boosts activity, often by targeting kinases.[18]
1,3-Diphenyl-1H-pyrazol-4-yl Acrylates	MCF-7 (Breast)	1.76	Demonstrates that modifications at the C4 position can yield potent and selective agents.[2]
Carbothioamide Derivative (C5)	MCF-7 (Breast)	0.08	The carbothioamide group at the N1 position confers potent EGFR inhibitory activity.[19]
Matrine-Pyrazole Derivatives	Various	Low µM range	Structural modification of natural products with a pyrazole moiety can enhance antitumor efficacy.[1]

Authoritative Grounding: Studies have shown that pyrazole derivatives can exhibit potent anticancer effects with IC50 values in the low micromolar and even nanomolar range.[2][19] For instance, a pyrazole carbothioamide derivative (C5) displayed an IC50 of 0.08 µM against the MCF-7 breast cancer cell line and an EGFR inhibitory IC50 of 0.07 µM, comparable to the standard drug erlotinib.[19] The SAR indicates that the presence of an N-methyl-4-(trifluoromethyl) phenyl pyrazole group at the C-5 position can significantly enhance cytotoxicity.[16]

Visualization: Anticancer Drug Discovery Workflow

Caption: A typical workflow for the discovery of pyrazole-based anticancer agents.

Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol is a standard, colorimetric assay for assessing the cytotoxic effects of chemical compounds on cancer cells.

Materials:

• Cancer cell lines (e.g., MCF-7, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Test pyrazole compound and reference drug (e.g., Doxorubicin)

• Dimethyl sulfoxide (DMSO)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; 5 mg/mL in PBS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[18]

• Compound Treatment: Prepare serial dilutions of the pyrazole test compound in the complete growth medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compound at various concentrations. Incubate for 48-72 hours.[20]

• MTT Addition: Add 10 µL of the MTT solution to each well and incubate for an additional 4 hours.[20] Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add 100 µL of a solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[20]

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Determine the IC50 value from the dose-response curve.

Part 3: Combating Microbes: Pyrazoles as Antimicrobial Agents

Pyrazole derivatives have also emerged as a promising class of antimicrobial agents, demonstrating activity against a range of bacteria and fungi.[21][22][23]

Expertise & Experience: The Rationale for Antimicrobial Action

The antimicrobial activity of pyrazoles often stems from their ability to inhibit essential microbial enzymes that are distinct from their mammalian counterparts. For example, some derivatives have been predicted to inhibit bacterial DNA gyrase or dihydrofolate reductase (DHFR), enzymes critical for bacterial DNA replication and metabolism, respectively.[24] This selective targeting is key to developing agents that are effective against pathogens with minimal toxicity to the host.

Comparative SAR Analysis: Antimicrobial Activity

The antimicrobial spectrum and potency of pyrazole derivatives are dictated by their substitution patterns.

Compound Class/Substitution	Target Organism	MIC (µg/mL)	Key Insight
Isocoumarin-Carbothioamide Hybrid (5f)	Bacteria & Fungi	Potent Activity	The presence of an electron-withdrawing nitro (-NO2) group significantly enhances antimicrobial properties.[21][22]
Imidazo-Pyridine Hybrid (18)	Gram-negative bacteria	< 1	Hybridization with imidazo-pyridine can lead to broad-spectrum agents with potency exceeding standard antibiotics like ciprofloxacin.[24]
Pyrazole-Imidazothiadiazole Hybrid (23h)	Multi-drug resistant bacteria	0.25	This specific hybridization shows potent activity against resistant strains with no cytotoxicity to human cells.[25]
Dihydrotriazine Substituted Pyrazole	MRSA & E. coli	1	These derivatives can act as potent broad-spectrum inhibitors of bacterial DHFR.[24]

Authoritative Grounding: SAR studies have revealed that the presence of electron-withdrawing groups, such as the nitro group (-NO2), can confer the highest biological activity.[21] Conversely, the presence of an amino group can render the compound inactive.[21] Furthermore, creating hybrid molecules by linking the pyrazole core to other heterocyclic systems like imidazothiadiazole can produce highly potent and selective agents against multi-drug resistant bacteria, with MIC values as low as 0.25 µg/mL.[25]

Visualization: Key Features for Antimicrobial Pyrazoles

Caption: General structural features that enhance the antimicrobial activity of pyrazole derivatives.

Experimental Protocol: Antimicrobial Susceptibility Testing (Agar Well Diffusion)

This method is a widely used preliminary test to screen for the antimicrobial activity of new compounds.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Klebsiella pneumoniae)

• Muller Hinton Agar medium

• Test pyrazole derivatives and a standard antibiotic (e.g., Ampicillin)

• Dimethyl sulfoxide (DMSO)

• Sterile Petri dishes and micropipette

Procedure:

• Medium Preparation: Prepare and sterilize Muller Hinton Agar according to the manufacturer's instructions and pour it into sterile Petri dishes. Allow the agar to solidify.

• Inoculation: Prepare a standardized inoculum of the test bacteria and evenly spread it over the surface of the agar plates.

• Well Creation: Aseptically create uniform wells (e.g., 6 mm diameter) in the agar.

• Compound Application: Prepare solutions of the test compounds and the standard antibiotic in DMSO at a known concentration (e.g., 100 µg/mL).[26] Pipette a fixed volume (e.g., 100 µL) of each solution into the wells. A well with DMSO alone serves as a negative control.

• Diffusion and Incubation: Allow the plates to stand for 1 hour to permit diffusion of the compounds into the agar.[26] Incubate the plates at 37°C for 24 hours.

• Data Analysis: Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.[26]

Core Synthesis: The Knorr Pyrazole Synthesis

A foundational and versatile method for constructing the pyrazole ring is the Knorr synthesis, which involves the condensation of a 1,3-dicarbonyl compound (like a β-keto ester) with a hydrazine derivative.[27][28]

Visualization: Knorr Pyrazole Synthesis Workflow

Caption: Simplified workflow of the Knorr pyrazole synthesis.

Experimental Protocol: Synthesis of 5-Phenyl-2,4-dihydro-3H-pyrazol-3-one

This protocol describes a classic Knorr synthesis.[27]

Materials:

• Ethyl benzoylacetate

• Hydrazine hydrate

• 1-Propanol

• Glacial acetic acid

• Water, TLC plates, and standard laboratory glassware

Procedure:

• Reaction Setup: In a suitable vial, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol).

• Solvent and Catalyst: Add 1-propanol (3 mL) and 3 drops of glacial acetic acid to the mixture.[27]

• Heating: Heat the reaction mixture to approximately 100°C with stirring.

• Monitoring: Monitor the reaction's progress by TLC until the starting ketoester is completely consumed.[27]

• Precipitation: Once complete, add water (10 mL) to the hot, stirring mixture to precipitate the product.[27]

• Isolation: Isolate the solid product by vacuum filtration, wash with cold water, and dry to obtain the final pyrazole derivative.

Conclusion and Future Perspectives

The pyrazole scaffold is a testament to the power of heterocyclic chemistry in drug discovery. Its structural simplicity belies its incredible versatility, allowing for the development of highly potent and selective agents against a multitude of diseases. The key to unlocking this potential lies in a deep understanding of its structure-activity relationships.

• For anti-inflammatory agents, the focus remains on achieving high COX-2 selectivity, primarily through substitutions at the N1 and C4 positions.

• In oncology , the strategy is broader, with different substitution patterns enabling the targeting of various pathways, from protein kinases to apoptosis.

• For antimicrobial applications, the incorporation of electron-withdrawing groups and hybridization with other heterocycles are promising avenues for overcoming drug resistance.

The future of pyrazole-based drug discovery will undoubtedly involve a greater integration of computational tools, such as molecular docking and QSAR studies, to rationally design the next generation of derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles.[5][29] The continued exploration of this remarkable scaffold promises to yield novel therapeutics for years to come.

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A Comparative Analysis of Synthetic Routes to Pyrazole-3-Carboxylates: A Guide for Researchers

Introduction

Pyrazole-3-carboxylates and their derivatives are cornerstone scaffolds in medicinal chemistry and drug development.[1][2][3] Their prevalence in a wide array of biologically active compounds, including anti-inflammatory agents like celecoxib and anti-obesity drugs like rimonabant, underscores the importance of efficient and versatile synthetic strategies.[1] This guide provides a comparative analysis of the most prominent synthetic routes to pyrazole-3-carboxylates, offering insights into the mechanistic underpinnings, practical considerations, and experimental data to aid researchers in selecting the optimal methodology for their specific research needs.

This document will delve into the classical Knorr synthesis, modern 1,3-dipolar cycloaddition reactions, and other notable methods. We will explore the nuances of regioselectivity, substrate scope, and reaction efficiency, supported by detailed protocols and comparative data.

I. The Knorr Pyrazole Synthesis: A Time-Honored Approach

First reported by Ludwig Knorr in 1883, the Knorr pyrazole synthesis is a robust and widely employed method for constructing the pyrazole ring.[1][4][5] The core of this reaction involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[4][6] For the synthesis of pyrazole-3-carboxylates, a β-ketoester is the typical 1,3-dicarbonyl starting material.

Mechanistic Insights and Regioselectivity

The reaction proceeds through the initial formation of a hydrazone intermediate by the condensation of the hydrazine with one of the carbonyl groups of the β-ketoester.[4][5] This is followed by an intramolecular cyclization where the second nitrogen atom of the hydrazine attacks the remaining carbonyl group, and subsequent dehydration yields the aromatic pyrazole ring.[4]

A critical consideration in the Knorr synthesis is regioselectivity . When an unsymmetrical 1,3-dicarbonyl compound and a substituted hydrazine are used, two regioisomeric products can be formed.[1][7] The reaction conditions, including the solvent and the nature of the substituents, can influence the regiochemical outcome. For instance, using aryl hydrochloride hydrazines in aprotic dipolar solvents has been shown to improve regioselectivity compared to reactions in protic solvents like ethanol.[1]

One-Pot Modifications for Enhanced Efficiency

To streamline the process and improve yields, "one-pot" variations of the Knorr synthesis have been developed. These methods often combine the initial Claisen condensation to form the 1,3-dicarbonyl intermediate in situ with the subsequent cyclization with hydrazine.[8][9] For example, a concise one-pot synthesis of 4-substituted 1,5-diaryl-1H-pyrazole-3-carboxylates has been achieved with moderate to good yields and excellent regioselectivity using lithium tert-butoxide as a base for the Claisen condensation.[8][9]

Experimental Protocol: A General Knorr Synthesis of a Pyrazolone

This protocol describes the synthesis of a pyrazolone, a tautomeric form of a hydroxypyrazole, from a β-ketoester and hydrazine hydrate.[5]

Materials:

• Ethyl benzoylacetate (1 equivalent)

• Hydrazine hydrate (2 equivalents)

• 1-Propanol

• Glacial acetic acid (catalytic amount)

• Water

Procedure:

• In a 20-mL scintillation vial, combine ethyl benzoylacetate and hydrazine hydrate.

• Add 1-propanol and 3 drops of glacial acetic acid.

• Heat the reaction mixture to approximately 100°C with stirring for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• If the starting material is consumed, add 10 mL of water to the hot reaction mixture with stirring.

• Allow the reaction to cool slowly to facilitate precipitation.

• Filter the precipitate using a Buchner funnel, wash with a small amount of water, and air dry the product.

Knorr Synthesis Workflow

Caption: Workflow of the Knorr Pyrazole Synthesis.

II. 1,3-Dipolar Cycloaddition: A Modern and Versatile Approach

The 1,3-dipolar cycloaddition of diazo compounds with alkynes is a powerful and highly versatile method for the synthesis of pyrazoles, including pyrazole-3-carboxylates.[10][11][12] This [3+2] cycloaddition reaction offers a high degree of control over the substitution pattern of the resulting pyrazole ring.

The Role of Diazo Compounds

Ethyl diazoacetate is a common and commercially available diazo compound used for the synthesis of pyrazole-3-carboxylates.[1][13] However, due to the potential hazards associated with handling diazo compounds, methods for their in situ generation have been developed.[12][13] For example, diazo compounds can be generated from various aldehydes and tosylhydrazines, and then used directly in the cycloaddition reaction.[12]

Regioselectivity in Cycloaddition

The regioselectivity of the 1,3-dipolar cycloaddition is a key aspect. The reaction of ethyl diazoacetate with terminal alkynes typically yields a mixture of regioisomers. However, the reaction conditions can be tuned to favor one isomer over the other. For instance, a facile one-pot procedure using 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) as a base in acetonitrile has been shown to produce pyrazoles with excellent regioselectivity and good yields.[1]

Catalyst-Free and Green Approaches

In a move towards more sustainable chemistry, catalyst-free 1,3-dipolar cycloadditions have been developed.[14] These reactions often proceed simply by heating the diazo compound and the alkyne, sometimes under solvent-free conditions, to afford the pyrazole product in high yields without the need for extensive purification.[14] Furthermore, reactions in aqueous micellar environments have been explored as a greener alternative to traditional organic solvents.[13]

Experimental Protocol: Catalyst-Free 1,3-Dipolar Cycloaddition

This protocol outlines a general procedure for the catalyst-free cycloaddition of a diazo compound to an alkyne.[15]

Materials:

• Diazo compound (1 equivalent)

• Alkyne (1.1 equivalents)

Procedure:

• In a 5 mL round-bottom flask equipped with a reflux condenser, charge the diazo compound and the alkyne.

• Heat the reaction mixture at 80 °C.

• Monitor the reaction for completion.

• After the reaction is complete, evaporate the excess reagent under vacuum to afford the pure pyrazole product.

1,3-Dipolar Cycloaddition Workflow

Caption: Workflow of the 1,3-Dipolar Cycloaddition.

III. Other Notable Synthetic Routes

Beyond the two major pathways, several other methods have been developed for the synthesis of pyrazole-3-carboxylates, each with its own set of advantages.

Synthesis from Hydrazones

A novel one-pot cyclization of hydrazone dianions with diethyl oxalate has been reported to afford pyrazole-3-carboxylates in good yields (around 53%).[1][16] This method provides an alternative entry point to this important class of compounds.

Multicomponent Reactions (MCRs)

Multicomponent reactions offer a highly efficient and atom-economical approach to complex molecules.[17][18] Several MCRs have been developed for the synthesis of pyrazole derivatives.[17][19] While some of these reactions lead to pyrazole-4-carboxylates, modifications can potentially be made to target the 3-carboxy isomer. The ability to assemble complex structures in a single step from simple starting materials makes MCRs an attractive strategy in drug discovery.[18]

Synthesis from Acetylenic Ketones

The cyclocondensation of hydrazine derivatives with acetylenic ketones is another established method for pyrazole synthesis.[1] However, similar to the Knorr synthesis, this reaction can also result in a mixture of regioisomers.[1]

IV. Comparative Analysis

The choice of synthetic route to a pyrazole-3-carboxylate depends on several factors, including the desired substitution pattern, the availability of starting materials, and the desired scale of the reaction.

Synthetic Route	Key Advantages	Key Disadvantages	Typical Yields
Knorr Pyrazole Synthesis	Well-established, readily available starting materials, amenable to one-pot modifications.[4][8]	Potential for regioisomer formation, may require harsh conditions.[1][20]	Moderate to good (can be >90% in optimized one-pot procedures).[8]
1,3-Dipolar Cycloaddition	High versatility, good control over regioselectivity, catalyst-free and green options available.[1][14]	Diazo compounds can be hazardous to handle, requiring careful procedures or in situ generation.[12][13]	Good to excellent (often >90% for catalyst-free methods).[15]
Synthesis from Hydrazones	Novel approach, good yields for specific substrates.[1][16]	Less general applicability compared to Knorr and cycloaddition methods.	Good (around 53%).[1]
Multicomponent Reactions	High efficiency, atom economy, rapid access to molecular diversity.[17][18]	May require significant optimization, regioselectivity can be a challenge.	Variable, but can be high in optimized systems.[18]

Conclusion

The synthesis of pyrazole-3-carboxylates is a well-developed field with a variety of robust and versatile methods at the disposal of the modern chemist. The classical Knorr synthesis remains a reliable and straightforward approach, especially with the advent of efficient one-pot procedures. For greater control over substitution patterns and access to a wider range of derivatives, the 1,3-dipolar cycloaddition of diazo compounds offers a powerful alternative, with modern variations providing greener and safer reaction conditions. As the demand for novel pyrazole-based therapeutics continues to grow, the development of even more efficient, selective, and sustainable synthetic methodologies will undoubtedly remain an active area of research.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

This document provides essential procedural guidance for the safe handling and disposal of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate. As a specialized chemical, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is synthesized from the known hazardous profiles of its constituent functional groups—nitroaromatic compounds, pyridine derivatives, and pyrazole heterocycles—and is grounded in established best practices for laboratory chemical waste management. The core principle is to treat this compound with a high degree of caution, assuming it possesses multiple hazardous characteristics.

Disclaimer: This guide is intended to supplement, not replace, your institution's specific waste disposal protocols and all applicable local, state, and federal regulations. Always consult with your Environmental Health and Safety (EHS) department for definitive procedures before proceeding.

Hazard Profile and Rationale for Stringent Disposal

The molecular structure of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate necessitates a conservative approach to its disposal. The rationale for treating this compound as a hazardous waste stems from the synergistic risks posed by its three primary chemical moieties.

• Nitroaromatic Moiety (-NO₂ on Pyridine): Nitro-containing organic compounds are a well-documented class of hazardous materials. The presence of the nitro group significantly increases the chemical's reactivity and toxicity. These compounds can be shock-sensitive and may form explosive mixtures, particularly in the presence of incompatible materials.[1][2] They are often incompatible with strong bases, amines, and both oxidizing and reducing agents, which can lead to vigorous or explosive reactions.[1][3]

• Pyridine Moiety: Pyridine and its derivatives are classified as hazardous waste due to their flammability, toxicity, and potential for environmental harm.[4][5][6] They can be absorbed through the skin and are harmful if inhaled or swallowed.[7] Waste streams containing pyridine must be segregated from strong oxidizers and acids.[8]

• Pyrazole Moiety: The pyrazole core is a common scaffold in biologically active molecules, including pharmaceuticals and agrochemicals.[9][10] While some pyrazole derivatives exhibit low acute toxicity, their long-term environmental effects are often not fully understood, warranting a precautionary approach to prevent the release of active compounds into ecosystems.[11]

Based on this composite profile, all waste containing methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate must be managed as hazardous waste in accordance with the Resource Conservation and Recovery Act (RCRA) regulations enforced by the U.S. Environmental Protection Agency (EPA).[12][13]

Core Directive: Segregation and Professional Disposal

In-laboratory chemical neutralization or treatment of this compound is strictly prohibited. The potential for unknown and hazardous reactions is significant. The only approved disposal method is through your institution's EHS department for collection by a licensed hazardous waste contractor, who will use high-temperature incineration.

Chemical incompatibility is a critical safety concern. This waste stream must be kept separate from the materials listed in the table below to prevent dangerous reactions.

Incompatible Material Class	Specific Examples	Rationale for Segregation
Strong Bases	Sodium hydroxide, potassium hydroxide, amines	Can deprotonate the compound, potentially forming unstable, shock-sensitive salts.[1][14]
Strong Acids	Nitric acid, sulfuric acid, perchloric acid	Risk of violent exothermic reactions.[15][16]
Strong Oxidizing Agents	Peroxides, chlorates, permanganates, chromic acid	Can lead to fire or explosion.[3]
Strong Reducing Agents	Metal hydrides, alkali metals	Can cause highly exothermic and potentially explosive reactions with the nitro group.[1]

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is mandatory for ensuring safety and regulatory compliance. All handling of the compound and its waste must be performed in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Required PPE:

• Chemical splash goggles

• Fully-buttoned laboratory coat

• Chemical-resistant gloves (e.g., nitrile)

Step 1: Waste Collection and Segregation

Proper segregation at the point of generation is the most critical step in safe disposal.

• Solid Waste:

  • Designate a specific, compatible hazardous waste container for all solid materials. This container must be made of chemically resistant material (e.g., high-density polyethylene) and have a secure, leak-proof lid.[17]

  • Place all residual or unused methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate powder directly into this container.

  • Dispose of all contaminated disposable materials, including gloves, weighing papers, pipette tips, and absorbent pads used for cleanup, in the same designated solid waste container.[18]

• Liquid Waste:

  • Designate a separate, compatible hazardous liquid waste container (e.g., borosilicate glass or polyethylene-coated glass).

  • Collect all solutions containing methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate in this container.

  • Do Not mix this waste stream with any other solvent or aqueous waste unless explicitly approved by your EHS department.[5]

Step 2: Container Labeling

Proper labeling is a regulatory requirement and essential for safety.

• Affix a "Hazardous Waste" label to each container immediately upon starting waste accumulation.

• Clearly write the full, unabbreviated chemical name: "methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate" .

• List all known or suspected hazards (e.g., "Toxic," "Reactive").

• Keep an accurate record of the container's contents and their approximate concentrations.

Step 3: Temporary Storage

Store sealed waste containers in a designated and properly managed Satellite Accumulation Area.

• The storage area must be cool, dry, and well-ventilated.[5]

• Ensure the container is stored within secondary containment to control any potential leaks.

• Store away from heat, sparks, open flames, or any source of ignition.[4]

• Physically segregate the container from all incompatible materials as detailed in Section 2.

Step 4: Arranging for Final Disposal

• Once the container is full or is no longer needed, follow your institution's procedures to request a waste pickup.

• This typically involves completing a chemical collection request form or using an online system provided by your EHS department.[8]

• Ensure all documentation is completed accurately to facilitate proper "cradle-to-grave" tracking as required by the EPA.[13]

Emergency Procedures: Small Spill Management

In the event of a small spill confined within a chemical fume hood:

• Alert personnel in the immediate area and restrict access.

• Ensure you are wearing all required PPE. If the spill is outside a fume hood, eliminate all ignition sources.[1]

• Contain the spill using a non-combustible, inert absorbent material such as sand or vermiculite. Do not use combustible materials like paper towels as the primary absorbent.

• Collect the absorbed material carefully using spark-proof tools and place it into the designated solid hazardous waste container.[17]

• Decontaminate the spill area with soap and water or a suitable laboratory detergent.

• Collect all cleaning materials (wipes, gloves) and dispose of them as solid hazardous waste.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate waste.

Caption: Disposal workflow for methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate.

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Personal protective equipment for handling methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

This guide provides essential safety protocols and logistical information for the handling and disposal of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and informed decision-making in the laboratory.

Hazard Assessment and Triage

The primary hazards associated with methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate are inferred from its constituent chemical functionalities.

• Pyrazole Core: Pyrazole and its derivatives are known to be harmful if swallowed and can cause skin and serious eye irritation.[2][3][4][5]

• Nitropyridine Moiety: The presence of a nitro-aromatic group suggests potential for toxicity and requires careful handling to avoid inhalation or skin contact.[6] Nitroaromatic compounds are often listed as priority pollutants due to their hazardous nature.[7]

• Reactivity: Nitro compounds should be stored away from strong bases, amines, and oxidizing or reducing agents to prevent vigorous reactions.[8]

Based on these considerations, this compound should be treated as a hazardous substance, with protocols in place to minimize all potential routes of exposure.

Personal Protective Equipment (PPE): A Multi-Barrier Approach

A comprehensive PPE strategy is mandatory to ensure the safety of all laboratory personnel.[1] The following table outlines the recommended PPE for handling this compound.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye and Face Protection	Safety glasses with side-shields or goggles; face shield.	Essential to prevent eye contact, which can cause serious irritation.[3][9] A face shield is strongly recommended when there is a risk of splashing or when handling larger quantities.[1] Equipment should conform to OSHA 29 CFR 1910.133 or European Standard EN166.[10]
Skin Protection	Chemical-resistant gloves (Nitrile rubber recommended).	To prevent skin contact and potential irritation.[1][2][10] Gloves must be inspected before use and replaced immediately if contaminated or damaged.[2]
Laboratory coat.	To protect personal clothing from contamination and accidental spills.[1]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	To minimize inhalation of dust or aerosols.[1][10] If ventilation is inadequate, a NIOSH-approved respirator may be necessary.[11]

Diagram: PPE Selection Workflow

This diagram illustrates the decision-making process for selecting appropriate PPE when handling methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate.

Caption: PPE selection workflow for handling the target compound.

Operational Plan: From Benchtop to Disposal

Adherence to a strict operational plan is critical for minimizing exposure and ensuring a safe working environment.[1]

• Ventilation: Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the buildup of dust or vapors.[2][10]

• Avoiding Contact: Avoid all direct contact with the skin, eyes, and clothing.[2] Do not breathe in dust or aerosols.[10]

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][5] Do not eat, drink, or smoke in the laboratory.[5]

• Storage: Store the compound in a tightly closed, properly labeled container in a cool, dry, and well-ventilated place.[2][10] It should be stored away from incompatible materials such as strong oxidizing agents.[10]

In the event of a spill, the following steps should be taken:

• Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[2] Remove all sources of ignition.[2]

• Ventilate: Ensure the area is well-ventilated.

• Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

• Collection: Carefully sweep or scoop up the spilled material and place it into a designated, sealed hazardous waste container.[11]

• Decontamination: Clean the spill area thoroughly with soap and water.[8]

Diagram: Spill Response Protocol

Caption: Step-by-step protocol for managing a chemical spill.

Disposal Plan: Cradle-to-Grave Responsibility

All waste materials contaminated with methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate must be treated as hazardous waste.[1]

• Unused Chemical: Dispose of the contents and container in accordance with local, state, and federal regulations.[1][10] Never dispose of this chemical down the drain or in regular trash.[8]

• Contaminated Materials: All contaminated materials, such as gloves, paper towels, and pipette tips, should be collected in a designated and clearly labeled hazardous waste container.[1]

• Waste Segregation: It is crucial to segregate this waste stream from others to prevent accidental mixing with incompatible chemicals.

Nitroaromatic compounds can be persistent environmental pollutants and may be toxic to aquatic life.[6][12] Proper disposal through a certified hazardous waste management company is essential to mitigate environmental impact. While bioremediation strategies for nitroaromatic compounds exist, they are typically applied to large-scale environmental cleanup and are not a substitute for proper laboratory waste disposal.[12][13]

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